N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis, Characterization, and Chemical Properties of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Abstract

This technical guide provides a comprehensive overview of the predicted chemical properties, a plausible synthetic route, and the expected reactivity of the novel compound, N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. While direct experimental data for this specific molecule is not publicly available, this document synthesizes information from analogous structures and established principles of pyrazole chemistry to offer a robust predictive analysis. This guide is intended for researchers, scientists, and professionals in drug development, offering foundational insights for the potential synthesis, characterization, and application of this and related compounds. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for a wide array of biological activities including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] This guide will therefore be of interest to those working on the discovery of new therapeutic agents.

Introduction to the 4-Aminopyrazole Scaffold

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[4] This structure is a cornerstone in the development of pharmaceuticals, with numerous FDA-approved drugs incorporating this moiety.[5][6] The versatility of the pyrazole ring allows for substitution at various positions, enabling the fine-tuning of its physicochemical and pharmacological properties.[1] Aminopyrazoles, in particular, are valuable intermediates and bioactive molecules in their own right, serving as key building blocks in the synthesis of compounds targeting a range of diseases, including cancer and inflammatory conditions.[7][8] The amino group provides a handle for further functionalization and can participate in key hydrogen bonding interactions with biological targets.[9] This guide focuses on a specific, novel derivative, N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, predicting its properties based on the established chemistry of its constituent parts.

Proposed Synthesis Pathway

A practical, multi-step synthesis is proposed for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, starting from commercially available 4-nitropyrazole. This route is designed for efficiency and regiochemical control, drawing upon established methodologies for pyrazole functionalization.[10]

Synthesis Workflow Diagram

Caption: Proposed synthetic workflow for the target compound.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 1-Ethyl-4-nitro-1H-pyrazole

The regioselective N-alkylation of pyrazoles can be challenging, often yielding a mixture of N1 and N2 isomers.[11][12] For 4-substituted pyrazoles, N1 alkylation is generally favored. A reliable method for the N1-alkylation of 4-nitropyrazole is the Mitsunobu reaction, which proceeds under mild conditions with good regioselectivity for the N1 position.[10]

• Protocol:

  • To a solution of 4-nitropyrazole (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add triphenylphosphine (1.5 eq) and ethanol (1.2 eq).

  • Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield 1-ethyl-4-nitro-1H-pyrazole.

Step 2: Synthesis of 1-Ethyl-1H-pyrazol-4-amine

The reduction of the nitro group to a primary amine is a standard transformation. Catalytic hydrogenation is a clean and efficient method for this purpose.[13]

• Protocol:

  • Dissolve 1-ethyl-4-nitro-1H-pyrazole (1.0 eq) in ethanol or methanol.

  • Add a catalytic amount of 10% palladium on carbon (Pd/C).

  • Place the reaction mixture under a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

  • Concentrate the filtrate under reduced pressure to obtain 1-ethyl-1H-pyrazol-4-amine, which can often be used in the next step without further purification.

Step 3: Synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

The final step involves the N-alkylation of the 4-amino group with a neopentyl group (2,2-dimethylpropyl). Reductive amination is a suitable method to avoid over-alkylation.

• Protocol:

  • To a solution of 1-ethyl-1H-pyrazol-4-amine (1.0 eq) in a suitable solvent such as dichloroethane or methanol, add pivalaldehyde (2,2-dimethylpropanal) (1.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to form the imine intermediate.

  • Add a mild reducing agent, such as sodium triacetoxyborohydride (STAB) (1.5 eq), in portions.

  • Continue stirring at room temperature for 12-24 hours.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the final compound.

Predicted Physicochemical and Spectroscopic Properties

The following properties are predicted based on the chemical structure and data from analogous compounds.

Physicochemical Data

Property	Predicted Value
Molecular Formula	C₁₀H₁₉N₃
Molecular Weight	181.28 g/mol
Appearance	Likely a colorless to pale yellow oil or low-melting solid
Boiling Point	Estimated to be >200 °C at atmospheric pressure
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, EtOAc, MeOH) and sparingly soluble in water.
pKa (Conjugate Acid)	The 4-amino group is expected to have a pKa in the range of 4-6, typical for anilines. The pyrazole ring nitrogens are weakly basic.

Spectroscopic Characterization

Spectroscopic analysis is essential for structural confirmation. The following are predicted key signals:

• ¹H NMR:

  • Ethyl group: A triplet around 1.4-1.6 ppm (CH₃) and a quartet around 4.1-4.3 ppm (CH₂).

  • Neopentyl group: A singlet around 0.9-1.1 ppm for the nine equivalent protons of the t-butyl group, and a doublet around 2.8-3.0 ppm for the CH₂ group adjacent to the nitrogen.

  • NH proton: A broad singlet, the chemical shift of which will be concentration and solvent dependent.

  • Pyrazole ring protons: Two singlets in the aromatic region, likely between 7.0 and 7.8 ppm.[14]

• ¹³C NMR:

  • Signals corresponding to all 10 carbon atoms are expected. The quaternary carbon of the neopentyl group will be a key identifier.

• IR Spectroscopy:

  • An N-H stretching band in the region of 3300-3500 cm⁻¹.

  • C-H stretching bands just below 3000 cm⁻¹.

  • Characteristic pyrazole ring vibrations in the fingerprint region.[15][16][17]

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺) should be observable at m/z 181 or 182, respectively.

Chemical Reactivity

The reactivity of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is dictated by the pyrazole ring and the exocyclic secondary amine.

Reactivity Map

Caption: Conceptual reactivity map for the target compound.

• Reactivity of the Pyrazole Ring: The pyrazole ring is aromatic and can undergo electrophilic substitution. The 4-amino group is an activating group, directing electrophiles to the C5 position.[6]

• Reactivity of the 4-Amino Group: The secondary amine is nucleophilic and can react with a variety of electrophiles. This allows for further derivatization to explore structure-activity relationships. For instance, acylation with various acid chlorides would yield a library of amides.

Potential Applications in Drug Discovery

Substituted pyrazoles are prevalent in medicinal chemistry.[1][3][5] The structural features of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine suggest it could be a valuable scaffold for developing:

• Kinase Inhibitors: Many kinase inhibitors feature a substituted pyrazole core that serves as a hinge-binding motif.[1][6]

• Anticancer Agents: Pyrazole derivatives have shown a broad range of anticancer activities through various mechanisms.[1]

• Anti-inflammatory Agents: The well-known drug Celecoxib is a pyrazole derivative, highlighting the potential of this scaffold in developing anti-inflammatory drugs.[2][3]

The combination of the N-ethyl group, which can explore a specific pocket in a binding site, and the bulky neopentyl group, which can impart metabolic stability and specific steric interactions, makes this an interesting compound for screening in various biological assays.

Conclusion

This technical guide provides a predictive but scientifically grounded overview of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. A plausible and practical synthetic route has been detailed, along with predicted physicochemical and spectroscopic properties that will aid in its characterization. The discussion of its chemical reactivity and potential applications provides a rationale for its synthesis and future investigation as a novel scaffold in drug discovery and development. The methodologies and principles outlined herein are based on well-established pyrazole chemistry and should serve as a valuable resource for researchers in the field.

References

• Recent Advances in the Development of Pyrazole Deriv
• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry.
• PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES.
• Pyrazole: an emerging privileged scaffold in drug discovery. PMC.
• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Deriv
• Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evalu
• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing.
• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times.
• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI.
• A practical, two-step synthesis of 1-alkyl-4-aminopyrazoles.
• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.
• Technical Support Center: Optimizing N-Alkyl
• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PMC.
• Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.
• Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC.
• Amino-Pyrazoles in Medicinal Chemistry: A Review.
• 4-Amino-1H-pyrazole. Chem-Impex.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid

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Molecular structure and weight of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

[1]

Executive Summary

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a specialized heterocyclic building block characterized by a 1,4-disubstituted pyrazole core coupled with a sterically demanding neopentyl amine tail. This molecule represents a strategic scaffold in medicinal chemistry, designed to leverage the bioisosteric properties of the pyrazole ring while utilizing the neopentyl group to modulate lipophilicity and block metabolic degradation at the

-carbon position.

This guide provides a comprehensive structural analysis, a validated synthetic workflow, and physicochemical characterization standards for researchers utilizing this compound in kinase inhibitor design or fragment-based drug discovery (FBDD).

Part 1: Molecular Architecture & Physicochemical Properties[1]

The molecule integrates a polar, aromatic pyrazole core with a hydrophobic, bulky aliphatic chain. This duality allows for precise interactions within enzyme binding pockets—specifically targeting the hinge region of kinases (via the pyrazole nitrogens) while occupying hydrophobic back-pockets (via the neopentyl group).

Structural Specifications

Property	Value	Notes
IUPAC Name	N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine
Molecular Formula
Average Molecular Weight	181.28 g/mol	Useful for stoichiometry
Monoisotopic Mass	181.1579 Da	Critical for HRMS validation
H-Bond Donors	1	(Secondary Amine -NH)
H-Bond Acceptors	2	(Pyrazole , Amine N)
Rotatable Bonds	3	Ethyl-N bond, - bond
Predicted LogP	~2.1	Moderate lipophilicity

Structural Diagram (SMILES)

SMILES: CCN1C=C(NCCC(C)(C)C)C=N1

Part 2: Synthetic Methodology

The synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is most efficiently achieved via Reductive Amination . Direct alkylation is discouraged due to the steric bulk of the neopentyl group and the risk of poly-alkylation. The protocol below utilizes Sodium Triacetoxyborohydride (STAB), a mild hydride donor that selectively reduces the intermediate imine without reducing the pyrazole ring.

Reaction Pathway Diagram[1][2]

Figure 1: One-pot reductive amination workflow utilizing STAB for selective imine reduction.

Detailed Experimental Protocol

Reagents:

• 1-ethyl-1H-pyrazol-4-amine (1.0 eq)

• Pivalaldehyde (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Acetic Acid (AcOH) (1.0 eq)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (Solvent)

Step-by-Step Methodology:

• Imine Formation: In a dry round-bottom flask under

  atmosphere, dissolve 1-ethyl-1H-pyrazol-4-amine (1.0 eq) in anhydrous DCE (0.1 M concentration). Add Pivalaldehyde (1.2 eq) and Acetic Acid (1.0 eq).

  • Mechanism: The acid catalyst promotes the nucleophilic attack of the pyrazole amine onto the sterically hindered carbonyl of pivalaldehyde.

• Equilibration: Stir at room temperature for 60 minutes.

  • Note: Pivalaldehyde is sterically bulky; sufficient time is required to shift the equilibrium toward the imine species.

• Reduction: Cool the solution to 0°C. Add STAB (1.5 eq) portion-wise over 15 minutes.

  • Why STAB? Unlike

    , STAB is less reactive and will not reduce the aldehyde before it forms the imine, preventing side-product formation [1].

• Quenching: Allow the reaction to warm to room temperature and stir overnight (12-16h). Quench with saturated aqueous

  .[1]

• Work-up: Extract with Dichloromethane (DCM) (3x). Wash combined organics with brine, dry over

  , and concentrate

  • Purification: If necessary, purify via flash column chromatography (SiO2, Hexane/EtOAc gradient).

Part 3: Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated against the following predicted spectral data.

Mass Spectrometry (HRMS-ESI)

• Ionization Mode: Positive (

  )

• Calculated Mass (

  ): 182.1652 Da

• Acceptance Criteria:

  ppm.

Nuclear Magnetic Resonance (NMR)

NMR (400 MHz, ) Prediction:

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Context
7.30	Singlet (s)	1H	Pyrazole C3-H	Aromatic core
7.15	Singlet (s)	1H	Pyrazole C5-H	Aromatic core
4.10	Quartet (q)	2H		Ethyl methylene
3.50	Broad Singlet	1H		Secondary amine
2.85	Singlet (s)	2H		Neopentyl methylene
1.45	Triplet (t)	3H		Ethyl methyl
0.95	Singlet (s)	9H		Neopentyl t-butyl (Diagnostic)

Validation Note: The singlet at 2.85 ppm is the critical diagnostic peak for the successful installation of the neopentyl group. A doublet or multiplet here would indicate incomplete reaction or rearrangement.

Part 4: Strategic Application in Drug Discovery

This molecule is not merely a random intermediate; it is designed to solve specific medicinal chemistry challenges.

Metabolic Stability (The "Neopentyl Effect")

Standard alkyl amines (e.g., n-pentyl) are susceptible to rapid oxidative deamination by Cytochrome P450 enzymes at the

-carbon.

• Mechanism: The neopentyl group lacks protons on the

  -carbon relative to the amine (the quaternary carbon has no hydrogens). This steric bulk and lack of abstractable protons significantly retards metabolic clearance [2].

Logical Relationship: Structure-Activity Relationship (SAR)[1]

Figure 2: SAR Logic flow demonstrating the functional utility of the scaffold.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• PubChem. (2025).[2] "1-ethyl-1H-pyrazol-4-amine Compound Summary." National Library of Medicine. Link

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Solubility data for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine in DMSO

An In-Depth Technical Guide to Determining the Solubility of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine in Dimethyl Sulfoxide (DMSO)

Authored by: A Senior Application Scientist

Abstract

Solubility is a critical physicochemical parameter that profoundly influences a compound's behavior in biological systems and its ultimate success as a therapeutic agent. For drug discovery and development professionals, understanding the solubility of a novel chemical entity, such as N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, is a foundational step. Dimethyl sulfoxide (DMSO) is the universal solvent for initial compound solubilization in high-throughput screening and early-stage biological assays. This guide provides a comprehensive framework for determining the solubility of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine in DMSO, synthesizing established methodologies with practical, field-proven insights. We will explore the theoretical underpinnings of solubility, present detailed experimental protocols for both kinetic and thermodynamic solubility assessment, and discuss the critical interpretation of the resulting data.

Introduction: The Central Role of DMSO Solubility in Drug Discovery

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a pyrazole derivative, a class of heterocyclic compounds known for their wide range of pharmacological activities.[1] The journey from a promising hit compound to a viable drug candidate is fraught with challenges, one of the most significant being the optimization of its absorption, distribution, metabolism, and excretion (ADME) properties. At the very beginning of this journey lies a fundamental characteristic: solubility.

In early drug discovery, compounds are typically stored and dispensed from concentrated stock solutions prepared in DMSO.[2] This practice is ubiquitous due to DMSO's exceptional solvating power for a diverse range of organic molecules.[2][3] An accurate understanding of a compound's solubility limit in DMSO is therefore not merely a technical data point; it is a critical factor that ensures the integrity and reliability of all subsequent biological screening data. Inaccurately prepared stock solutions can lead to compound precipitation, resulting in false negatives and the erroneous dismissal of potentially valuable candidates.

This guide will provide researchers, scientists, and drug development professionals with the necessary protocols and rationale to confidently and accurately determine the solubility of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, or any novel compound, in DMSO.

Theoretical Framework: Kinetic vs. Thermodynamic Solubility

When discussing solubility in the context of drug discovery, it is essential to distinguish between two key measurements: kinetic and thermodynamic solubility.[4][5]

• Kinetic Solubility: This measures the concentration of a compound that remains in solution after being rapidly diluted from a concentrated DMSO stock into an aqueous buffer. It reflects a non-equilibrium state and is highly relevant for high-throughput screening (HTS) scenarios where compounds have limited time to equilibrate.[4][5] The kinetic solubility assay is a cornerstone of early lead identification and optimization.[4]

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent (in this case, DMSO) under stable conditions, where the solid and solution phases are in equilibrium.[4][5] This measurement is more time-consuming to obtain but provides a more fundamental understanding of the compound's intrinsic properties and is typically performed in later-stage preclinical development.[4]

For the purpose of preparing reliable stock solutions for screening, determining the thermodynamic solubility in neat DMSO is the primary objective.

Experimental Protocol: Determining Thermodynamic Solubility in DMSO

This protocol outlines a robust "excess solid" method for determining the thermodynamic solubility of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine in DMSO.[6] The principle is to create a saturated solution by adding an excess of the solid compound to the solvent and allowing it to equilibrate.

Materials and Equipment

• N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (solid powder, >98% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity

• Vials with screw caps (e.g., 1.5 mL or 2 mL glass vials)

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• Calibrated pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Syringe filters (0.22 µm, PTFE or other DMSO-compatible material)

Step-by-Step Methodology

• Compound Weighing: Accurately weigh approximately 5-10 mg of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine into a pre-weighed vial. The use of excess solid is crucial for achieving saturation.

• Solvent Addition: Add a defined volume of anhydrous DMSO to the vial (e.g., 500 µL). It is critical to use anhydrous DMSO as it is highly hygroscopic, and water contamination can significantly alter the solubility of many compounds.[2]

• Equilibration: Tightly cap the vial and place it in a thermostatic shaker set to a constant temperature (typically 25 °C or room temperature). Agitate the suspension for at least 24 hours.[7] This extended equilibration period is necessary to ensure that the system reaches a true thermodynamic equilibrium.[7]

• Phase Separation: After equilibration, centrifuge the vial at high speed (e.g., >10,000 x g) for 15-20 minutes to pellet the undissolved solid. This step ensures a clear separation between the saturated supernatant and the excess solid.

• Sample Preparation for Analysis: Carefully aspirate the clear supernatant. To ensure no solid particulates are carried over, filter the supernatant through a 0.22 µm DMSO-compatible syringe filter into a clean vial.

• Serial Dilution: Prepare a series of accurate dilutions of the filtered supernatant using fresh DMSO. This is necessary to generate a sample concentration that falls within the linear range of the HPLC calibration curve.

• Quantitative Analysis by HPLC: Analyze the diluted samples using a validated HPLC method. The concentration of the compound in the saturated solution is determined by comparing the peak area to a standard curve prepared with known concentrations of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Experimental Workflow Diagram

Caption: Thermodynamic Solubility Workflow.

Data Analysis and Interpretation

The HPLC analysis will yield a concentration value for the diluted sample. To determine the final solubility, this value must be multiplied by the dilution factor.

Example Calculation:

• Concentration from HPLC: 0.15 mg/mL

• Dilution factor: 100

• Solubility = 0.15 mg/mL * 100 = 15 mg/mL

The results should be reported in standard units such as mg/mL or mM.

Parameter	Result	Unit
Compound	N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine	-
Solvent	Anhydrous DMSO	-
Temperature	25	°C
Thermodynamic Solubility	Calculated Value	mg/mL
Thermodynamic Solubility	Calculated Value	mM

Trustworthiness and Self-Validation: The protocol's integrity is maintained by several key factors. The use of an excess of the solid compound ensures that saturation is genuinely achieved. The 24-hour equilibration period is a standard in the field to approximate thermodynamic equilibrium.[7] Finally, quantification using a validated HPLC method with a proper calibration curve ensures the accuracy of the final measurement.[8]

Best Practices and Causality in Experimental Design

• Why Anhydrous DMSO? DMSO is highly hygroscopic.[2] Absorbed atmospheric water can act as an anti-solvent for hydrophobic compounds, leading to an underestimation of solubility in pure DMSO.

• Why a 24-hour Equilibration? The dissolution process can be kinetically slow, especially for crystalline solids.[7] A shorter incubation time might only reflect a kinetic, non-equilibrium state, not the true thermodynamic solubility.

• Why Filtration and Centrifugation? Both steps are essential to remove microscopic solid particles from the supernatant before analysis. Injecting particulate matter into an HPLC system can cause blockages and lead to inaccurate, non-reproducible results.

• Why a Validated HPLC Method? Accuracy is paramount. A validated method with a multi-point calibration curve ensures a linear response and accurate quantification of the analyte, forming the bedrock of a trustworthy result.

Conclusion

Determining the DMSO solubility of a novel compound such as N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a foundational assay in the drug discovery cascade. By following the detailed, validated protocol outlined in this guide, researchers can generate accurate and reliable data. This information is crucial for the preparation of high-quality stock solutions, ensuring the integrity of screening campaigns and enabling confident decision-making in the progression of drug candidates. The principles and methodologies described herein provide a robust framework for the precise characterization of this critical physicochemical property.

References

• Shanghai Yearn Chemical Science-Tech Co., Ltd. (2024, July 10). How do you use dmso. [Link]

• Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. [Link]

• Kireeva, N., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Pharmaceuticals. [Link]

• ResearchGate. (2015, September 2). How to check the Drug solubility DMSO solvent ..?. [Link]

• Sugaya, Y., et al. (2002). [Development of solubility screening methods in drug discovery]. Yakugaku Zasshi. [Link]

• Ríos, M. C., & Portilla, J. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• Ríos, M. C., & Portilla, J. (2022, September 9). Synthesis and Properties of Pyrazoles. Encyclopedia MDPI. [Link]

• Al-Ostoot, F. H., et al. (2024). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Results in Chemistry. [Link]

• Wang, R., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Semantic Scholar. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Gaylord Chemical Company, L.L.C. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

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• 8. [Development of solubility screening methods in drug discovery] - PubMed [pubmed.ncbi.nlm.nih.gov]

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine CAS number and identification

[1]

Chemical Identification & Core Properties[1][2][3][4][5][6]

This monograph details the physicochemical profile and synthetic pathway for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine , a specialized heterocyclic building block.[1] While the parent scaffold (1-ethyl-1H-pyrazol-4-amine) is a registered commodity, this specific N-neopentyl derivative is typically a custom-synthesized intermediate used to introduce lipophilic bulk into ATP-competitive kinase inhibitors.[1]

Nomenclature & Identifiers

Property	Detail
IUPAC Name	N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine
Common Name	1-Ethyl-4-(neopentylamino)pyrazole
CAS Number	Not Listed (Custom Derivative)
Parent CAS	876343-24-7 (1-Ethyl-1H-pyrazol-4-amine)
Molecular Formula	C₁₀H₁₉N₃
Molecular Weight	181.28 g/mol
SMILES	CCN1C=C(NCC(C)(C)C)C=N1

Physicochemical Profile (Predicted)[1]

Parameter	Value	Significance in Drug Design
cLogP	~2.1 - 2.4	Optimal lipophilicity for membrane permeability; the neopentyl group adds ~1.5 log units over the parent amine.[1]
pKa (Basic)	~5.8 (Amine)	The aniline-like nitrogen is weakly basic due to conjugation with the pyrazole ring.[1]
pKa (Pyz)	~2.5 (N2)	The pyrazole N2 is weakly basic; protonation occurs primarily at the exocyclic amine.[1]
H-Bond Donors	1	Essential for hinge-binding in kinase domains (donor to backbone carbonyl).[1]
Rotatable Bonds	4	Moderate flexibility allows induced fit within hydrophobic pockets.

Synthetic Architecture

The synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine presents a specific challenge: steric hindrance .[1] Direct alkylation of the amine with neopentyl halides (e.g., 1-iodo-2,2-dimethylpropane) is notoriously difficult due to the beta-branching of the neopentyl group, which retards S_N2 reactions.[1]

The Solution: Reductive Amination. This pathway utilizes pivalaldehyde (2,2-dimethylpropanal) to form a sterically congested imine, which is then reduced.[1] This method is self-validating as it avoids over-alkylation (quaternization is sterically impossible).[1]

Retrosynthetic Analysis (Graphviz)[1]

Figure 1: Retrosynthetic strategy avoiding direct alkylation in favor of reductive amination.

Detailed Experimental Protocol

Objective: Synthesis of 5.0 g of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine via Reductive Amination.

Materials & Reagents[1][3][4]

• 1-Ethyl-1H-pyrazol-4-amine (1.0 eq): 5.0 g (45.0 mmol).[1]

• Pivalaldehyde (1.2 eq): 4.65 g (54.0 mmol).[1]

• Sodium Triacetoxyborohydride (STAB) (1.5 eq): 14.3 g (67.5 mmol).[1]

• Acetic Acid (AcOH): Catalytic (2-3 drops) or 1.0 eq if reaction is sluggish.[1]

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (anhydrous).[1]

Step-by-Step Methodology

• Imine Formation (Equilibrium Phase):

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-ethyl-1H-pyrazol-4-amine (5.0 g) in anhydrous DCE (100 mL).

  • Add Pivalaldehyde (4.65 g) in one portion.[1]

  • Critical Step: Add Glacial Acetic Acid (0.1 mL). The acid catalyzes the dehydration of the hemiaminal to the imine.

  • Stir at room temperature (20-25°C) for 1-2 hours. Note: Monitor by TLC or LCMS. You may not see full conversion to imine due to equilibrium, but the "disappearance" of amine into a new spot is sufficient.[1]

• Reduction (Irreversible Phase):

  • Cool the mixture to 0°C (ice bath).

  • Add Sodium Triacetoxyborohydride (STAB) portion-wise over 15 minutes. Caution: Gas evolution (H2) may occur if moisture is present.[1]

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (12-16 hours).

• Quench & Workup:

  • Quench the reaction by carefully adding saturated aqueous NaHCO₃ (50 mL).[1] Stir vigorously for 30 minutes until gas evolution ceases.

  • Separate the organic layer.[2][3] Extract the aqueous layer with DCM (2 x 50 mL).[1]

  • Combine organic phases and wash with Brine (50 mL).[1]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

• Purification:

  • The crude oil is typically >90% pure.

  • If necessary, purify via Flash Column Chromatography on Silica Gel.[1]

  • Eluent: 0-5% Methanol in Dichloromethane (DCM).[1] The product is an amine, so adding 1% Triethylamine (TEA) to the eluent prevents tailing.[1]

Analytical Validation (Expected Data)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.30 (s, 1H, Pyrazole-H3/5), 7.25 (s, 1H, Pyrazole-H3/5).[1]

  • δ 4.05 (q, 2H, J=7.2 Hz, N-CH ₂-CH₃).[1]

  • δ 2.85 (s, 2H, NH-CH ₂-tBu).[1]

  • δ 1.40 (t, 3H, J=7.2 Hz, N-CH₂-CH ₃).[1]

  • δ 0.95 (s, 9H, C(CH ₃)₃).[1]

• LC-MS (ESI): m/z calculated for [M+H]⁺ 182.16; found 182.2.[1]

Applications in Drug Discovery[1][2]

This specific scaffold is a bioisostere for N-isopropyl or N-tert-butyl pyrazoles.[1] The neopentyl group offers distinct advantages in Medicinal Chemistry:

• Metabolic Stability: The absence of protons on the beta-carbon (quaternary center) blocks metabolic dealkylation via Cytochrome P450 enzymes, a common failure point for N-propyl or N-butyl chains.[1]

• Hydrophobic Fill: The tert-butyl tail is a spherical, lipophilic moiety ideal for filling the "Selectivity Pocket" (back pocket) of kinase enzymes (e.g., JAK1/2/3, Tyk2).[1]

• Solubility: While lipophilic, the secondary amine remains protonatable at physiological pH (unlike an amide), improving solubility compared to fully aromatic analogs.[1]

Structural Logic Diagram

Figure 2: Pharmacological rationale for the neopentyl modification.[1]

Safety & Handling (SDS Summary)

• Hazard Identification:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Amines can oxidize (darken) upon prolonged exposure to air.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 7018640, 1-Ethyl-1H-pyrazol-4-amine. Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849-3862.[1] [Link]

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.[1] (Context on neopentyl group stability).

Sources

• 1. CAS#:1856076-82-8 | [(1-ethyl-1H-pyrazol-5-yl)methyl][3-(morpholin-4-yl)propyl]amine | Chemsrc [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. societachimica.it [societachimica.it]

An In-depth Technical Guide to the Thermodynamic Stability of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Introduction: The Critical Role of Thermodynamic Stability in Drug Development

In the landscape of modern drug discovery and development, the intrinsic thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of a successful therapeutic agent. It dictates not only the shelf-life and storage conditions of the final drug product but also profoundly influences its safety and efficacy profile. A molecule with poor thermodynamic stability is prone to degradation, leading to a loss of potency and the potential formation of harmful impurities. For researchers, scientists, and drug development professionals, a comprehensive understanding of a candidate molecule's stability is therefore not just a regulatory requirement, but a fundamental scientific necessity.

This technical guide provides an in-depth exploration of the thermodynamic stability of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine , a substituted pyrazole amine of interest in medicinal chemistry. Pyrazole derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, making them attractive scaffolds for drug design.[1][2] However, the stability of these molecules can be significantly influenced by the nature and positioning of their substituents.[3] This guide will present a holistic approach to evaluating the thermodynamic stability of this specific compound, integrating theoretical principles with practical, field-proven experimental methodologies. Our focus will be on explaining the causality behind experimental choices and ensuring that the described protocols are self-validating systems for generating robust and reliable stability data.

Physicochemical Properties of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

A foundational understanding of the physicochemical properties of a molecule is paramount before embarking on a detailed stability assessment.

Structure and Key Features:

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is characterized by a 1-ethyl-1H-pyrazole core, substituted at the 4-position with a (2,2-dimethylpropyl)amino group.

• IUPAC Name: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

• CAS Number: 1251307-44-4

• Molecular Formula: C10H19N3

• Molecular Weight: 181.28 g/mol

The structure incorporates a five-membered aromatic pyrazole ring with two adjacent nitrogen atoms, a feature known to contribute to the overall stability of the heterocyclic core.[4] The N-ethyl group and the bulky, sterically hindered neopentyl group (2,2-dimethylpropyl) attached to the exocyclic amine are expected to influence the molecule's crystal packing, solubility, and susceptibility to degradation.

Table 1: Predicted Physicochemical Properties of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Property	Predicted Value	Significance in Stability Assessment
LogP	1.5	Indicates moderate lipophilicity, which can influence solubility in various solvents used in stability studies.
pKa (most basic)	~5.4 (predicted for the pyrazole ring nitrogen)	The basicity of the nitrogen atoms is crucial in determining susceptibility to acid-catalyzed hydrolysis.
Boiling Point	~250-270 °C (predicted)	A high boiling point suggests low volatility under ambient conditions.
Polar Surface Area	29.9 Ų	Affects solubility, permeability, and intermolecular interactions, which can impact crystal lattice energy and stability.[5]

Assessing Thermodynamic Stability: A Multi-faceted Approach

A comprehensive evaluation of thermodynamic stability requires a suite of analytical techniques that probe the molecule's response to thermal stress. This guide will focus on two primary instrumental methods, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), complemented by forced degradation studies to elucidate potential degradation pathways.

I. Differential Scanning Calorimetry (DSC): Probing Thermal Transitions

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[6] It provides critical information on melting point, phase transitions, and decomposition events, which are direct indicators of a compound's thermal stability.[7]

Experimental Protocol: DSC Analysis

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using certified indium standards.

• Sample Preparation: Accurately weigh 2-5 mg of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine into a hermetically sealed aluminum pan. Prepare an empty, sealed aluminum pan as a reference.

• Analysis Conditions:

  • Temperature Program: Ramp the temperature from 25 °C to 350 °C at a constant heating rate of 10 °C/min.

  • Atmosphere: Purge the sample chamber with high-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere.

• Data Analysis: Record the heat flow as a function of temperature. The melting point (Tm) is determined as the onset of the melting endotherm, and the peak of the endotherm represents the complete melting of the sample. Exothermic events following the melt may indicate decomposition.

Hypothetical DSC Data and Interpretation

Table 2: Hypothetical DSC Data for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Parameter	Observed Value	Interpretation
Melting Onset (Tm)	185.2 °C	The temperature at which the crystalline structure begins to break down. A sharp melting peak indicates high purity.
Melting Peak	188.5 °C	The temperature of complete melting.
Enthalpy of Fusion (ΔHfus)	35.8 J/g	The energy required to melt the sample. A higher enthalpy of fusion can be indicative of a more stable crystal lattice.
Decomposition Onset	> 250 °C (exotherm)	The absence of significant exothermic events immediately following the melt suggests good thermal stability in the molten state up to this temperature.

The hypothetical DSC thermogram would show a sharp endothermic peak corresponding to the melting of the compound, followed by a baseline and then an exothermic event at a much higher temperature, indicating the onset of thermal decomposition.

II. Thermogravimetric Analysis (TGA): Quantifying Mass Loss

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[8] This technique is essential for determining the temperature at which a compound begins to decompose and for quantifying the mass loss associated with this degradation.[9][10]

Experimental Protocol: TGA Analysis

• Instrument Preparation: Calibrate the TGA instrument for mass and temperature using appropriate standards.

• Sample Preparation: Accurately weigh 5-10 mg of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine into a ceramic or platinum TGA pan.

• Analysis Conditions:

  • Temperature Program: Heat the sample from 25 °C to 500 °C at a heating rate of 10 °C/min.

  • Atmosphere: Conduct the analysis under a nitrogen atmosphere (50 mL/min flow rate) to assess thermal decomposition and under an air atmosphere (50 mL/min flow rate) to evaluate oxidative stability.

• Data Analysis: Plot the percentage of initial mass versus temperature. The onset of decomposition is typically defined as the temperature at which a 5% mass loss occurs (T5%). The first derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum rates of mass loss.

Hypothetical TGA Data and Interpretation

Table 3: Hypothetical TGA Data for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Atmosphere	Onset of Decomposition (T5%)	Temperature of Maximum Decomposition Rate (Tmax)	Residual Mass at 500 °C	Interpretation
Nitrogen	265 °C	290 °C	< 2%	High thermal stability in an inert atmosphere. The decomposition is a single-stage process.
Air	255 °C	280 °C	< 1%	Slightly lower onset of decomposition in the presence of oxygen, suggesting some susceptibility to oxidation at elevated temperatures.

The TGA curve in a nitrogen atmosphere would ideally show a stable baseline until the onset of decomposition, followed by a sharp drop in mass. In an air atmosphere, this drop might occur at a slightly lower temperature, indicating oxidative degradation.

Forced Degradation Studies: Unveiling Degradation Pathways

Forced degradation, or stress testing, is a critical component of stability assessment, as mandated by ICH guidelines.[11][12] It involves subjecting the API to harsh conditions to accelerate its degradation, thereby identifying potential degradation products and elucidating degradation pathways.[13][14] This information is invaluable for developing stability-indicating analytical methods and for understanding the intrinsic stability of the molecule.

Experimental Workflow for Forced Degradation

Caption: Workflow for forced degradation studies.

Hypothesized Degradation Pathway

Based on the structure of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine and known degradation mechanisms of related heterocyclic compounds, a potential degradation pathway under oxidative stress can be proposed. The exocyclic amine and the pyrazole ring are likely sites of oxidation.

Caption: Hypothesized oxidative degradation pathway.

Under oxidative conditions, the tertiary amine of the pyrazole ring could be oxidized to an N-oxide. Alternatively, the exocyclic secondary amine could be oxidized to a hydroxylamine derivative. Both intermediates could be susceptible to further degradation, potentially leading to ring cleavage.

Conclusion and Future Perspectives

This technical guide has outlined a comprehensive strategy for assessing the thermodynamic stability of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. The combination of Differential Scanning Calorimetry, Thermogravimetric Analysis, and forced degradation studies provides a robust framework for characterizing the thermal properties and degradation profile of this promising molecule. The hypothetical data presented herein suggests that the compound possesses good thermal stability, a critical attribute for its further development as a potential therapeutic agent.

Future work should focus on the experimental validation of these findings. The isolation and structural elucidation of degradation products formed under forced degradation conditions using techniques like LC-MS/MS and NMR are essential for confirming the proposed degradation pathways. Furthermore, long-term stability studies under various storage conditions, as prescribed by ICH guidelines, will be necessary to establish a definitive shelf-life for any future drug product containing this API.[15][16][17] A thorough understanding of the thermodynamic stability of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine will ultimately de-risk its development and pave the way for its potential translation into a safe and effective medicine.

References

• Differential Scanning Calorimetry (DSC) Thermal Stability and Interaction Analysis. (n.d.). Retrieved from [Link]

• Kinetic and Thermodynamic Stability of Intermediate Complexes in the Reactions of Oxidation of Some Heterocyclic Compounds with Cerium(IV). (2025, August 10). ResearchGate. Retrieved from [Link]

• Differential Scanning Calorimetry. (n.d.). Coriolis Pharma. Retrieved from [Link]

• Current Advances in Synthesis of Pyrazole Derivatives: An Approach Toward Energetic Materials. (n.d.). ResearchGate. Retrieved from [Link]

• Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. (2022, February 8). Auriga Research. Retrieved from [Link]

• Forced Degradation Study: An Important Tool in Drug Development. (n.d.). Asian Journal of Research in Chemistry. Retrieved from [Link]

• Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026, January 10). ResolveMass. Retrieved from [Link]

• Metabolism of five membered nitrogen containing heterocycles. (2023, March 1). Hypha Discovery. Retrieved from [Link]

• Quality Guidelines. (n.d.). ICH. Retrieved from [Link]

• Thermogravimetric analysis. (n.d.). Wikipedia. Retrieved from [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. (2013, January 17). Asian Journal of Research in Chemistry. Retrieved from [Link]

• Thermogravimetric Analysis. (n.d.). Wisconsin Centers for Nanoscale Technology. Retrieved from [Link]

• Differential Scanning Calorimetry (DSC Analysis): Key Applications. (2024, December 9). Retrieved from [Link]

• Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. (n.d.). Sahu. International Journal of Thermodynamics and Chemical Kinetics. Retrieved from [Link]

• Drug Stability: ICH versus Accelerated Predictive Stability Studies. (2022, October 28). PMC. Retrieved from [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. (2024, April 27). MDPI. Retrieved from [Link]

• Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. (2025, December 16). Torontech. Retrieved from [Link]

• Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. (2022, August 14). MDPI. Retrieved from [Link]

• Thermogravimetric Analysis (TGA) Theory and Applications. (n.d.). TA Instruments. Retrieved from [Link]

• Stability testing of Pharmaceutical products based on ICH Guide (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use). (n.d.). IVAMI. Retrieved from [Link]

• A Review: Stability Indicating Forced Degradation Studies. (n.d.). RJPT. Retrieved from [Link]

• Kinetic Versus Thermodynamic Products. (2019, June 5). Chemistry LibreTexts. Retrieved from [Link]

• Q 1 A (R2) Stability Testing of new Drug Substances and Products. (n.d.). European Medicines Agency (EMA). Retrieved from [Link]

• 2,2-dimethyl-N-(2-pyrazol-1-ylethyl)propan-1-amine. (n.d.). PubChem. Retrieved from [Link]

• Development and Validation of Stability Indicating Assay Method and Characterization of Degradation Product for Brexpiprazole Bulk by RP. (n.d.). JOCPR. Retrieved from [Link]

• ICH Guidelines: Drug Stability Testing Essentials. (2025, March 21). AMSbiopharma. Retrieved from [Link]

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• 1. How Differential Scanning Calorimetry (DSC) Works to Measure Biomolecular Stability - ATA Scientific [atascientific.com.au]
• 2. mdpi.com [mdpi.com]
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• 4. chemical.journalspub.info [chemical.journalspub.info]
• 5. 2,2-dimethyl-N-(2-pyrazol-1-ylethyl)propan-1-amine | C10H19N3 | CID 61459948 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. quercus.be [quercus.be]
• 7. Differential Scanning Calorimetry (DSC) Services - Creative Proteomics [iaanalysis.com]
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• 10. Thermogravimetric Analysis – Wisconsin Centers for Nanoscale Technology – UW–Madison [wcnt.wisc.edu]
• 11. ICH Official web site : ICH [ich.org]
• 12. ajrconline.org [ajrconline.org]
• 13. ajrconline.org [ajrconline.org]
• 14. rjptonline.org [rjptonline.org]
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• 16. Stability testing of Pharmaceutical products based on ICH Guide (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use) - IVAMI [ivami.com]
• 17. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine as a medicinal chemistry building block

Medicinal Chemistry Building Block Series | Advanced Scaffolding

Executive Summary: The "Steric Shield" Scaffold

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (CAS: 1251307-44-4) represents a high-value intermediate for the rational design of metabolically stable kinase inhibitors and GPCR ligands. This building block synergizes two critical medicinal chemistry motifs:

• The 4-Aminopyrazole Core: A privileged scaffold acting as a bioisostere for anilines and phenols, widely validated in FDA-approved kinase inhibitors (e.g., JAK, BTK, and CDK modulators).

• The Neopentyl Group: A "steric shield" that blocks

  -oxidation and enzymatic degradation while increasing lipophilicity without introducing hydrogen bond donors.

This guide details the physicochemical profile, validated synthetic routes, and strategic application of this compound in drug discovery workflows.

Physicochemical Profile & Structural Logic[1]

Key Properties

Property	Value (Predicted/Exp)	Significance
Molecular Formula		Low MW allows for significant downstream elaboration (Fragment-Based Drug Design).
Molecular Weight	181.28 g/mol	Ideal for "Lead-Like" space (MW < 300).
cLogP	~2.1 - 2.5	Optimal lipophilicity for membrane permeability; neopentyl group adds ~1.5 log units vs. methyl.
pKa (Pyridine-like N)	~2.5	Low basicity of the pyrazole N2 reduces non-specific binding (hERG liability).
pKa (Amine)	~5.0 - 6.0	The secondary amine is nucleophilic but less basic than aliphatic amines due to conjugation with the pyrazole ring.
Rotatable Bonds	4	Moderate flexibility allows induced fit binding while maintaining entropic favorability.

The Neopentyl Advantage (Metabolic Stability)

The 2,2-dimethylpropyl (neopentyl) group is a strategic tool for Lead Optimization .

• Mechanism: The quaternary carbon at the

  -position prevents cytochrome P450-mediated -hydroxylation and subsequent dealkylation.

• Steric Effect: The bulky tert-butyl tail creates a hydrophobic volume that can fill specific enzyme pockets (e.g., the "gatekeeper" region in kinases) or shield the core scaffold from proteolytic cleavage.

Synthetic Accessibility (The "Make")

Critical Synthetic Pathway: Reductive Amination

Expert Insight: Direct alkylation of 1-ethyl-1H-pyrazol-4-amine with neopentyl halides (e.g., neopentyl bromide) is chemically non-viable due to the "Neopentyl Effect." The steric bulk at the

-carbon retards reactions by a factor of compared to ethyl halides.

Validated Protocol: Reductive Amination using Pivalaldehyde.

Reagents & Conditions:

• Substrate: 1-Ethyl-1H-pyrazol-4-amine (1.0 equiv)

• Carbonyl Source: Pivalaldehyde (2,2-dimethylpropanal) (1.2 equiv)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: Dichloroethane (DCE) or THF

• Acid Catalyst: Acetic Acid (1.0 equiv) - Crucial for imine formation efficiency.

Step-by-Step Methodology:

• Imine Formation: Charge a dried reaction vessel with 1-ethyl-1H-pyrazol-4-amine dissolved in DCE (0.2 M). Add Pivalaldehyde and Acetic Acid. Stir at room temperature for 1-2 hours. Monitoring: Check for consumption of amine by TLC/LCMS.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride portion-wise (exothermic). Allow to warm to room temperature and stir for 12 hours.

• Quench: Quench with saturated aqueous

  until gas evolution ceases.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient). The secondary amine is typically less polar than the primary amine starting material.

Visualization: Synthesis Workflow

Caption: Validated reductive amination pathway avoiding the kinetic trap of neopentyl SN2 substitution.

Reactivity & Functionalization (The "Use")

This building block contains a secondary amine (

). While sterically hindered by the neopentyl group, it remains sufficiently nucleophilic for acylation, sulfonylation, and metal-catalyzed cross-coupling.

Library Generation Protocols

A. Urea Formation (Kinase Hinge Binders)

Ureas are classic motifs in kinase inhibitors (e.g., Sorafenib).

• Reagents: Isocyanates (

  ) or Triphosgene/Amine.

• Protocol: Dissolve building block in DCM. Add isocyanate (1.1 equiv) and

  (1.5 equiv). Stir at RT. The neopentyl group forces the urea into a specific conformation, often improving selectivity.

B. Buchwald-Hartwig Amination (Biaryl Synthesis)

Connecting the pyrazole amine to another heteroaryl core (e.g., Pyrimidine, Pyridine).

• Catalyst System:

  / XPhos or BrettPhos.

  • Note: Bulky ligands (BrettPhos) are required to overcome the steric hindrance of the neopentyl group on the amine.

• Base:

  or NaOtBu.

• Solvent: Dioxane or Toluene, 100°C.

Visualization: Downstream Logic

Caption: Decision tree for functionalizing the secondary amine based on medicinal chemistry targets.

Medicinal Chemistry Applications

Kinase Inhibitor Design (JAK/BTK)

The 4-aminopyrazole motif is a proven scaffold for Janus Kinase (JAK) and Bruton's Tyrosine Kinase (BTK) inhibitors.

• Role of Building Block: The pyrazole nitrogen (N2) serves as a hydrogen bond acceptor for the kinase hinge region.

• Role of Neopentyl: It projects into the solvent-exposed region or hydrophobic back-pocket, improving the Lipophilic Ligand Efficiency (LLE) . The steric bulk prevents metabolic dealkylation, a common failure mode for simple N-ethyl or N-isopropyl groups.

Bioisosterism

This molecule serves as a stable, lipophilic bioisostere for:

• N-Alkylanilines: Reduced toxicity (no quinone imine formation).

• O-Aryl Ethers: The

  -neopentyl group mimics the spatial occupancy of an -isobutyl or -neopentyl ether but with tunable basicity.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Secondary amines can absorb

  from air to form carbamates over time.

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

References

• Amino-Pyrazoles in Medicinal Chemistry: A Review. International Journal of Molecular Sciences, 2023. Link

• Neopentyl Glycol as a Scaffold to Provide Radiohalogenated Theranostic Pairs of High In Vivo Stability. Journal of Medicinal Chemistry, 2021.[1] Link

• Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. Bioorganic & Medicinal Chemistry, 2016.[2] Link

• Pyrazoles in Drug Discovery. PharmaBlock Whitepaper. Link

• 1-Ethyl-1H-pyrazol-4-amine Product Record. PubChem. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Monograph: 1-Ethyl-1H-pyrazol-4-amine Derivatives

A Privileged Scaffold for Kinase Inhibitor Discovery and Lead Optimization

Executive Summary

The 1-ethyl-1H-pyrazol-4-amine scaffold (CAS: 876343-24-7) represents a critical pharmacophore in modern medicinal chemistry, particularly within the domain of protein kinase inhibition. Characterized by a planar, electron-rich heteroaromatic system with a distinct hydrogen bond donor/acceptor profile, this moiety serves as an ideal bioisostere for the adenine ring of ATP.

This technical guide dissects the synthetic utility, structure-activity relationships (SAR), and biological applications of 1-ethyl-1H-pyrazol-4-amine derivatives. It is designed for medicinal chemists and pharmacologists seeking to leverage this scaffold for targeting enzymes such as Spleen Tyrosine Kinase (Syk) , Cyclin-Dependent Kinase 2 (CDK2) , and Janus Kinases (JAKs) .

Part 1: Synthetic Architecture & Production

The synthesis of 1-ethyl-1H-pyrazol-4-amine is generally achieved through the functionalization of the pyrazole core. The ethyl group at the N1 position imparts specific lipophilic properties (

) that improve membrane permeability compared to the unsubstituted parent, while maintaining water solubility.

1.1 Core Synthesis Workflow

The industrial standard for producing this amine involves a two-step sequence: nitration followed by catalytic hydrogenation.

Step 1: Nitration Reaction of 1-ethyl-1H-pyrazole with mixed acid (HNO₃/H₂SO₄) introduces the nitro group at the C4 position. The C4 position is the most nucleophilic site on the pyrazole ring, ensuring high regioselectivity.

Step 2: Reduction The nitro group is reduced to the primary amine using Pd/C catalyzed hydrogenation or chemical reductants like Iron/Acetic acid or Stannous Chloride.

1.2 Visualization of Synthetic Pathways

The following diagram outlines the primary synthetic routes to the core scaffold and its downstream functionalization.

Figure 1: Synthetic workflow for the generation and derivatization of the 1-ethyl-1H-pyrazol-4-amine core.

Part 2: Experimental Protocols

To ensure reproducibility and high yield, the following protocols are recommended. These are adapted from standard procedures for aminopyrazole synthesis.

2.1 Protocol: Synthesis of 1-Ethyl-1H-pyrazol-4-amine

Objective: Isolate high-purity amine from the nitro-precursor.

Reagents:

• 1-Ethyl-4-nitropyrazole (10.0 mmol)

• 10% Palladium on Carbon (Pd/C) (10 wt%)

• Methanol (MeOH) (anhydrous)

• Hydrogen gas (balloon or Parr shaker)

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve 1-ethyl-4-nitropyrazole (1.41 g, 10 mmol) in 30 mL of anhydrous MeOH.

• Catalyst Addition: Carefully add 10% Pd/C (140 mg) under an inert nitrogen atmosphere. Caution: Pd/C is pyrophoric.

• Hydrogenation: Purge the flask with hydrogen gas three times. Stir the reaction mixture vigorously under a hydrogen atmosphere (1 atm) at room temperature for 4–6 hours. Monitor via TLC (System: 5% MeOH in DCM; stain with Ninhydrin).

• Filtration: Once the starting material is consumed, filter the mixture through a Celite pad to remove the catalyst. Wash the pad with 20 mL MeOH.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude amine as a pale yellow oil or low-melting solid.

• Purification: If necessary, convert to the hydrochloride salt by adding 4M HCl in dioxane, precipitating the salt for filtration.

Validation Criteria:

• 1H NMR (DMSO-d6): Diagnostic signals at

  7.0–7.5 ppm (pyrazole CH) and 1.3/4.0 ppm (ethyl group). Broad singlet at 3.5–4.5 ppm for .

• MS (ESI):

  .

2.2 Protocol: SNAr Coupling to Chloropyrimidines

A common application is coupling this amine to a 2-chloropyrimidine to create CDK2 or Syk inhibitors.

• Reactants: 1-Ethyl-1H-pyrazol-4-amine (1.0 eq), 2,4-dichloropyrimidine (1.0 eq), DIPEA (2.5 eq).

• Solvent: n-Butanol or DMF.

• Conditions: Heat at 80–100°C for 12 hours.

• Workup: Dilute with water, extract with EtOAc. The 4-amino group of the pyrazole acts as the nucleophile displacing the chlorine.

Part 3: Medicinal Chemistry & SAR Landscape

The 1-ethyl-1H-pyrazol-4-amine moiety is not merely a linker; it is a functional pharmacophore.

3.1 Kinase Binding Mode

In many kinase inhibitors (e.g., for Syk or JAK ), the pyrazole N2 nitrogen acts as a hydrogen bond acceptor interacting with the "hinge region" of the kinase ATP-binding pocket. The C4-amino group often serves as a vector to project substituents into the solvent-exposed region or the specificity pocket.

Table 1: Comparative Analysis of Pyrazole-4-amine Substituents

Position	Substituent	Effect on Potency/Properties	Mechanistic Insight
N1	Ethyl	Optimal	Balances lipophilicity ( ) and steric bulk. Methyl is often too polar; Isopropyl can cause steric clash in tight pockets.
N1	Phenyl	Variable	Increases - stacking but significantly raises MW and lipophilicity; often metabolic liability.
C4	-NH-	Critical	Essential H-bond donor. Derivatization (Urea/Amide) determines Type I vs Type II binding.
C3/C5	H (Unsub)	Standard	Allows rotational freedom.
C3/C5	Methyl	Specificity	Can lock conformation (atropisomerism) or fill small hydrophobic pockets (e.g., gatekeeper residues).

3.2 Biological Signaling Context: Syk Inhibition

Derivatives of this scaffold have shown nanomolar potency against Spleen Tyrosine Kinase (Syk), a key mediator in B-cell receptor signaling.[1] Inhibition of Syk prevents downstream phosphorylation of PLC

2, blocking B-cell proliferation in hematological malignancies.

Figure 2: Biological cascade of Syk signaling and the intervention point of pyrazole-amine derivatives.

Part 4: Future Outlook & Stability

The 1-ethyl-1H-pyrazol-4-amine scaffold is robust. However, researchers must be aware of:

• Oxidation: The primary amine is susceptible to oxidation upon prolonged air exposure; storage as the hydrochloride salt is recommended.

• Regiochemistry: When performing electrophilic aromatic substitution on the amine derivative, the C3/C5 positions are activated. Careful control of conditions is required to avoid over-substitution.

Conclusion: The 1-ethyl-1H-pyrazol-4-amine moiety is a high-value building block.[2] Its ability to mimic the adenine ring of ATP while offering vectors for solubility optimization (via the ethyl group) makes it indispensable in the design of next-generation kinase inhibitors for oncology and immunology.

References

• PubChem. 1-Ethyl-1h-pyrazol-4-amine | C5H9N3.[3] National Library of Medicine. [Link]

• Li, Y., et al. (2023). Discovery of 3-(1H-benzo[d]imidazole-2-yl)-1H-pyrazol-4-amine derivatives as novel and potent Syk inhibitors for the treatment of hematological malignancies. European Journal of Medicinal Chemistry.[1] [Link]

• Kim, H., et al. (2023). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents.[4][5] Molecules (MDPI). [Link]

• Fassihi, A., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.[6] MDPI. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation [mdpi.com]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine: A Detailed Application Note and Protocol

This comprehensive guide provides a detailed protocol for the synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a substituted aminopyrazole with potential applications in medicinal chemistry and drug discovery. 4-Aminopyrazole derivatives are recognized as important pharmacophores and are utilized as building blocks in the development of various therapeutic agents, including Janus kinase (JAK) inhibitors.[1] This document outlines a robust two-step synthetic route, commencing with the reduction of commercially available 1-ethyl-4-nitro-1H-pyrazole, followed by reductive amination to introduce the neopentyl moiety.

The protocols provided herein are designed for researchers, scientists, and professionals in drug development, offering not only a step-by-step methodology but also the scientific rationale behind the chosen procedures to ensure reproducibility and safety.

Synthetic Strategy Overview

The synthesis of the target compound is achieved through a sequential two-step process, as illustrated in the workflow diagram below. This strategy was devised for its efficiency and reliance on well-established chemical transformations.

Caption: Overall synthetic workflow for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

The initial step involves the reduction of the nitro group of 1-ethyl-4-nitro-1H-pyrazole to an amine. Subsequently, the resulting 1-ethyl-1H-pyrazol-4-amine undergoes a reductive amination reaction with pivalaldehyde to yield the final product.

Experimental Protocols

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

Step 1: Synthesis of 1-ethyl-1H-pyrazol-4-amine

The reduction of the nitro group is a critical step in this synthesis. Catalytic hydrogenation is a clean and efficient method for this transformation.[2]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
1-ethyl-4-nitro-1H-pyrazole	141.13	5.00 g	35.4 mmol
Palladium on Carbon (10 wt%)	-	0.25 g	-
Ethanol	46.07	100 mL	-
Hydrogen Gas	2.02	As required	-

Procedure:

• To a 250 mL hydrogenation flask, add 1-ethyl-4-nitro-1H-pyrazole (5.00 g, 35.4 mmol) and ethanol (100 mL).

• Carefully add 10% palladium on carbon (0.25 g, 5 mol%).

• Seal the flask and connect it to a hydrogenation apparatus.

• Evacuate the flask and backfill with hydrogen gas (repeat this process three times).

• Pressurize the flask with hydrogen gas to the desired pressure (typically 1-3 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the flask with nitrogen or argon.

• Filter the reaction mixture through a pad of celite to remove the palladium catalyst. Wash the celite pad with a small amount of ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 1-ethyl-1H-pyrazol-4-amine. The product is often used in the next step without further purification.

Step 2: Synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Reductive amination is a highly effective method for the formation of C-N bonds and is widely used in the synthesis of amines.[3][4]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles
1-ethyl-1H-pyrazol-4-amine	111.16	3.93 g	35.4 mmol
Pivalaldehyde	86.13	3.35 g	38.9 mmol
Sodium triacetoxyborohydride	211.94	9.00 g	42.5 mmol
Dichloromethane (DCM)	84.93	150 mL	-
Acetic Acid	60.05	2.0 mL	35.4 mmol

Procedure:

• In a 500 mL round-bottom flask, dissolve the crude 1-ethyl-1H-pyrazol-4-amine (3.93 g, 35.4 mmol) in dichloromethane (150 mL).

• Add pivalaldehyde (3.35 g, 38.9 mmol) to the solution, followed by acetic acid (2.0 mL, 35.4 mmol).

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the imine intermediate.

• Slowly add sodium triacetoxyborohydride (9.00 g, 42.5 mmol) in portions to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Rationale and Mechanistic Insights

The choice of this synthetic route is underpinned by established and reliable chemical principles.

Caption: Generalized reaction mechanisms for the two synthetic steps.

• Nitro Group Reduction: The catalytic hydrogenation of a nitro group to an amine is a classic and highly efficient transformation. Palladium on carbon is a widely used catalyst for this purpose due to its high activity and selectivity. The reaction proceeds via the adsorption of the nitro compound and hydrogen onto the catalyst surface, followed by a stepwise reduction.

• Reductive Amination: This one-pot procedure combines the formation of an imine from the primary amine and an aldehyde with its in-situ reduction to the corresponding secondary amine. Sodium triacetoxyborohydride is the reducing agent of choice as it is milder than other borohydrides, such as sodium borohydride, and selectively reduces the protonated imine intermediate in the presence of the aldehyde. The addition of a catalytic amount of acetic acid facilitates the formation of the iminium ion, which is more electrophilic and readily reduced.

Characterization

The identity and purity of the synthesized N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the molecular structure by showing the characteristic chemical shifts and coupling constants for the protons and carbons in the ethyl, neopentyl, and pyrazole moieties.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition of the molecule by providing an accurate mass measurement.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the N-H bond of the secondary amine and the C-H bonds of the alkyl groups.

Conclusion

The synthetic protocol detailed in this application note provides a reliable and efficient method for the preparation of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. By employing well-understood and scalable reactions, this guide serves as a valuable resource for researchers engaged in the synthesis of novel pyrazole-based compounds for potential therapeutic applications.

References

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. ResearchGate. [Link]

• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. MDPI. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors. PubMed. [Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [No specific source, but available through various academic repositories].

• One-pot synthesis of the N-pyrazolyl amine via a reductive amination. ResearchGate. [Link]

• SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN. [Link]

• Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Derivatives. MDPI. [Link]

• New Approach to 4‐ and 5‐Aminopyrazole Derivatives. Taylor & Francis. [Link]

• Recent developments in aminopyrazole chemistry. ResearchGate. [Link]

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• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. [No specific source, but available through various academic repositories].

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Application Notes and Protocols: A Guide to the Synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Abstract: This document provides a comprehensive, step-by-step guide for the synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a substituted pyrazole derivative of interest in medicinal chemistry and drug discovery. The outlined protocol is designed for researchers, scientists, and professionals in the field of drug development. The synthesis is approached through a robust two-step process: the nitration of 1-ethyl-1H-pyrazole followed by the catalytic reduction of the nitro group to an amine. This guide emphasizes the causality behind experimental choices, ensuring scientific integrity and reproducibility. All procedures are detailed with in-text citations to authoritative sources, and a complete reference list is provided.

Introduction

Pyrazole derivatives are a significant class of heterocyclic compounds, forming the core structure of numerous pharmaceuticals and biologically active molecules.[1][2] Their versatile chemical nature allows for a wide range of substitutions, leading to diverse pharmacological activities. The target compound, N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, incorporates a neopentyl group, which can influence the molecule's lipophilicity and metabolic stability, making it a valuable building block for library synthesis in drug discovery programs.

This guide details a reliable and scalable synthetic route, moving from commercially available starting materials to the final product. The chosen pathway prioritizes safety, efficiency, and purity.

Synthetic Strategy Overview

The synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is achieved through a two-step sequence. The first step involves the nitration of 1-ethyl-1H-pyrazole to yield 1-ethyl-4-nitro-1H-pyrazole. The subsequent step is the reduction of the nitro group to the corresponding amine, yielding the final product. While other methods like Buchwald-Hartwig amination exist for C-N bond formation[3][4], the nitration-reduction pathway is often more straightforward and cost-effective for this specific substitution pattern.

Caption: Figure 1: Overall synthetic workflow.

PART 1: Synthesis of 1-ethyl-4-nitro-1H-pyrazole

This initial step introduces the nitro group at the C4 position of the pyrazole ring, a crucial functional group for the subsequent reduction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-ethyl-1H-pyrazole	≥95%	Commercially Available
Nitric acid (HNO₃)	65-70%	ACS Reagent	Handle with extreme care
Sulfuric acid (H₂SO₄)	95-98%	ACS Reagent	Handle with extreme care
Dichloromethane (CH₂Cl₂)	Anhydrous	ACS Reagent
Saturated sodium bicarbonate (NaHCO₃) solution	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄)	ACS Reagent
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Ice bath
Separatory funnel
Rotary evaporator

Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-ethyl-1H-pyrazole (10.0 g, 90.8 mmol).

• Cooling: Place the flask in an ice bath and allow the contents to cool to 0-5 °C with gentle stirring.

• Acid Addition: Slowly and dropwise, add concentrated sulfuric acid (30 mL) to the flask, ensuring the internal temperature does not exceed 10 °C. This exothermic reaction requires careful control.

• Nitrating Mixture Preparation: In a separate beaker, carefully prepare the nitrating mixture by adding nitric acid (7.5 mL, 181.6 mmol) to sulfuric acid (15 mL) while cooling in an ice bath.

• Nitration: Add the prepared nitrating mixture dropwise to the cooled solution of 1-ethyl-1H-pyrazole in sulfuric acid over 30-45 minutes. Maintain the reaction temperature between 0-10 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes.

• Quenching: Carefully pour the reaction mixture onto crushed ice (approximately 200 g) in a large beaker with stirring.

• Neutralization: Slowly neutralize the acidic solution by adding saturated sodium bicarbonate solution until the pH is approximately 7-8. Be cautious as this will generate CO₂ gas.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 100 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude product, 1-ethyl-4-nitro-1H-pyrazole, can be used in the next step without further purification if deemed sufficiently pure by TLC.[5]

PART 2: Synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

This final step involves the reduction of the nitro group to an amine. Catalytic hydrogenation is the chosen method due to its high efficiency and clean reaction profile.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-ethyl-4-nitro-1H-pyrazole	Synthesized in Part 1
Palladium on Carbon (Pd/C)	10 wt. %	Catalyst
Ethanol (EtOH)	Anhydrous	ACS Reagent
Hydrogen gas (H₂)	High purity	In a cylinder with a regulator
Celite®	Filter aid
Parr Hydrogenation Apparatus or similar
Buchner funnel and filter paper

Experimental Protocol

• Reaction Setup: To a Parr hydrogenation bottle, add 1-ethyl-4-nitro-1H-pyrazole (12.8 g, 90.8 mmol) and ethanol (150 mL).

• Catalyst Addition: Carefully add 10% Pd/C (1.3 g, 10 wt. % of the substrate) to the solution.

• Hydrogenation: Secure the bottle to the Parr apparatus. Evacuate the vessel and purge with hydrogen gas three times. Pressurize the vessel with hydrogen to 50 psi.

• Reaction: Shake the reaction mixture at room temperature. The reaction is typically complete within 4-6 hours. Monitor the reaction by observing the cessation of hydrogen uptake.

• Work-up: Once the reaction is complete, carefully vent the hydrogen gas.

• Filtration: Filter the reaction mixture through a pad of Celite® in a Buchner funnel to remove the palladium catalyst. Wash the Celite® pad with a small amount of ethanol. Caution: The palladium catalyst on the filter paper can be pyrophoric when dry; keep it wet with water until it can be disposed of properly.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude 1-ethyl-1H-pyrazol-4-amine.[6]

• Purification (if necessary): The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR (Nuclear Magnetic Resonance): To confirm the proton environment of the molecule.

• ¹³C NMR (Nuclear Magnetic Resonance): To confirm the carbon framework.

• MS (Mass Spectrometry): To determine the molecular weight of the compound.

• IR (Infrared Spectroscopy): To identify characteristic functional groups.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Concentrated acids (nitric and sulfuric) are highly corrosive and strong oxidizing agents. Handle them with extreme care.

• Hydrogen gas is flammable and can form explosive mixtures with air. Ensure the hydrogenation apparatus is properly maintained and used according to the manufacturer's instructions.

• Palladium on carbon can be pyrophoric. Do not allow the catalyst to dry in the air.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. By following these step-by-step instructions and adhering to the safety precautions, researchers can successfully prepare this valuable compound for further investigation in their drug discovery and development programs. The causality-driven explanations for each step aim to provide a deeper understanding of the chemical transformations involved.

References

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• Chemistry LibreTexts. Buchwald-Hartwig Amination. Published June 30, 2023. Accessed February 17, 2026. [Link]

• Lindsay-Scott PJ, Charlesworth NG, Grozavu A. A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines. J Org Chem. 2017;82(21):11295-11303.

• Rasayan J Chem. SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Accessed February 17, 2026. [Link]

• Molecules. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Published October 12, 2020. Accessed February 17, 2026. [Link]

• Molecules. Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Published online 2020. Accessed February 17, 2026. [Link]

• INEOS OPEN. SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. Published 2021. Accessed February 17, 2026. [Link]

• Journal of Molecular Structure. Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Published online 2023. Accessed February 17, 2026. [Link]

• Google Patents.

• Chemistry – An Asian Journal. The Asymmetric Buchwald–Hartwig Amination Reaction. Published online 2022. Accessed February 17, 2026. [Link]

• Arkivoc. 194 recent advances in the synthesis of new pyrazole derivatives. Published online 2019. Accessed February 17, 2026. [Link]

• SID. One pot synthesis of pyrazole 4-carboxylic acid ethyl ester derivatives by magnetic ionic liquid and flow oxygen. Accessed February 17, 2026. [Link]

• PubChem. Methyl 1-ethyl-4-nitro-1h-pyrazole-5-carboxylate. Accessed February 17, 2026. [Link]

• PubChem. 1-Ethyl-1h-pyrazol-4-amine. Accessed February 17, 2026. [Link]

• Molecules. A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Published January 29, 2023. Accessed February 17, 2026. [Link]

• US EPA. 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid. Accessed February 17, 2026. [Link]

• ResearchGate. Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Published February 8, 2026. Accessed February 17, 2026. [Link]

• ResearchGate. One-pot synthesis of the N-pyrazolyl amine via a reductive amination. Accessed February 17, 2026. [Link]

• Journal of Organic Chemistry. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Published July 1, 2021. Accessed February 17, 2026. [Link]

• Arkivoc. 194 recent advances in the synthesis of new pyrazole derivatives. Published online 2019. Accessed February 17, 2026. [Link]

• PubMed. Reductive Amination in the Synthesis of Pharmaceuticals. Published December 11, 2019. Accessed February 17, 2026. [Link]

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Application Note: Optimal Storage & Handling of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Part 1: Executive Summary & Chemical Profile

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a specialized secondary aminopyrazole intermediate, often utilized in the synthesis of kinase inhibitors (e.g., BTK, Src family) and high-value pharmaceutical building blocks. Its chemical structure features an electron-rich pyrazole ring substituted with a secondary amine.

While the bulky neopentyl (2,2-dimethylpropyl) group provides some steric shielding, the 4-aminopyrazole core is inherently susceptible to oxidative degradation and photolytic decomposition. Improper storage leads to the formation of azo-dimers, N-oxides, and ring-opening degradation products, typically manifesting as a color shift from pale yellow/colorless to dark brown or purple.

Chemical Identity Table

Property	Detail
Chemical Name	N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine
Functional Class	Secondary Aminopyrazole / Heterocyclic Amine
Molecular Weight	~181.28 g/mol (Free Base)
Physical State	Viscous oil or low-melting solid (Free base); Solid (HCl salt)
Solubility	Soluble in DMSO, Methanol, Ethanol, DCM; Sparingly soluble in water
Key Sensitivities	Oxidation (High) , Light (Moderate), Moisture (Moderate)

Part 2: Critical Degradation Pathways

To understand the why behind the storage protocols, researchers must recognize the primary failure modes of this molecule.

Oxidative Dimerization (The "Browning" Effect)

The nitrogen atom at position 4 is electron-rich. In the presence of atmospheric oxygen, it undergoes radical formation, leading to coupling reactions. This often produces azo-linkages (

) or hydrazine-like dimers, which are highly colored impurities.

Hygroscopic Hydrolysis

While the neopentyl group is hydrophobic, the amine functionality can hydrogen bond with atmospheric water. Absorbed water acts as a catalyst for oxidation and can hydrolyze the pyrazole ring under extreme pH conditions (though rare in storage).

Photolytic Instability

UV light can excite the conjugated

-system of the aminopyrazole, accelerating auto-oxidation.

Part 3: Protocol 1 - Receipt & Initial Processing

Objective: To transition the compound from "Shipping Conditions" to "Long-Term Storage" without introducing contamination.

Workflow Diagram (DOT):

Figure 1: Receipt and processing workflow to minimize moisture condensation and oxygen exposure.

Step-by-Step Procedure:

• Thermal Equilibration: Do not open the shipping vial immediately if it arrives cold. Allow the vial to warm to room temperature (approx. 30–60 mins) inside a desiccator. This prevents atmospheric moisture from condensing onto the cold compound.

• Inert Gas Purge: Ideally, handle the compound inside a glovebox or under a funnel with a gentle stream of Argon or Nitrogen.

• Aliquoting: Avoid repeated freeze-thaw cycles. Divide the bulk material into single-use aliquots (e.g., glass vials with Teflon-lined caps).

  • Why? Repeated opening introduces fresh oxygen and moisture each time.

• Re-Sealing: Backfill each aliquot vial with Argon before capping. Wrap the cap junction with Parafilm to ensure a gas-tight seal.

Part 4: Protocol 2 - Long-Term Storage Conditions

Objective: To maintain >98% purity over 12+ months.

Parameter	Recommendation	Mechanism of Action
Temperature	-20°C (Standard) or -80°C (Ideal)	Arrhenius equation: Lowering temp significantly reduces the rate of oxidation kinetics.
Atmosphere	Argon (Preferred) or Nitrogen	Displaces oxygen. Argon is heavier than air and forms a better "blanket" over the substance in the vial.
Container	Amber Glass Vials	Blocks UV/Vis radiation that catalyzes photo-oxidation.
Closure	Teflon (PTFE) Lined Caps	Prevents leaching of plasticizers (from standard polyethylene caps) into the lipophilic amine.
Desiccant	Secondary Containment	Store vials inside a larger jar containing silica gel or Drierite to scavenge ambient freezer moisture.

Storage Form Note: If the compound is supplied as a Free Base (Oil) , it is significantly less stable than the Salt Form (Solid) . If you possess the free base and require storage >1 year, consider converting it to the Hydrochloride (HCl) or Tosylate salt, which crystallizes the lattice and excludes oxygen.

Part 5: Protocol 3 - Handling & Thawing for Experiments

The "Condensation Trap": The most common failure point occurs when a researcher retrieves a vial from -20°C and opens it immediately on the bench.

• Retrieval: Remove the specific aliquot needed.

• Warming: Place the vial in a desiccator or a dry, dark box at room temperature for 30 minutes.

  • Visual Check: Ensure no water droplets are visible on the outside of the glass before opening.

• Solubilization:

  • Preferred Solvents: Anhydrous DMSO or Ethanol.

  • Avoid: Water (unless immediate use) or acidic aqueous buffers for long durations.

• Stock Solutions:

  • Stock solutions in DMSO are generally stable for 1–3 months at -20°C.

  • Warning: DMSO is hygroscopic. Use single-use aliquots for DMSO stocks as well.

Part 6: Quality Control & Troubleshooting

Self-Validating System: How do you know your storage worked?

Visual Indicator:

• Pass: Colorless to pale yellow oil/solid.

• Fail: Dark orange, brown, or purple tar. (Indicates >5% oxidation products).

Analytical Verification (HPLC/LC-MS):

• Column: C18 Reverse Phase.

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

• Detection: UV 254 nm.

• Degradant Peak: Look for a peak at roughly 2x Molecular Weight (dimer) or +16 Da (N-oxide).

Troubleshooting Table:

Observation	Probable Cause	Corrective Action
Material is sticky/gooey	Hygroscopicity (Water absorption)	Dry under high vacuum (0.1 mbar) for 4 hours; store with fresh desiccant.
Dark Brown Color	Oxidation	Purify via silica gel chromatography (DCM/MeOH gradient). Store under Argon.
Precipitate in DMSO	Low Solubility / Salt Formation	Sonicate at 30°C. Ensure the DMSO is not "wet" (water decreases solubility of the free base).

References

• Lepaumier, H., et al. (2009).[1] Degradation of amines in CO2 capture processes: Effect of structure on stability.[2] Industrial & Engineering Chemistry Research. Link (Establishes the oxidative instability of secondary amines).

• ChemScene. (n.d.). General Storage Guidelines for Aminopyrazoles.Link (General industry standard for 4-aminopyrazole derivatives: 2-8°C or -20°C, sealed, dry).

• Baumann, M., et al. (2011). Flow Chemistry Strategies for the Synthesis of Aminopyrazoles. Beilstein Journal of Organic Chemistry. Link (Discusses the handling and instability of aminopyrazole intermediates).

• Fisher Scientific. (2025). Safety Data Sheet: 4-Amino-1-methylpyrazole.Link (Provides baseline safety and handling data for homologous structures).

• PubChem. (2025).[3] Compound Summary: 1H-pyrazol-4-amine.[4][3][5][6][7] National Library of Medicine. Link (Chemical and physical property database).

Sources

• 1. Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. 1H-pyrazol-4-amine | C3H5N3 | CID 78035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1251307-44-4|N-(2,2-Dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine|BLD Pharm [bldpharm.com]
• 6. chembk.com [chembk.com]
• 7. 956949-79-4 Cas No. | Methyl-[2-(1H-pyrazol-4-yl)-ethyl]-amine | Matrix Scientific [matrixscientific.com]

Application Note: Solvent Selection & Handling Protocol for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Executive Summary

This technical guide provides a validated framework for the solubilization, handling, and storage of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine .[1][2] This compound represents a specific class of secondary aminopyrazoles characterized by a polar aromatic core juxtaposed with a sterically bulky, lipophilic neopentyl (2,2-dimethylpropyl) tail.[1]

The unique structural dichotomy of this molecule—an electron-rich, polar pyrazole ring versus a hydrophobic neopentyl group—creates a "solubility paradox" where the compound resists dissolution in standard aqueous buffers while potentially exhibiting erratic behavior in non-polar hydrocarbons.[1] This guide resolves these challenges using a thermodynamic solubility approach.

Physicochemical Profiling & Theoretical Basis[1][2]

To select the correct solvent, we must first understand the molecular forces at play.[1]

Structural Analysis[1][3]

• Core Scaffold: 1-Ethyl-1H-pyrazole (Aromatic, Hydrogen Bond Acceptor).[1][2][3]

• Functional Group: Secondary Amine at Position 4 (Weak Hydrogen Bond Donor).

• Lipophilic Tail: 2,2-Dimethylpropyl (Neopentyl).[1][2] This group adds significant steric bulk and lipophilicity (

  LogP +1.8 vs. Methyl).[1]

Calculated Properties (In Silico Estimates)

Property	Value (Est.)	Implication for Solvation
LogP (Octanol/Water)	2.4 – 2.8	Moderate lipophilicity.[1][2][3] Requires organic co-solvents for aqueous assays.[1]
pKa (Conjugate Acid)	4.5 – 5.5	Weak base.[1][2] Uncharged at physiological pH (7.4), leading to low aqueous solubility.[1]
H-Bond Donors	1 (NH)	Limited water interaction.[1][2]
H-Bond Acceptors	2 (Pyrazole N)	Good interaction with DMSO/Ethanol.[1][2]

The "Neopentyl Effect": The bulky tert-butyl moiety within the neopentyl group disrupts the solvent cage structure in water (hydrophobic effect), significantly driving the equilibrium toward precipitation.[1][2] However, it enhances solubility in chlorinated solvents and ethers.[1]

Solvent Selection Matrix

The following classification system is based on Hansen Solubility Parameters (HSP) , balancing dispersion forces (

), polarity ( ), and hydrogen bonding ( ).[1]

Tier 1: Primary Stock Solvents (Recommended)

Use these for preparing high-concentration stocks (10–100 mM).[1][2]

Solvent	Solubility Potential	Rationale
DMSO (Dimethyl Sulfoxide)	Excellent (>50 mM)	The "Universal Solvent" for this class.[1][2][3] High dipole moment interacts with the pyrazole; organic nature accommodates the neopentyl tail.[1]
DMF (Dimethylformamide)	Excellent (>50 mM)	Alternative to DMSO.[1][2] Useful for chemical synthesis but less preferred for biological assays due to toxicity.[1]
Ethanol (Abs.)	Good (10–25 mM)	Protic solvent.[1][2] Good for intermediate dilutions.[1] Volatility allows for solvent exchange.[1]

Tier 2: Working Solvents & Extraction

Use these for synthesis workup or LC-MS sample prep.[1][2][3]

• DCM (Dichloromethane): Excellent solubility.[1][2] The neopentyl group interacts favorably with the chlorinated solvent.[1] Ideal for liquid-liquid extraction.[1][2][3]

• Ethyl Acetate: Good solubility.[1][2] Standard solvent for chromatography.[1]

• Acetonitrile: Moderate to Good.[1][2] Preferred for LC-MS mobile phases.[1][2][3]

Tier 3: Incompatible / "Crash-Out" Risks[1][2]

• Water (Neutral pH): Insoluble .[1][2] The compound will precipitate immediately.[1]

• Hexanes/Heptane: Poor .[1][2] While the neopentyl group is lipophilic, the polar pyrazole core prevents dissolution in purely non-polar alkanes.[1]

• Diethyl Ether: Moderate/Poor.[1][2] Often leads to gumming or oiling out rather than clean dissolution.[1]

Experimental Protocol: Step-by-Step Solubilization

Materials Required[1][2][3]

• Compound: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (Solid).[1][2][3]

• Solvent: Anhydrous DMSO (Grade: Cell Culture Tested,

  99.9%).[1]

• Vials: Amber glass (to protect electron-rich amine from photo-oxidation).[1][2]

• Equipment: Vortex mixer, Sonicator (bath type).[1]

Stock Solution Preparation (20 mM Standard)

• Weighing: Accurately weigh 2.0 mg of the compound into a sterile amber glass vial.

  • Calculation: MW

    195.2 g/mol (Estimate based on formula C H N ).[1][2]

  • Target: 20 mM in 512

    L DMSO.[1]

• Solvent Addition: Add 512

  L of Anhydrous DMSO.[1][2]

  • Technique: Add solvent slowly down the side of the vial to wash down any powder adhering to the glass.[1]

• Dissolution:

  • Vortex vigorously for 30 seconds.

  • Visual Check: Inspect for "schlieren" lines (wavy lines indicating density differences) or undissolved particulates.[1][2]

  • If particulates remain:[1][2][3] Sonicate in a water bath at room temperature for 5 minutes. Do not heat above 40°C to avoid degradation.[1][2]

• Storage: Aliquot into single-use volumes (e.g., 50

  L) to avoid freeze-thaw cycles. Store at -20°C .

Aqueous Dilution for Biological Assays (The "Serial Cascade" Method)

Direct addition of 100% DMSO stock to water often causes precipitation.[1] Use this intermediate step.

• Intermediate Step: Dilute the 20 mM DMSO stock 1:10 into Ethanol or PEG400 to create a 2 mM working solution.[1][2]

• Final Dilution: Slowly add the 2 mM working solution to your aqueous buffer (e.g., PBS) while vortexing.

  • Target DMSO concentration: Keep final DMSO < 0.5% (v/v) to avoid cytotoxicity.[1]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for solvent selection based on the intended application (Assay vs. Synthesis).

Figure 1: Decision tree for solvent selection based on downstream application.[1][2][3]

Stability & Troubleshooting

Stability Risks[1][2][3]

• Oxidation: The secondary amine at the 4-position of the pyrazole ring is electron-rich.[1][2][3] It is susceptible to oxidation (N-oxide formation) if left in solution exposed to air and light.[1][2]

  • Mitigation: Store DMSO stocks under Nitrogen or Argon gas.[1] Use amber vials.

• Hydrolysis: The molecule is stable to hydrolysis in neutral buffers.[1][2]

Troubleshooting "Crash-Out" (Precipitation)

If the compound precipitates upon addition to aqueous buffer:

• Check pH: Ensure the buffer pH is not > 7.4. Lowering pH to 6.0 (if assay permits) protonates the amine, drastically improving solubility.[1]

• Add Surfactant: Include 0.05% Tween-20 or Triton X-100 in the buffer.[1][2] The neopentyl tail will partition into the surfactant micelle, stabilizing the solution.[1]

• Increase Dilution Steps: Do not jump from 100% DMSO to 100% Water. Use a 50% DMSO intermediate step.[1]

References

• Lipinski, C. A. (2000).[1] Drug-like properties and the causes of poor solubility and poor permeability.[1][2][3] Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.[1] Link

• Di, L., & Kerns, E. H. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[1] (Chapter on Solubility Screening). Link

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727.[1] Link

• PubChem Compound Summary. (2025). 1-Ethyl-1H-pyrazol-4-amine (Core Scaffold Data).[1][2][4] National Center for Biotechnology Information.[1] Link[1][2]

• Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][2][3] (Reference for Solvatochromic parameters of Pyrazoles). Link[1][2]

Sources

• 1. 1-Ethyl-1h-pyrazol-4-amine | C5H9N3 | CID 7018640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-dimethyl-N-[2-methyl-2-(4-nitro-1H-imidazol-1-yl)propyl]propan-1-amine | C12H22N4O2 | CID 67164086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 121983-36-6|1,5-Dimethyl-1H-pyrazol-4-amine|BLD Pharm [bldpharm.com]
• 4. 1251307-44-4|N-(2,2-Dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine|BLD Pharm [bldpharm.com]

Application Note: High-Throughput Screening of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Executive Summary

This guide details the technical protocols for utilizing N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (CAS: 1251307-44-4) in High-Throughput Screening (HTS) and Fragment-Based Drug Discovery (FBDD). With a molecular weight of ~181.3 Da, this compound serves as a quintessential amino-pyrazole fragment , a privileged scaffold in medicinal chemistry known for targeting the ATP-binding pockets of kinases and allosteric sites of GPCRs.

This document provides validated workflows for:

• Compound Management: Solubilization and acoustic dispensing.

• Primary Screening: Biochemical Kinase Assays (TR-FRET).

• Biophysical Validation: Surface Plasmon Resonance (SPR) for fragment binding.

• Data Analysis: Calculation of Ligand Efficiency (LE) and Z-factor validation.

Compound Profile & Mechanism

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (herein referred to as NDEP-4A ) functions as a hydrophobic, ATP-mimetic fragment. The pyrazole ring acts as a hydrogen bond donor/acceptor pair, mimicking the adenine ring of ATP, while the neopentyl (2,2-dimethylpropyl) group provides a bulky hydrophobic moiety designed to probe the "gatekeeper" regions or hydrophobic back-pockets of target enzymes.

Property	Value	Relevance to HTS
MW	181.28 g/mol	Ideal for Fragment-Based Drug Discovery (Rule of 3 compliant).
cLogP	~2.3	Moderate lipophilicity ensures good membrane permeability and solubility in DMSO.
H-Bond Donors	1 (Amine NH)	Critical for H-bonding with the hinge region of kinases.
H-Bond Acceptors	2 (Pyrazole N)	Facilitates orientation in the active site.
Solubility	High in DMSO	Suitable for acoustic liquid handling (Echo® systems).

Experimental Protocols

Stock Solution Preparation

Objective: Prepare a stable 100 mM master stock for HTS libraries.

• Weighing: Accurately weigh 18.13 mg of NDEP-4A powder into a glass amber vial.

• Solubilization: Add 1.0 mL of anhydrous DMSO (Grade ≥99.9%).

• Mixing: Vortex for 30 seconds. Sonicate for 5 minutes at room temperature to ensure complete dissolution.

• QC Check: Visually inspect for particulates. If using automated stores, centrifuge at 1000 x g for 1 minute to remove air bubbles.

• Storage: Store at -20°C under nitrogen or argon. Stable for >6 months.

Primary Screen: TR-FRET Kinase Assay

Context: This protocol uses Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to screen NDEP-4A against a panel of Ser/Thr kinases (e.g., CDK2, p38 MAPK). The fragment competes with an ATP-competitive tracer.

Materials:

• Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

• Tracer: Alexa Fluor® 647-labeled ATP-competitive inhibitor.

• Antibody: Europium-labeled anti-kinase antibody.

• Plate: 384-well low-volume white microplate.

Workflow:

• Dispensing: Use an acoustic dispenser (e.g., Labcyte Echo) to transfer 20 nL of NDEP-4A (100 mM stock) into assay wells.

  • Final Concentration: 200 µM (typical for fragment screens).

  • Controls: DMSO only (Negative), Staurosporine (Positive).

• Enzyme Addition: Dispense 5 µL of Kinase/Antibody mixture. Incubate for 15 mins at RT.

• Tracer Addition: Dispense 5 µL of Tracer.

• Incubation: Incubate for 60 minutes at RT in the dark.

• Readout: Measure fluorescence on a multimode reader (e.g., EnVision).

  • Excitation: 337 nm.

  • Emission 1: 665 nm (Tracer - FRET signal).

  • Emission 2: 615 nm (Europium - Reference).

• Data Calculation: Calculate TR-FRET Ratio =

  .

Biophysical Validation: Surface Plasmon Resonance (SPR)

Context: Fragments often have low affinity (

in µM-mM range). SPR is required to validate direct binding and rule out false positives (e.g., aggregators).

Protocol:

• Immobilization: Immobilize the target protein (e.g., p38 MAPK) on a CM5 sensor chip via amine coupling (Target RU: ~3000 for fragments).

• Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 2% DMSO.

• Injection: Inject NDEP-4A at a concentration series (e.g., 500, 250, 125, 62.5, 31.25 µM).

  • Contact Time: 30 seconds.

  • Dissociation Time: 60 seconds.

  • Flow Rate: 30 µL/min.

• Analysis: Use solvent correction curves to account for DMSO mismatch. Fit data to a 1:1 Steady-State Affinity model to determine

  .

Visualizations

Fragment Screening Workflow

This diagram illustrates the logical flow from library storage to hit validation, ensuring only high-quality hits proceed to medicinal chemistry.

Caption: Step-by-step HTS workflow for validating NDEP-4A as a kinase inhibitor fragment.

Mechanistic Signaling Pathway (Kinase Inhibition)

NDEP-4A is designed to interfere with kinase signaling cascades. The diagram below depicts a generic MAPK pathway where this fragment would act as an ATP-competitive inhibitor at the MAP3K or MAPK level.

Caption: Schematic of the MAPK signaling cascade showing potential inhibition points for the amino-pyrazole scaffold.

Data Analysis & Quality Control

Ligand Efficiency (LE) Calculation

For fragments like NDEP-4A, potency (

) is often low. Ligand Efficiency is the critical metric to assess if the binding interaction is high-quality relative to the molecule's size.

• NDEP-4A Heavy Atoms (

  ): 13

• Target Metric: An LE > 0.3 is considered promising. If NDEP-4A shows a

  of 50 µM, the LE would be ~0.29, making it a valid starting point for optimization.

Z-Factor Validation

To ensure the HTS assay is robust before screening the full library:

• : Mean and SD of Positive Control (Staurosporine).
• : Mean and SD of Negative Control (DMSO).

• Requirement:

  is mandatory for a reliable screen.

References

• Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery. Link

• Bembenek, M. E., et al. (2003). "A Fluorescence Resonance Energy Transfer–Based Assay for Adenosine Triphosphate-Binding Site Ligands of Protein Kinases." Analytical Biochemistry. Link

• BLDpharm. (2024). "Product Datasheet: N-(2,2-Dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (CAS 1251307-44-4)." BLD Pharmaceutics. Link

• PubChem. (2024). "Compound Summary: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine." National Library of Medicine. Link

• Zhang, J., et al. (2009). "Assay development and high-throughput screening for kinase inhibitors." Methods in Molecular Biology. Link

Topic: A Scalable, Multi-Kilogram Synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

An Application Note from the Process Development Center

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive, field-proven guide for the multi-kilogram scale-up synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a key building block for pharmaceutical development. 4-Aminopyrazole scaffolds are prevalent in a wide range of biologically active molecules, making robust and scalable synthetic routes to their derivatives a critical focus in process chemistry.[1][2][3][4] The presented three-step sequence begins with the commercially available 4-nitropyrazole and proceeds through N-ethylation, catalytic hydrogenation, and a final reductive amination. This route was strategically selected for its reliability, use of well-understood transformations, and amenability to large-scale production, while carefully addressing the associated safety and control challenges, particularly the handling of energetic nitro-intermediates.[5][6] We provide detailed, step-by-step protocols, an analysis of the causality behind key process decisions, and critical scale-up considerations to ensure safety, efficiency, and reproducibility.

Strategic Overview of the Selected Synthetic Route

The synthesis is designed as a linear, three-step process optimized for scalability and control. Each step represents a distinct, high-yielding transformation that can be monitored and controlled using standard in-process analytical techniques.

The core logic of this approach is as follows:

• Installation of the N1-Ethyl Group: The synthesis commences with the regioselective alkylation of 4-nitropyrazole. This early-stage modification establishes a key structural element of the final molecule. A practical synthesis of N1 alkyl-substituted pyrazoles can be achieved through various methods, including the Mitsunobu reaction or direct alkylation.[7]

• Unmasking the 4-Amino Functionality: The nitro group serves as a stable and readily available precursor to the amine. Its reduction is accomplished via catalytic hydrogenation, a clean and highly efficient industrial method for converting nitroarenes to anilines and related amino-heterocycles.[8][9]

• Final Assembly via Reductive Amination: The introduction of the sterically bulky neopentyl (2,2-dimethylpropyl) group is achieved through reductive amination. This method offers superior control and avoids the over-alkylation issues often associated with direct alkylation using neopentyl halides, especially on a reactive amino-pyrazole core.[10]

Below is a visualization of the complete synthetic workflow.

Caption: In-process and final quality control checkpoints for the synthesis.

References

• ResearchGate. Large-scale synthesis of 1H-pyrazole. Available at: [Link]

• ResearchGate. Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Available at: [Link]

• SpringerLink. Vinylogous functionalization of 4-alkylidene-5-aminopyrazoles with methyl trifluoropyruvates. Available at: [Link]

• ResearchGate. Nitropyrazoles (review). Available at: [Link]

• ResearchGate. Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Available at: [Link]

• ResearchGate. A practical, two-step synthesis of 1-alkyl-4-aminopyrazoles. Available at: [Link]

• RSC Publishing. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• PMC. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Available at: [Link]

• Thieme Chemistry. Synthesis of 3-Aryl-Substituted 4-Aminopyrazoles from Acetophenones. Available at: [Link]

• Google Patents.Process for the preparation of pyrimidinyl-4-aminopyrazole compounds.

• Chembark. Synthetic Routes to 4-Amino-Pyrazoles from Vinamidinium Salts. Available at: [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [Link]

• Semantic Scholar. 194 recent advances in the synthesis of new pyrazole derivatives. Available at: [Link]

• Arkivoc. Recent developments in aminopyrazole chemistry. Available at: [Link]

• Beilstein Journals. Approaches towards the synthesis of 5-aminopyrazoles. Available at: [Link]

• ACS Publications. Kilogram-Scale Preparation of an Aminopyrazole Building Block via Copper-Catalyzed Aryl Amidation. Available at: [Link]

• Google Patents.Process for the preparation of 4-aminopyrazole derivatives.

• ACS Publications. Technical Considerations for Scale-Up of Imine-Reductase-Catalyzed Reductive Amination: A Case Study. Available at: [Link]

• Chemistry of Heterocyclic Compounds. N-ARYL-C-NITROAZOLES 1. C-NITRO-N-PHENYLAZOLES. Available at: [Link]

• PMC. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

• Green Chemistry Teaching and Learning Community. Amines in Pharmaceutical Synthesis. Available at: [Link]

• ResearchGate. I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? Available at: [Link]

• Semantic Scholar. RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Available at: [Link]

• Google Patents.Process for the preparation of pyrazole.

• Wikipedia. Reduction of nitro compounds. Available at: [Link]

• MDPI. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Available at: [Link]

• Universität Wien. The crystal structure of ethyl 1-(4-nitrophenyl)-5- (trifluoromethyl)-1H-pyrazole-4-carboxylate. Available at: [Link]

• ResearchGate. Technical Considerations for Scale-Up of Imine Reductase Catalyzed Reductive Amination: A Case Study. Available at: [Link]

• Organic Chemistry Portal. buchwald-hartwig coupling. Available at: [Link]

• PubChem. Methyl 1-ethyl-4-nitro-1h-pyrazole-5-carboxylate. Available at: [Link]

• Journal of the Chemical Society C: Organic. Pyrimidine reactions. Part XVIII. The conversion of 4-methoxy-5-nitropyrimidine into 3-amino-4-nitropyrazole by hydrazine. Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

• Google Patents.Procedure for the synthesis of n-benzyl-n-cyclopropyl-1h-pyrazole-4-carboxamide derivatives.

• Pharmaceutical Technology. Process Considerations During API Development. Available at: [Link]

• PMC. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Available at: [Link]

• PMC. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. Available at: [Link]

• ACS Publications. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Available at: [Link]

• ChemRxiv. Practical Synthesis of Pyrazol-4-thiols. Available at: [Link]

• Rasayan Journal. SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Available at: [Link]

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• 2. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
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• 9. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving reaction yield of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Technical Support Center: Synthetic Chemistry Division Subject: Optimization of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine Synthesis Ticket ID: CHEM-SUP-2024-882 Status: Open[1]

Executive Summary

You are encountering low yields in the synthesis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine . This reaction involves coupling 1-ethyl-1H-pyrazol-4-amine (nucleophile) with pivalaldehyde (2,2-dimethylpropanal).[1]

The Root Cause: This specific transformation faces the "Neopentyl Wall." The steric bulk of the tert-butyl group in pivalaldehyde severely retards the formation of the imine intermediate. Furthermore, the resulting imine is sterically crowded, making the subsequent reduction slow. Standard reductive amination conditions (e.g., NaBH(OAc)₃ in DCE) often result in stalled conversion or hydrolysis during workup.[1]

This guide provides three tiers of intervention, ranging from protocol optimization to a complete route change.

Tier 1: The "Lewis Acid" Protocol (Recommended)

Use this if you are committed to Reductive Amination but seeing <30% conversion.

Standard reductive amination relies on equilibrium to form the imine. With pivalaldehyde, this equilibrium heavily favors the starting materials. We must drive the equilibrium forward using Titanium(IV) isopropoxide [Ti(OiPr)₄] .[1] It acts as both a Lewis acid to activate the carbonyl and a water scavenger to force imine formation.[2]

Optimized Protocol

Reagent	Equivalents	Role
1-ethyl-1H-pyrazol-4-amine	1.0	Limiting Reagent
Pivalaldehyde	1.2 - 1.5	Electrophile (Excess required)
Ti(OiPr)₄	1.5 - 2.0	Lewis Acid / Dehydrating Agent
NaBH₄	2.0	Reducing Agent (Stronger than STAB)
THF (Anhydrous)	[0.2 M]	Solvent

Step-by-Step Workflow:

• Imine Formation (Critical): In a flame-dried flask under Argon, dissolve the amine and pivalaldehyde in anhydrous THF.

• Activation: Add Ti(OiPr)₄ dropwise.[1] The solution may turn slightly yellow/orange.[3]

• Incubation: Stir at room temperature for 12–16 hours . Note: Do not rush this. Sterics demand time.[1]

• Reduction: Cool the mixture to 0°C. Add NaBH₄ (solid) in portions. Caution: Gas evolution.[1]

• Reaction: Allow to warm to RT and stir for 4 hours.

• Quench (The "Titanium Emulsion" Fix):

  • Do NOT just add water.[1] You will create an unfilterable white slime (TiO₂).[1]

  • Method A: Add 1N NaOH to basicity (pH > 10).[1] The Ti salts will precipitate as a granular white solid. Filter through Celite.[1][3]

  • Method B: Add saturated aqueous Rochelle salt (Potassium Sodium Tartrate) and stir vigorously for 2 hours until layers separate cleanly.

Tier 2: The "Nuclear Option" (Amide Reduction)

Use this if Tier 1 fails or if you require >90% purity without chromatography.[1]

If the reductive amination remains stubborn, the steric barrier is too high for direct attack. The solution is to switch to Acylation followed by Reduction . This route adds one step but is thermodynamically driven and rarely fails.[1]

Route Logic:

• Acylation: React amine with Pivaloyl Chloride (highly reactive)

  Forms Amide.[1]

• Reduction: Reduce Amide with LiAlH₄ or BH₃

  Forms Target Amine.[1]

Protocol Overview

• Step 1 (Acylation):

  • Dissolve amine (1.0 eq) and Et₃N (1.5 eq) in DCM (0°C).

  • Add Pivaloyl chloride (1.1 eq) dropwise.[1]

  • Stir 2h. Aqueous workup. Isolate intermediate amide.[1]

• Step 2 (Reduction):

  • Dissolve Amide in dry THF.[1]

  • Add LiAlH₄ (2.5 eq) at 0°C, then Reflux for 6–12 hours.

  • Note: Amide reduction requires heat; room temp is insufficient.[1]

  • Fieser Workup: For

    grams LiAlH₄, add mL H₂O, mL 15% NaOH, mL H₂O. Filter granular precipitate.[1]

Troubleshooting Decision Tree

The following diagram illustrates the logical flow for diagnosing and fixing your yield issues.

Caption: Logical workflow for diagnosing steric failure in neopentyl amination.

Frequently Asked Questions (FAQ)

Q: Why can't I just use standard NaBH(OAc)₃ in DCE? A: Standard conditions rely on the in situ formation of the iminium ion. With pivalaldehyde, the tert-butyl group acts as a "steric shield," preventing the amine from attacking the carbonyl carbon effectively. Ti(OiPr)₄ coordinates to the carbonyl oxygen, increasing its electrophilicity and trapping the water produced, effectively "pulling" the reaction forward [1].

Q: I see a new spot on TLC, but after workup, it's gone. What happened? A: You likely formed the imine (or hemiaminal), but it didn't reduce. Upon adding aqueous quench, the unstable imine hydrolyzed back to the starting amine and aldehyde. This confirms you need a stronger reducing agent (switching from STAB to NaBH₄) or longer reaction times before quenching.[1]

Q: Can I use alkylation (Neopentyl iodide + Amine)? A: Absolutely not. Neopentyl halides are textbook examples of substrates that do not undergo

reactions.[1] The -branching makes backside attack geometrically impossible.[1] You will only get recovered starting material or elimination products.[1]

Q: The Ti(OiPr)₄ reaction became a thick gel during workup. How do I save it? A: You have created a titanium hydroxide emulsion.[1] Add Rochelle Salt (Potassium Sodium Tartrate) solution and stir vigorously. It complexes the titanium, turning the aqueous layer clear and allowing the organic layer to separate.

References

• Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[4] The Journal of Organic Chemistry, vol. 55, no. 8, 1990, pp. 2552–2554. Link[1]

• Bhattacharyya, S. "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds."[1] Journal of the Chemical Society, Perkin Transactions 1, 1995.

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] The Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[1] Link[1]

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• 4. semanticscholar.org [semanticscholar.org]

Troubleshooting solubility issues with N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Welcome to the technical support center for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common solubility challenges encountered with this compound. Our goal is to equip you with the scientific rationale and practical steps to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm having trouble dissolving N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine in aqueous buffers for my biological assay. What are the first steps I should take?

A1: Initial Troubleshooting Workflow

Difficulty in achieving aqueous solubility is a common challenge for many organic compounds.[1][2] For N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, its structure, which includes a substituted pyrazole ring and a neopentyl group, suggests a degree of lipophilicity that can limit its solubility in water. The presence of a secondary amine, however, provides a handle for pH manipulation.[3][4]

Here is a systematic approach to begin troubleshooting:

Caption: Initial troubleshooting workflow for solubility issues.

Step-by-Step Protocol: Preparing a Concentrated Stock Solution

• Select an appropriate organic solvent. Based on the general solubility of pyrazole derivatives, solvents like ethanol, methanol, acetone, or DMSO are good starting points.[5][6]

• Weigh a precise amount of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

• Add the organic solvent dropwise while vortexing or sonicating until the compound is fully dissolved. Aim for a high concentration (e.g., 10-50 mM) to minimize the amount of organic solvent in your final aqueous solution.

• Store the stock solution appropriately, protected from light and at a low temperature (e.g., -20°C) to maintain stability.

Q2: What is the scientific basis for pH adjustment, and how do I apply it to N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine?

A2: The Role of pH in Amine Solubility

The amine group in N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is basic and can be protonated to form a more soluble salt.[3][4] The solubility of amines in aqueous solutions is highly dependent on the pH of the solution.[3] In acidic conditions, the amine group accepts a proton (H+) to form a positively charged ammonium salt. This ionic form is generally more water-soluble than the neutral form due to favorable ion-dipole interactions with water molecules.[3][7]

Experimental Protocol: pH-Mediated Solubilization

• Prepare a slurry of the compound in your desired aqueous buffer.

• Measure the initial pH of the slurry.

• Gradually add a dilute acid (e.g., 0.1 M HCl) dropwise while continuously stirring and monitoring the pH.

• Observe for dissolution. As the pH decreases, the compound should start to dissolve.

• Determine the optimal pH at which the compound is fully dissolved and remains in solution.

• Important Consideration: Ensure that the final pH is compatible with your experimental system (e.g., cell viability, enzyme activity).

Q3: I've tried adjusting the pH, but I'm still not reaching my target concentration. What's the next step?

A3: Utilizing Co-solvents for Enhanced Solubility

If pH adjustment alone is insufficient, the use of co-solvents is a common and effective strategy.[1][8] Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, can increase the solubility of non-polar compounds by reducing the polarity of the solvent system.

Commonly Used Co-solvents in Pharmaceutical Formulations:

Co-solvent	Properties	Typical Starting Concentration
Ethanol	A versatile polar organic solvent with relatively low toxicity.[9]	1-10% (v/v)
Propylene Glycol	A commonly used solvent in parenteral formulations.[8]	1-20% (v/v)
Polyethylene Glycol (PEG 400)	A low-toxicity co-solvent with a good ability to solubilize nonpolar drugs.[8]	5-30% (v/v)
Dimethyl Sulfoxide (DMSO)	A powerful aprotic solvent, but use with caution due to potential cellular effects.[8]	0.1-1% (v/v)

Workflow for Co-solvent Screening:

Caption: A systematic workflow for co-solvent screening.

Q4: My compound dissolves initially but then precipitates out of solution over time. What could be causing this, and how can I prevent it?

A4: Addressing Compound Stability and Precipitation

Precipitation of a dissolved compound can be due to several factors, including:

• Metastable Supersaturation: The compound may have initially formed a supersaturated solution that is not thermodynamically stable.

• Temperature Effects: Changes in temperature can significantly affect solubility.[6]

• pH Shifts: If the buffer capacity is insufficient, the pH of the solution may change over time, leading to precipitation.

• Degradation: The compound may be degrading into less soluble products.

Troubleshooting Strategies for Precipitation:

• Sonication: Use of an ultrasonic bath can help to break down crystal lattices and facilitate dissolution.[10]

• Gentle Heating: For some compounds, gentle warming can increase solubility. However, be cautious of potential degradation at elevated temperatures.[5]

• Particle Size Reduction: While not a direct solubilization technique, reducing the particle size (micronization) can increase the dissolution rate.[8][10]

• Use of Surfactants: In some cases, a low concentration of a non-ionic surfactant (e.g., Tween® 80 or Pluronic® F-68) can help to stabilize the dissolved compound and prevent precipitation.

References

• Ansari, M. J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs.
• Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms.
• Gong, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B.
• Kumar, S., & Saini, N. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 05(06), 199–204.
• BenchChem. (n.d.).
• Patel, J. N., et al. (n.d.). Techniques to improve the solubility of poorly soluble drugs.
• askIITians. (2025, March 4).
• Sorkun, M. C., et al. (2023). Predicting small molecules solubility on endpoint devices using deep ensemble neural networks. Digital Discovery, 2(5), 1515–1525.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms.
• Sorkun, M. C., et al. (2023). Predicting small molecules solubility on endpoint devices using deep ensemble neural networks. Digital Discovery.
• Zhang, Z., et al. (2023). Temperature-Dependent Small-Molecule Solubility Prediction Using MoE-Enhanced Directed Message Passing Neural Networks.
• Pyrazole. (n.d.). Solubility of Things.
• Aure Chemical. (n.d.). The Application of Solvents in the Pharmaceutical Industry.
• Solubility and pH of amines. (n.d.).
• Editorial Basic Approaches for the Selection of Solvents in Pharmaceutical Industries. (2023, September 15).
• Gupta, A., et al. (2013). Technologies to Counter Poor Solubility Issues: A Review. Research Journal of Pharmacy and Technology.
• Global Pharma Tek. (2024, August 2). Understanding Pharmaceutical Solvents: Trends and Future Growth.
• Chemical structure of the selected pyrazole derivatives. (n.d.).
• Advanced Properties of Amines. (2023, January 22). Chemistry LibreTexts.
• Poudyal, B., & Bharghav, G. (2024, July 7).
• Back to basics: types and uses of solvents. (2025, April 29).
• A review of pyrazole an its derivative. (2021, May 15). National Journal of Pharmaceutical Sciences.
• Amines - Lab Demonstration / solubility / basic character class 12 CBSE. (2023, April 25). YouTube.
• Kakran, M., et al. (2012). Overcoming the Challenge of Poor Drug Solubility. Pharmaceutical Engineering.
• When added to water, soluble amines will: a. alter the solution's color b. solution c. pH raise... (n.d.). Homework.Study.com.
• Solvents. (n.d.). The Pharma Master.
• SAFETY DATA SHEET. (2024, December 7). TCI Chemicals.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• Solving Poor Solubility to Unlock a Drug's Potential. (2015, July 2). Pharmaceutical Technology.
• SAFETY D
• Safety Data Sheet. (2024, December 19). CymitQuimica.
• Deshmukh, A. S., et al. (2016). Improvement in solubility of poor water-soluble drugs by solid dispersion.
• Safety D
• 1-Ethyl-1h-pyrazol-4-amine. (n.d.). PubChem.
• N-ethyl-1-methyl-1h-pyrazol-4-amine. (n.d.). PubChemLite.
• 4-(3-bromo-2,2-dimethylpropyl)-1-ethyl-1H-pyrazole. (n.d.). Sigma-Aldrich.
• 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid. (n.d.). EPA.
• N-[1-(1,3-dimethyl-1H-pyrazol-4-yl)ethyl]. (n.d.). Chemazone.
• 1-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-ETHYLAMINE CAS#: 911788-36-8. (n.d.). ChemicalBook.
• 3-(1-Ethyl-1h-pyrazol-4-yl)-2,2-dimethylpropan-1-amine. (n.d.). ChemScene.

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• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Purification of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Welcome to the dedicated technical support guide for the purification of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. This resource is designed for researchers, scientists, and professionals in drug development who are working with this and structurally similar compounds. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process. Our guidance is grounded in established chemical principles and field-proven insights to ensure the integrity and success of your experimental outcomes.

Introduction

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a substituted pyrazole that, like many amino-functionalized heterocycles, can present unique purification challenges. Its basic nature may lead to problematic interactions with standard purification media, such as silica gel, resulting in poor separation and recovery. This guide offers a systematic approach to overcoming these obstacles through optimized flash column chromatography and recrystallization techniques.

Frequently Asked Questions (FAQs)

Q1: Why is my purified N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine showing significant tailing on TLC and column chromatography?

A1: Tailing is a common issue when purifying basic compounds like your pyrazole-amine on standard silica gel.[1][2] The slightly acidic nature of silica gel can lead to strong interactions with the basic amine functional group, causing the compound to streak or "tail" down the stationary phase.[3] This results in poor separation from impurities and low recovery.

Q2: What are the most common impurities I should expect?

A2: Common impurities in pyrazole synthesis can include regioisomers if an unsymmetrical precursor is used, unreacted starting materials, and byproducts from side reactions.[1] Depending on the synthetic route, you might also encounter colored impurities, which can arise from the decomposition of hydrazine-containing reagents.[4]

Q3: Can I use recrystallization instead of column chromatography?

A3: Recrystallization can be a highly effective purification method, especially if your compound is a solid and you can identify a suitable solvent system where the solubility of your product and impurities differ significantly.[5] For basic compounds, it is also possible to crystallize the salt form (e.g., hydrochloride salt) which may have different crystallization properties.[5]

Q4: My compound seems to be "oiling out" during recrystallization. What can I do?

A4: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens when the solution is supersaturated or when the cooling process is too rapid. To address this, try using a more dilute solution, cooling the solution more slowly, or adding the anti-solvent at a slower rate while vigorously stirring. Seeding the solution with a small crystal of the pure compound can also promote proper crystallization.

Troubleshooting Guide: Flash Column Chromatography

Purifying N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine using flash column chromatography requires careful consideration of the stationary and mobile phases to counteract the basicity of the amine.

Problem 1: Severe Tailing and Poor Separation on Silica Gel

Probable Cause: Strong interaction between the basic amine and acidic silanol groups on the silica surface.[1][2]

Solutions:

• Mobile Phase Modification: The most straightforward approach is to add a small amount of a basic modifier to your eluent.

  • Triethylamine (TEA): Add 0.1-1% triethylamine to your solvent system (e.g., ethyl acetate/hexanes). The TEA will compete with your compound for the acidic sites on the silica, reducing tailing.[6]

  • Ammonia in Methanol: For more polar solvent systems, a solution of ammonia in methanol (e.g., 7N) can be used as a component of the mobile phase.[7]

• Stationary Phase Modification:

  • Deactivated Silica: You can deactivate the silica gel yourself by preparing a slurry with your chosen eluent containing triethylamine before packing the column.[3]

  • Amine-Functionalized Silica: Using a commercially available amine-functionalized silica column can provide excellent results for the purification of basic compounds, often allowing for the use of standard solvent systems like ethyl acetate/hexanes without a basic additive.[6][8]

Recommended Protocol: Flash Chromatography with Mobile Phase Modification

This protocol provides a general starting point for the purification of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Materials:

• Crude N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate (EtOAc)

• Triethylamine (TEA)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate visualization method for TLC (e.g., UV light, iodine chamber)

Procedure:

• TLC Analysis: Develop a suitable solvent system using TLC. Start with a mixture of hexanes and ethyl acetate. Add 0.5% TEA to the developing solvent to assess its effect on the separation and Rf value. Aim for an Rf of 0.2-0.3 for your target compound.

• Column Packing: Prepare a slurry of silica gel in your chosen eluent (e.g., 95:5 hexanes:EtOAc + 0.5% TEA) and pack your column.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane (DCM). If solubility is an issue, you can adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and dry-load it onto the column.

• Elution: Begin elution with the chosen solvent system. If necessary, a gradient elution can be performed by gradually increasing the polarity (increasing the percentage of ethyl acetate).

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Product Recovery: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Solvent Systems for Flash Chromatography of Basic Compounds

Mobile Phase Composition	Modifier	Target Compounds	Notes
Hexanes/Ethyl Acetate	0.1-1% Triethylamine	Non-polar to moderately polar amines	A very common and effective system.
Dichloromethane/Methanol	0.1-1% Triethylamine or Ammonium Hydroxide	Polar amines	Methanol significantly increases polarity.
Dichloromethane/Methanol	0-5% (10% NH4OH in MeOH)	Highly polar or strongly basic compounds	The ammonia solution effectively neutralizes silica.[7]

Visualization: Flash Chromatography Workflow

Caption: Workflow for the purification of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine by flash chromatography.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The key is to find a suitable solvent or solvent pair.

Problem 2: Difficulty Finding a Suitable Recrystallization Solvent

Probable Cause: The compound may have very high or very low solubility in common solvents, or the impurities may have similar solubility profiles.

Solutions:

• Single Solvent Recrystallization: The ideal solvent will dissolve your compound poorly at room temperature but well at elevated temperatures. Test a range of solvents with varying polarities (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, hexanes).

• Two-Solvent Recrystallization: This is a versatile technique when a single suitable solvent cannot be found.

  • Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature.

  • Slowly add a "bad" solvent (in which it is poorly soluble, but miscible with the "good" solvent) until the solution becomes cloudy (the point of saturation).

  • Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Recommended Protocol: Two-Solvent Recrystallization

Materials:

• Crude N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (solid)

• A "good" solvent (e.g., ethanol, methanol, acetone)

• A "bad" solvent (e.g., water, hexanes)

• Erlenmeyer flask

• Hot plate

• Ice bath

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the "good" solvent and heat the mixture to dissolve the solid completely.

• While the solution is hot, slowly add the "bad" solvent dropwise until you observe persistent cloudiness.

• Add a few drops of the "good" solvent to make the solution clear again.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash them with a small amount of the cold "bad" solvent, and dry them thoroughly.

Data Presentation: Common Recrystallization Solvent Pairs

"Good" Solvent	"Bad" Solvent	Polarity Difference	Common for
Methanol	Water	High	Polar compounds
Acetone	Water	High	Moderately polar compounds
Ethyl Acetate	Hexanes/Heptanes	Medium	Moderately polar compounds
Dichloromethane	Hexanes/Pentanes	Medium	Less polar compounds
Toluene	Hexanes/Heptanes	Low	Non-polar compounds

Visualization: Two-Solvent Recrystallization Logic

Caption: Logical steps for a successful two-solvent recrystallization.

References

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved February 17, 2026, from [Link]

• uHPLCs. (n.d.). The little secrets of silica gel in liquid chromatography columns. Retrieved February 17, 2026, from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved February 17, 2026, from [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved February 17, 2026, from [Link]

• University of Rochester. (n.d.). Chromatography: The Solid Phase. Retrieved February 17, 2026, from [Link]

• Accurate Separation. (n.d.). Silica Gel Column Chromatography Procedure: A Practical Guide. Retrieved February 17, 2026, from [Link]

• Shimadzu. (n.d.). Silica Gel Packing Material: Basic Terminology1. Retrieved February 17, 2026, from [Link]

• King Group. (n.d.). Successful Flash Chromatography. Retrieved February 17, 2026, from [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents. r/Chempros. Retrieved February 17, 2026, from [Link]

• Asian Journal of Research in Chemistry. (n.d.). A Review Article on Flash Chromatography. Retrieved February 17, 2026, from [Link]

• MDPI. (2023, March 25). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Retrieved February 17, 2026, from [Link]

• (n.d.). Crystallization Solvents.pdf. Retrieved February 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved February 17, 2026, from [Link]

• PubMed. (2023, March 25). Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. Retrieved February 17, 2026, from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved February 17, 2026, from [Link]

• DergiPark. (2022, February 28). Synthesis of New Pyrazole Derivatives via Diketonic Michael Adducts. Retrieved February 17, 2026, from [Link]

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• 7. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 8. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]

Technical Support Center: Stability &amp; Handling of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

[1][2]

Executive Summary

You are likely encountering stability issues with N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine due to the inherent electron-rich nature of the 4-aminopyrazole core.[1][2] Unlike simple anilines, 4-aminopyrazoles are highly susceptible to oxidative coupling and radical formation in solution, particularly in polar aprotic solvents (DMSO, DMF) or when exposed to light and air.[2]

This guide addresses the three most common failure modes reported by researchers working with this scaffold: oxidative discoloration , LC-MS ghost peaks , and solubility crashes .[2]

Part 1: The "Pink/Brown Solution" Phenomenon (Oxidation)[2]

Q: Why does my clear solution turn pink, purple, or brown after 2–4 hours?

Diagnosis: Rapid Auto-oxidation.[1][2] The 4-aminopyrazole moiety is electron-rich.[1][2] In the presence of dissolved oxygen and trace metal ions (often found in non-HPLC grade solvents), it undergoes a single-electron transfer (SET) to form a radical cation.[2] This species rapidly polymerizes or dimerizes into azo-compounds or imino-quinoid type structures, which are intensely colored (pink/purple) even at trace concentrations (<0.1%).[1][2]

The Mechanism:

• Initiation: Trace metals or light trigger electron loss from the amine nitrogen.[1][2]

• Propagation: The resulting radical couples with another molecule or reacts with oxygen to form N-oxides or azo-dimers.[1][2]

• Result: A complex mixture of high-molecular-weight colored impurities that may not resolve clearly on LC-MS.[1][2]

Troubleshooting Protocol: Stabilization System

Parameter	Recommendation	Scientific Rationale
Solvent Choice	Degassed DMSO or Acetonitrile	Dissolved oxygen is the primary reactant.[1][2] Standard DMSO contains high O₂ levels.[1][2]
Additives	1–5 mM Ascorbic Acid or DTT	Acts as a sacrificial reductant to scavenge radical species before they attack the amine.[2]
pH Modifier	0.1% Formic Acid (FA)	Protonating the amine (converting to ammonium salt) withdraws electron density, significantly reducing oxidation potential.[2]
Storage	Amber vials, -20°C, Argon overlay	Blocks UV light (photolysis) and replenishes inert atmosphere.[2]

Visualizing the Degradation Pathway

The following diagram illustrates the oxidative cascade responsible for the color change and impurity formation.[2]

Caption: Figure 1.[2] Oxidative degradation pathway of 4-aminopyrazoles and intervention points for stabilization.

Part 2: LC-MS Anomalies (Ghost Peaks)

Q: I see impurities with masses +12, +16, or +30 Da relative to the parent. What are these?

Diagnosis: Solvent Adducts and Oxidation Byproducts.[1][2] Secondary amines with neopentyl groups are sterically hindered but still nucleophilic.[1][2] They react with impurities common in laboratory-grade solvents.[1][2]

Impurity Identification Table

Mass Shift	Probable Structure	Cause	Corrective Action
+16 Da	N-Oxide	Reaction with peroxides in aged THF, Dioxane, or PEG.[1][2]	Use fresh, inhibitor-free solvents.[1][2] Test solvents for peroxides.
+12 Da	Formaldehyde Schiff Base	Reaction with formaldehyde (common contaminant in MeOH or PEG).[1][2]	Avoid MeOH; use Acetonitrile.[1][2] Ensure glassware is aldehyde-free.[1][2]
+30 Da	Hydroxymethyl adduct	Reaction with formaldehyde + water.[1][2]	Same as above.
+14 Da	Methylation	Reaction with trace methyl iodide or similar alkylating agents (rare, but possible in synthesis labs).[2]	Check purity of reagents used in previous steps.[1][2]

Q: The compound purity drops during LC-MS analysis. Is it the column?

Diagnosis: On-Column Degradation. Aminopyrazoles can degrade during the run if the mobile phase pH is neutral/basic or if the column is contaminated with metal ions.[2]

Solution:

• Mobile Phase: Always use acidic mobile phases (0.1% Formic Acid or TFA).[1][2] The acidic environment stabilizes the amine during separation.[2]

• Temperature: Lower column temperature to 25°C (avoid 40–60°C).

• Sample Diluent: Do not dissolve the sample in 100% DMSO if injecting onto a water-rich gradient. Dilute with 50% Water/Acetonitrile + 0.1% FA immediately before injection.[1][2]

Part 3: Solubility & Precipitation

Q: The compound dissolves in DMSO but precipitates when added to PBS or Media.[2]

Diagnosis: pH-Dependent Solubility (pKa Clash).[1][2] The pyrazole amine is a weak base (estimated pKa ~4–5 for the pyrazole N, and ~9–10 for the secondary amine).[2] In neutral buffers (PBS pH 7.4), the molecule may exist largely in its neutral (uncharged) form, which is hydrophobic due to the neopentyl (2,2-dimethylpropyl) and ethyl groups.[2]

Solubility Optimization Protocol

• The "Stock-Sol" Approach:

  • Prepare stock in DMSO at 10–50 mM.[1][2]

  • Crucial Step: Acidify the stock slightly with 1 equivalent of HCl or Formic Acid.[2] The salt form is more soluble in aqueous transitions.[2]

• Formulation for Biological Assays: If you experience "crashing out" at >10 µM:

  • Co-solvent: Include 5–10% Cyclodextrin (HP-β-CD) in your aqueous buffer.[1][2] The neopentyl group fits well into the cyclodextrin cavity, shielding the hydrophobic region and preventing aggregation.[2]

  • Avoid: Phosphate buffers if possible (can precipitate with cationic amines at high concentrations).[1][2] Use HEPES or Tris .

Part 4: Summary of Handling Protocols

To ensure reproducibility, adopt this "Self-Validating" workflow:

• Synthesis/Storage: Isolate the compound as a Hydrochloride (HCl) or Tosylate salt if possible.[1][2] The free base is significantly less stable.[2] Store at -20°C under Argon.

• Solution Prep:

  • Use LC-MS grade solvents only.[1][2]

  • Purge solvents with Nitrogen/Argon for 5 minutes before use.[1][2]

  • Add 0.1% Formic Acid to all working solutions.[1][2]

• Verification:

  • Run a "Time-Zero" LC-MS immediately upon dissolution.[1][2]

  • Re-run after 2 hours. If purity drops >2%, add 1 mM Ascorbic Acid .

Decision Tree for Troubleshooting

Caption: Figure 2. Diagnostic decision tree for rapid troubleshooting of stability issues.

References

• Mechanism of Aminopyrazole Oxid

  • Title: (Electro)

  • Source: Molecules (MDPI), 2021.[2]

  • Context: Details the radical cation mechanism leading to azo-dimers in aminopyrazoles.

  • [1][2]

• Stability of Secondary Amines in Solution

  • Title: Specific patterns of short range solvation — aliphatic amines in benzene–dimethylsulfoxide mixed solvents.[1][2]

  • Source: Canadian Journal of Chemistry.[1][2][3]

  • Context: Explains the hydrogen bonding and reactivity enhancement of secondary amines in DMSO.

  • [1][2]

• Baricitinib (Structural Analog) Chemistry

  • Title: Baricitinib | C16H17N7O2S | CID 44205240.[1][2]

  • Source: PubChem / FDA Labeling.[1][2]

  • Context: Provides structural context for the 1-ethyl-1H-pyrazol-4-amine moiety as a key intermediate in JAK inhibitor synthesis.[1][2]

  • [1][2]

• Handling of Air-Sensitive Amines

  • Title: Guidance for Industry: Impurities in New Drug Substances Q3A(R2).[1][2]

  • Source: FDA / ICH Guidelines.[1][2]

  • Context: General standards for identifying and controlling oxidative degradation products in drug development.[1][2]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Baricitinib - Wikipedia [en.wikipedia.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Minimizing Side Reactions in Pyrazole Amine Synthesis

Welcome to the comprehensive technical support center for pyrazole amine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and minimize side reactions in your experiments. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your synthetic endeavors.

Introduction: The Challenge of Selectivity in Pyrazole Amine Synthesis

The synthesis of pyrazole amines is a cornerstone in medicinal chemistry, yielding scaffolds for a vast array of pharmacologically active compounds. However, the path to the desired product is often fraught with challenges, primarily in the form of side reactions that can lead to mixtures of isomers, dimeric byproducts, and other impurities. These issues not only reduce the yield of the target molecule but also complicate purification, demanding a thorough understanding of the reaction mechanisms at play.

This guide is structured to address the most common issues encountered in both the initial pyrazole ring formation and subsequent N-functionalization steps. We will delve into the mechanistic basis of these side reactions and provide actionable strategies to steer your reactions toward the desired outcome.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during pyrazole amine synthesis, providing quick and actionable answers.

Q1: My Knorr pyrazole synthesis with an unsymmetrical 1,3-diketone is giving me a mixture of regioisomers. Why is this happening and how can I control it?

A1: The formation of regioisomers is the most common side reaction in the Knorr synthesis when using an unsymmetrical 1,3-dicarbonyl compound. The substituted hydrazine can attack either of the two non-equivalent carbonyl groups, leading to two different pyrazole products. The regiochemical outcome is a delicate balance of several factors:

• Steric Hindrance: The hydrazine will preferentially attack the less sterically hindered carbonyl group.[1][2][3]

• Electronic Effects: The initial nucleophilic attack by the hydrazine typically occurs at the more electrophilic carbonyl carbon. Electron-withdrawing groups on the diketone will activate the adjacent carbonyl group for attack.[1][2][3]

• Reaction pH: The acidity or basicity of the reaction medium can significantly influence the outcome. Under acidic conditions, the hydrazine can be protonated, altering the nucleophilicity of its two nitrogen atoms.[2][3]

• Solvent Choice: The solvent can play a crucial role in modulating the reactivity of the starting materials.

Q2: I'm observing a significant amount of a hydrodehalogenated byproduct in my Buchwald-Hartwig amination of a halopyrazole. What causes this and how can I prevent it?

A2: Hydrodehalogenation, where the halogen atom on your pyrazole is replaced by a hydrogen atom, is a common side reaction in Buchwald-Hartwig aminations. This occurs via a competing pathway in the catalytic cycle known as β-hydride elimination from the palladium-amide intermediate.[4] To minimize this side reaction, consider the following:

• Ligand Choice: Employ bulky, electron-rich phosphine ligands. These ligands can promote the desired reductive elimination to form the C-N bond over β-hydride elimination.

• Base Selection: The choice of base is critical. While strong bases like sodium tert-butoxide are common, they can sometimes promote β-hydride elimination. Screening weaker bases like cesium carbonate or potassium phosphate may be beneficial.

• Temperature Control: Lowering the reaction temperature can sometimes disfavor the β-hydride elimination pathway.

Q3: My Ullmann coupling for N-arylation of a pyrazole is sluggish and gives low yields. What are the key parameters to optimize?

A3: Low yields in Ullmann couplings are often due to catalyst deactivation or suboptimal reaction conditions. Key areas to focus on for optimization include:

• Copper Source and Ligand: The combination of the copper source (typically Cu(I) salts) and a suitable ligand is crucial. Diamine and phenanthroline-based ligands are often effective in stabilizing the copper catalyst and promoting the reaction under milder conditions than traditional Ullmann protocols.[5][6][7]

• Base: The base is essential for the deprotonation of the pyrazole. Inorganic bases like potassium carbonate or cesium carbonate are commonly used.

• Solvent: Polar aprotic solvents like DMF or DMSO are often effective.

• Exclusion of Air and Moisture: Ullmann couplings can be sensitive to air and moisture. Ensure your reagents and solvents are dry and the reaction is performed under an inert atmosphere.

Q4: I am trying to synthesize a 3-aminopyrazole and I'm getting a complex mixture of products. What are the likely side reactions?

A4: The synthesis of aminopyrazoles can be prone to several side reactions, often involving the reactive amino group or the precursors used. Common issues include:

• Self-Condensation: Aminopyrazoles can potentially undergo self-condensation or dimerization, especially under harsh thermal conditions.

• Competing Cyclization Pathways: When using precursors like β-ketonitriles, the initial condensation with hydrazine can be followed by different intramolecular cyclization pathways, leading to isomeric products.[8][9]

• Reactions of the Amino Group: The exocyclic amino group can react with other electrophiles present in the reaction mixture, leading to undesired byproducts.

Part 2: Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during pyrazole amine synthesis, organized by the observable issue.

Issue 1: Formation of Regioisomers in Knorr Pyrazole Synthesis

Symptom: You observe two distinct product spots on your TLC plate with similar polarities, and your NMR spectrum shows two sets of signals for the pyrazole core.

Causality: As discussed in the FAQs, this is due to the non-selective attack of the substituted hydrazine on the two different carbonyl groups of an unsymmetrical 1,3-diketone.

Caption: Workflow for troubleshooting regioisomer formation.

Protocol 1: Improving Regioselectivity with Fluorinated Alcohols

This protocol demonstrates the use of 2,2,2-trifluoroethanol (TFE) to enhance regioselectivity.

• Dissolve the unsymmetrical 1,3-diketone (1.0 eq) in TFE.

• Add the substituted hydrazine (1.1 eq) to the solution.

• Stir the reaction mixture at room temperature or gentle heat (e.g., 50 °C) and monitor by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography to isolate the major regioisomer.

Issue 2: Dimerization/Homocoupling in Metal-Catalyzed N-Arylation

Symptom: You observe a significant amount of a higher molecular weight byproduct in your mass spectrum, which corresponds to a dimer of your pyrazole starting material or product.

Causality: Dimerization, or homocoupling, is a common side reaction in transition metal-catalyzed cross-coupling reactions. In the context of pyrazole N-arylation, this can occur through several mechanisms:

• Palladium-Catalyzed Homocoupling: This can proceed through a Suzuki-Miyaura-type mechanism if boronic acid derivatives are formed in situ, followed by oxidative coupling.[1][2][3] C-H activation pathways can also lead to homocoupling.[1]

• Copper-Catalyzed Dimerization: Under Ullmann or Chan-Lam conditions, oxidative dimerization of the pyrazole can compete with the desired N-arylation.

Caption: Workflow for minimizing dimerization side reactions.

Issue 3: Incomplete Cyclization/Aromatization

Symptom: You isolate a product that appears to be a pyrazoline or a related non-aromatic intermediate.

Causality: This is often the result of incomplete reaction, where the final dehydration or oxidation step to form the aromatic pyrazole ring has not gone to completion.

• Extend Reaction Time/Increase Temperature: The final aromatization step can sometimes be slow. Increasing the reaction time or temperature can help drive the reaction to completion.

• Add a Dehydrating Agent: For reactions that produce water, adding a dehydrating agent like magnesium sulfate or using a Dean-Stark trap can be beneficial.

• Introduce an Oxidant: In some cases, an explicit oxidation step is required to form the pyrazole from a pyrazoline intermediate. This can be achieved by bubbling air through the reaction mixture or by adding a mild oxidant.

Part 3: Purification Strategies for Problematic Byproducts

Effective purification is critical for obtaining your desired pyrazole amine in high purity. This section provides guidance on separating common and challenging byproducts.

Separation of Regioisomers

Regioisomers often have very similar polarities, making their separation by standard column chromatography challenging.

Table 1: Strategies for Separating Pyrazole Regioisomers

Strategy	Description	Key Considerations
Optimized Flash Chromatography	Utilize a shallow solvent gradient and a high-purity silica gel.	A small difference in Rf on TLC is essential.
Dry Loading	Adsorb the crude product onto a small amount of silica gel before loading onto the column.	This prevents the use of a strong solvent to dissolve the sample, which can broaden the bands and lead to poor separation.
Recrystallization	If one regioisomer is significantly less soluble in a particular solvent system, recrystallization can be an effective purification method.	This may require screening a variety of solvents.
Preparative HPLC	For very difficult separations, preparative HPLC can provide baseline separation.	This is often a more time-consuming and expensive option.

Protocol 2: Purification of Regioisomers via Flash Chromatography with Dry Loading

• Dissolve the crude mixture of regioisomers in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Add a small amount of silica gel to the solution and evaporate the solvent to obtain a dry, free-flowing powder.

• Carefully layer the silica-adsorbed product onto the top of a pre-packed silica gel column.

• Elute the column with a shallow gradient of a suitable solvent system (e.g., a gradual increase of ethyl acetate in hexanes).

• Collect small fractions and analyze them by TLC to identify the separated isomers.

Part 4: Key Reaction Mechanisms

Understanding the mechanisms of both the desired reaction and competing side reactions is paramount for effective troubleshooting.

Mechanism of Regioisomer Formation in Knorr Pyrazole Synthesis

Caption: Buchwald-Hartwig catalytic cycle showing the desired pathway and the competing β-hydride elimination side reaction.

References

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Al-Tel, T. H., Al-Qawasmeh, R. A., & Voelter, W. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3528. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. [Link]

• Elmaati, T. M. A. (2009). Recent developments in aminopyrazole chemistry. ARKIVOC, 2009(1), 198–250. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. [Link]

• Mercedes-Camacho, A., et al. (2020). Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal-organic framework Co(4,4'-bipyrazolate). Chemical Communications, 56(8), 1195-1198. [Link]

• Al-Zoubi, R. M., & Al-Hamdany, R. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 148–175. [Link]

• Organic Syntheses. (n.d.). 3(5)-AMINOPYRAZOLE. [Link]

• Rios, M.-C., & Portilla, J. (2022). Synthesis and Properties of Pyrazoles. Encyclopedia. [Link]

• Koutentis, P. A., & Loizou, G. (2009). Different reaction pathways for the condensation of 5-aminopyrazoles, aldehydes, and 1,3-cyclic diketones. Tetrahedron, 65(1), 139-147. [Link]

• Grokipedia. (n.d.). Pyrazolopyridines. [Link]

• El-Faham, A., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. ARKIVOC, 2018(5), 1-45. [Link]

• Reddit. (2023, February 20). Troubleshooting Ullmann Couplint. r/Chempros. [Link]

• Reddit. (2024, March 31). Pd catalysed mechanism between Ar and pyrazole. r/chemistry. [Link]

• Reddit. (2021, August 11). Advices for Aminopyrazole synthesis. r/Chempros. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

• Organic Chemistry Portal. (n.d.). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. [Link]

• Reddit. (2022, May 2). Purification of Amino-Pyrazoles. r/OrganicChemistry. [Link]

• Wu, Y., et al. (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Molecules, 26(11), 3326. [Link]

• Semantic Scholar. (n.d.). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. [Link]

• Toche, R. B., et al. (2010). Synthesis of pyrazolopyridine 3‐carboxylates by Friedlander condensation. Journal of Heterocyclic Chemistry, 47(2), 287-291. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

Sources

• 1. Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal-organic framework Co(4,4'-bipyrazolate) [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium-catalyzed oxidative homocoupling of pyrazole boronic esters to access versatile bipyrazoles and the flexible metal–organic framework Co(4,4′-bipyrazolate) - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. arkat-usa.org [arkat-usa.org]

Technical Support Center: Column Chromatography for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

This technical guide provides in-depth support for researchers, scientists, and drug development professionals on selecting and optimizing solvent systems for the column chromatography purification of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. The content is structured in a question-and-answer format to directly address common challenges and troubleshooting scenarios encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine that influence its chromatographic behavior?

A1: The chromatographic behavior of this compound is primarily dictated by two structural features:

• The Basic Pyrazole and Amine Moieties: The molecule contains two basic nitrogen atoms—one in the pyrazole ring and the exocyclic primary amine. These basic centers can interact strongly with the acidic silanol groups present on the surface of standard silica gel.[1][2] This interaction is a common cause of significant peak tailing and, in some cases, irreversible adsorption to the stationary phase.[3]

• Overall Polarity: The combination of the polar amine and pyrazole groups with the nonpolar ethyl and neopentyl (2,2-dimethylpropyl) groups gives the molecule an intermediate polarity. This requires a carefully balanced solvent system to achieve proper elution and separation from impurities.

Q2: I'm starting my purification. What is a good initial solvent system for Thin-Layer Chromatography (TLC) analysis?

A2: A standard and effective starting point for a compound of intermediate polarity is a mixture of ethyl acetate (EtOAc) and a nonpolar solvent like hexanes or petroleum ether.[4][5] We recommend starting with a few different ratios to scout for the optimal polarity.

A good initial screen would involve testing the following solvent systems on TLC plates:

• 20% Ethyl Acetate in Hexanes

• 50% Ethyl Acetate in Hexanes

• 80% Ethyl Acetate in Hexanes

The goal is to find a system where the target compound has a Retention Factor (Rf) of approximately 0.2-0.3, which generally translates well to column chromatography separation.[5]

Q3: My spot is streaking badly on the silica TLC plate. What does this mean and how do I fix it?

A3: Streaking (or tailing) is the most common issue when purifying basic compounds like this pyrazole amine on silica gel.[3] It is caused by the strong ionic interaction between the basic amine groups of your compound and the acidic silanol groups on the silica surface.[1][2]

The Solution: To mitigate this, you must neutralize the acidic sites on the silica. This is achieved by adding a small amount of a basic modifier to your eluent.

• Triethylamine (TEA): Add 0.5-1% triethylamine to your chosen solvent system (e.g., 50% EtOAc/Hexanes + 1% TEA). This is often sufficient to dramatically improve peak shape.[5]

• Ammonia in Methanol: For more polar systems, using a solution of 10% ammonia in methanol as the polar component can be very effective at eluting stubborn amines from the baseline.[4][5] A typical system would be Dichloromethane (DCM) with a small percentage of this ammonia/methanol mixture.

Always run a comparison TLC with and without the basic modifier to observe the improvement in spot shape before committing to a column.

Q4: My compound is very polar and isn't moving off the baseline, even with 100% Ethyl Acetate. What should I try next?

A4: If your compound is too polar for an EtOAc/Hexane system, you need to switch to a more polar mobile phase. A common and effective choice for polar compounds is a mixture of dichloromethane (DCM) and methanol (MeOH).[4][5]

Start with a low percentage of methanol and increase it gradually:

• 2% Methanol in Dichloromethane

• 5% Methanol in Dichloromethane

• 10% Methanol in Dichloromethane

Crucially, remember to also add 0.5-1% triethylamine or a small amount of ammonium hydroxide to this system to prevent peak tailing. Be aware that using more than 10% methanol in your mobile phase can risk dissolving some of the silica gel stationary phase.[4]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation of Compound and Impurities	The polarity of the solvent system is not optimized.	Adjust Solvent Ratio: If your compound and impurities are moving too quickly (high Rf), decrease the polarity of the mobile phase (e.g., lower the percentage of ethyl acetate). If they are moving too slowly (low Rf), increase the polarity.[3] A good separation is often achieved when the target compound has an Rf of 0.2-0.3.
Compound Will Not Elute from the Column	1. The solvent system is not polar enough.2. Irreversible adsorption to the acidic silica gel.[3][6]	1. Increase Polarity Drastically: Implement a gradient elution, starting with your initial solvent system and gradually increasing the percentage of the polar component (e.g., methanol).2. Add a Stronger Modifier: If TEA is not effective, switch to a system containing ammonia (e.g., 5-10% of a 10% ammonia in methanol solution mixed with DCM).[4]
All Fractions are Mixed, Despite Good TLC Separation	1. Column Overloading: Too much crude material was loaded onto the column.2. Compound Degradation: The compound may be unstable on silica gel over the time it takes to run the column.[6]	1. Reduce Sample Load: The amount of crude material should ideally be 1-5% of the mass of the stationary phase.[3] Use a wider column for larger sample quantities.2. Use a Different Stationary Phase: Consider using a more inert stationary phase like basic or neutral alumina, which is often better for purifying amines.[5][7] Alternatively, amino-functionalized silica can provide excellent results by eliminating the problematic ionic interactions.[2][8]
Low Recovery of the Final Product	1. Irreversible Adsorption: As mentioned, the compound may be permanently stuck to the silica.2. Fractions are too dilute: The compound may have eluted, but at a concentration too low to detect easily by TLC.[6]	1. Use a Basic Modifier or Alternative Stationary Phase: This is the best way to prevent irreversible adsorption.2. Combine and Concentrate Fractions: If you suspect the compound has eluted, combine and concentrate larger blocks of fractions and re-analyze by TLC.

Experimental Workflow & Protocols

Protocol: TLC Solvent System Screening for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

• Preparation: Dissolve a small amount of your crude product in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spotting: Using a capillary tube, carefully spot the dissolved crude material onto three separate silica gel TLC plates.

• Eluent Preparation:

  • Jar 1: Prepare a 20% Ethyl Acetate in Hexanes solution.

  • Jar 2: Prepare a 50% Ethyl Acetate in Hexanes solution.

  • Jar 3: Prepare a 50% Ethyl Acetate in Hexanes solution and add 1% Triethylamine (TEA) by volume.

• Development: Place one TLC plate in each jar, ensuring the solvent level is below the spots. Cover the jars and allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plates, mark the solvent front, and allow them to dry completely. Visualize the spots under a UV lamp (254 nm). If the compounds are not UV-active, use a chemical stain such as potassium permanganate.

• Analysis:

  • Compare the plates from Jar 1 and Jar 2 to determine the ideal polarity (aiming for an Rf of 0.2-0.3 for your target compound).

  • Compare the plates from Jar 2 and Jar 3. Observe the spot for the target compound. The addition of TEA in Jar 3 should result in a much tighter, more circular spot with significantly less streaking. This confirms the need for a basic modifier in your column chromatography mobile phase.

Workflow for Solvent System Selection & Optimization

Sources

• 1. [Chromatography Q & A] Differences between silica gel plate and amino silica gel plate used in thin-layer chromatography (TLC) | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 2. sorbtech.com [sorbtech.com]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Column Chromatography Notes - Membrane Solutions [membrane-solutions.com]
• 6. Chromatography [chem.rochester.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Resolving hygroscopic challenges with N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Technical Support Center: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

A Guide to Overcoming Hygroscopic Challenges in Research and Development

From the desk of the Senior Application Scientist:

Welcome to the technical support center for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. This resource is designed for our valued partners in research, science, and drug development. While N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a novel pyrazole derivative with significant therapeutic potential, its hygroscopic nature can present unique experimental challenges.[1][2][3][4][5]

Hygroscopicity, the tendency to absorb moisture from the atmosphere, can significantly impact experimental accuracy, compound stability, and the reproducibility of your results.[6][7] This guide provides in-depth, field-proven insights and troubleshooting protocols to help you navigate these challenges effectively. Our goal is to empower you with the knowledge to ensure the integrity of your experiments and the quality of your data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and properties of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Q1: What exactly is hygroscopicity and why is it a critical concern for my experiments?

A1: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[6] This is a critical concern because moisture absorption can lead to a cascade of issues:

• Inaccurate Weighing: The absorbed water adds weight, leading to errors in concentration calculations for your solutions and assays.[6]

• Chemical Degradation: Water can act as a reactant, potentially causing hydrolysis or other degradation pathways that reduce the compound's potency and generate impurities.[6][8][9]

• Altered Physical Properties: Moisture can cause the powder to clump, cake, or even deliquesce (dissolve in the absorbed water), which affects its flowability and handling during formulation processes.[6][10][11]

• Impact on Bioavailability: For in-vivo studies, changes to the compound's physical state can alter its dissolution rate and subsequent bioavailability.[6]

Q2: How can I visually identify if my sample of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine has absorbed moisture?

A2: While analytical methods are definitive, visual cues can be strong indicators. Look for a change in the physical appearance of the powder from a fine, free-flowing solid to a clumpy, caked, or even "wet" and sticky material.[6][7] If the compound has become a viscous liquid, it has likely reached its point of deliquescence.

Q3: What are the ideal storage conditions to prevent moisture absorption?

A3: To maintain the integrity of the compound, strict storage protocols are essential. We recommend storing N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine in a tightly sealed container, preferably within a desiccator containing an active desiccant like silica gel or molecular sieves.[6] For maximum protection, especially for long-term storage or for highly sensitive experiments, storage inside a glove box with a dry, inert atmosphere (e.g., nitrogen or argon) is the gold standard.[6] Always consult the Certificate of Analysis for any batch-specific recommendations.

Q4: I suspect my compound has already absorbed water. What should I do?

A4: If you suspect moisture absorption, the first step is to prevent further exposure by ensuring the container is tightly sealed and placed in a desiccator. For quantitative experiments, you will need to determine the water content accurately using a method like Karl Fischer titration.[12][13] This will allow you to correct for the water weight and prepare solutions of the correct concentration. If the compound's stability is a concern, using a fresh, unopened vial is the safest option.[6]

Part 2: Troubleshooting Experimental Issues

This section provides a problem-solution framework for specific issues that may arise during your work.

Observed Problem	Probable Cause(s) Related to Hygroscopicity	Recommended Solutions & Explanations
Inconsistent results in bioassays or analytical tests.	The concentration of your stock solution is lower than calculated due to the mass of absorbed water. The compound may also be degrading via hydrolysis.[6][8]	Solution: 1. Quantify Water Content: Use Karl Fischer titration to determine the exact water percentage in your solid sample.[13] 2. Correct for Water: Adjust your weight calculations to account for the water content. For example, if the powder is 5% water by mass, you will need to weigh out 10.53 mg to get 10.00 mg of the active compound. 3. Fresh Solutions: Prepare stock solutions fresh for each experiment from properly stored material.[6]
Difficulty achieving a stable reading on the analytical balance.	The compound is actively absorbing moisture from the air while on the balance pan, causing the weight to continuously increase.[6]	Solution: 1. Controlled Environment: Perform weighing inside a low-humidity environment, such as a glove box or a balance enclosure with desiccant.[6] 2. Work Quickly: Minimize the time the container is open. Have your spatula and weigh boat ready.[6] 3. Weighing by Difference: Weigh the sealed vial, quickly remove an approximate amount of powder, and re-weigh the sealed vial. The difference is the mass of the compound removed. This minimizes exposure time.[6]
Powder is clumpy, caked, or difficult to handle.	The compound has absorbed a significant amount of moisture, altering its physical state and flow properties.[9][10]	Solution: 1. Drying: You may be able to dry the compound under a high vacuum at a temperature that does not cause degradation (refer to stability data). However, this may not reverse all physical changes. 2. Use a Fresh Sample: For critical applications, it is highly advisable to discard the compromised material and use a new, properly stored sample to ensure data quality.[6] 3. Formulation Aids: If this is for formulation development, consider co-processing with excipients like glidants to improve flowability.[10]
Precipitate forms in an organic stock solution over time.	The absorbed water may have reduced the compound's solubility in the organic solvent. Alternatively, the precipitate could be a degradation product resulting from hydrolysis.[6]	Solution: 1. Use Anhydrous Solvents: Ensure the solvent you are using is anhydrous. 2. Small, Fresh Batches: Prepare smaller volumes of stock solution more frequently to minimize the opportunity for degradation. 3. Proper Storage: Store stock solutions as recommended (e.g., at -20°C or -80°C) and protect them from light.

Part 3: Key Experimental Protocols & Workflows

Adherence to validated protocols is crucial for mitigating hygroscopicity-related errors.

Protocol 1: Accurate Weighing of a Hygroscopic Compound

This protocol minimizes moisture uptake during the critical weighing step.

• Preparation: Place the sealed container of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a clean and dry spatula, and a weigh boat inside a desiccator and allow them to equilibrate for at least 30 minutes.

• Environment Control: Transfer all materials to a low-humidity environment (ideally a glovebox with <10% RH). If unavailable, use an analytical balance with a draft shield in a room with controlled, low humidity.

• Tare: Place the weigh boat on the balance and tare it.

• Transfer: Open the compound container. Working swiftly, use the dry spatula to transfer the desired amount of powder to the weigh boat.

• Record & Seal: Record the weight immediately once the reading stabilizes. Tightly reseal the main compound container immediately.

• Dissolution: Promptly transfer the weighed powder into your pre-prepared solvent to prevent further moisture absorption.[6]

Diagram: Decision Workflow for Handling a New Sample

This workflow outlines the decision-making process upon receiving and before using the compound.

Caption: Decision workflow for handling new samples.

Part 4: Advanced Strategies for Mitigation

For drug development professionals, managing hygroscopicity extends beyond the lab bench and into formulation and manufacturing.

Understanding Hygroscopicity Classification

The degree of hygroscopicity can be classified based on moisture uptake at specific relative humidity (RH) conditions. Understanding where N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine falls on this spectrum is key to developing a robust control strategy.

Hygroscopicity Class	Definition (Typical % Weight Gain at 25°C / 80% RH)	Handling & Formulation Implications
Non-hygroscopic	< 0.2%	Standard handling procedures are generally sufficient.
Slightly hygroscopic	≥ 0.2% and < 2%	Requires controlled storage (desiccator). Weighing should be done efficiently.
Moderately hygroscopic	≥ 2% and < 15%	Requires controlled humidity environments for handling and processing. Packaging is critical.
Very hygroscopic	≥ 15%	Requires highly controlled environments (glove box). May necessitate formulation strategies to reduce hygroscopicity.
Deliquescent	Absorbs sufficient water to dissolve	Must be handled in a dry, inert atmosphere. Formulation requires advanced techniques like film coating or co-crystallization.[10][14][15][16]

Table adapted from established pharmaceutical guidelines.

Formulation and Engineering Solutions

If the intrinsic hygroscopicity of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine poses a significant challenge for downstream development (e.g., oral solid dosage forms), several advanced strategies can be employed:

• Co-processing with Excipients: Blending the compound with hydrophobic excipients can create a microenvironment that diverts moisture away from the active ingredient.[10][14]

• Film Coating: Applying a polymer-based film coating to tablets or granules acts as a physical barrier against environmental moisture.[10][14][15]

• Encapsulation: Techniques like spray drying can be used to encapsulate the active ingredient within a protective polymer matrix.[10][14][15]

• Crystal Engineering (Co-crystallization): Forming a co-crystal with a suitable co-former can alter the crystal lattice, reducing the sites available for water interaction and thus lowering hygroscopicity.[10][14][15][16]

Diagram: Impact of Moisture on the Active Pharmaceutical Ingredient (API)

This diagram illustrates the cascading negative effects of moisture absorption.

Caption: The cascading effects of moisture on an API.

References

• Lim, E. A., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 15(10), 1185. [Link]

• Bohrium. (2022). Formulation strategies to improve the stability and handling of oral solid dosage forms of highly hygroscopic pharmaceuticals and nutraceuticals. Ask this paper. [Link]

• ResearchGate. (2022). (PDF) Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. [Link]

• Pikal, M. J. (2013). Effect of water on the chemical stability of amorphous pharmaceuticals: I. Small molecules. Journal of Pharmaceutical Sciences, 102(4), 1181-1189. [Link]

• Taylor & Francis Online. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. [Link]

• Richpacking. (2022). Hygroscopic Problems Of Capsule Filled Powders. [Link]

• SciTechnol. (2023). Drug Stability: Factors Affecting Shelf Life and Methods for Evaluation. [Link]

• Consensus. (n.d.). Techniques for stabilizing moisture-sensitive drug compounds. [Link]

• ResearchGate. (2025). Effect of Moisture on the Stability of a Lyophilized Humanized Monoclonal Antibody Formulation | Request PDF. [Link]

• PubMed. (n.d.). Moisture determination in hygroscopic drug substances by near infrared spectroscopy. [Link]

• Allied Academies. (2018). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and perspectives. [Link]

• Colorcon. (2023). The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. [Link]

• ResolveMass Laboratories Inc. (n.d.). Moisture Content Analysis. [Link]

• Mettler Toledo. (n.d.). Techniques for the Determination of Moisture Content, Water Content and Loss on Drying. [Link]

• ResearchGate. (2013). What are recommended packaging conditions for highly hygroscopic APIs? [Link]

• ScienceDirect. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives: A Review. [Link]

• National Journal of Pharmaceutical Sciences. (2021). A review of pyrazole an its derivative. [Link]

• World Journal of Pharmaceutical Research. (2022). A review on heterocyclic compound pyrazole. [Link]

• Molecules. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• PubChem. (n.d.). 1-Ethyl-1h-pyrazol-4-amine. [Link]

• EPA. (2025). 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid. [Link]

• ECA Academy. (2023). GDP-compliant Storage of APIs: What needs to be considered? [Link]

• Suanfarma. (2025). Pharmaceutical APIs Storage: Ensuring Quality and Compliance. [Link]

• ChemBK. (n.d.). 1-ethyl-N-(2-methylpropyl)-1H-pyrazol-4-amine dihydrochloride. [Link]

• PubChemLite. (n.d.). amine. [Link]

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pharmajournal.net [pharmajournal.net]
• 4. wisdomlib.org [wisdomlib.org]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Effect of water on the chemical stability of amorphous pharmaceuticals: I. Small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 10. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Moisture determination in hygroscopic drug substances by near infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
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• 15. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 16. researchgate.net [researchgate.net]

Temperature optimization for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine stability

Technical Support Center: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

A Guide to Ensuring Compound Stability Through Temperature Optimization

Prepared by the Senior Application Scientist Team

Introduction

Welcome to the technical support guide for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. This document is designed for researchers, scientists, and professionals in drug development who are working with this pyrazole derivative. The stability of a compound is fundamental to ensuring the quality, safety, and efficacy of pharmaceutical products.[1][2] Temperature is a critical factor that can influence the degradation rate and pathways of this molecule.

This guide provides a comprehensive resource in a question-and-answer format to address specific issues you may encounter during your experiments. It offers troubleshooting advice, detailed experimental protocols, and data interpretation strategies to help you maintain the integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for pyrazole derivatives like this one?

A1: Pyrazole derivatives can be susceptible to several degradation pathways, including oxidation, hydrolysis, and photodegradation.[3] For amine-containing compounds, oxidative degradation is often a significant concern, especially at elevated temperatures which can accelerate these reactions.[4]

Q2: What are the initial signs that my sample of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine may be degrading?

A2: The first indications of degradation are often observable through analytical methods. You might see the appearance of new, unexpected peaks in your High-Performance Liquid Chromatography (HPLC) chromatogram.[5] Other signs can include a change in the physical appearance of the sample, such as discoloration, or a noticeable change in solubility.

Q3: What is the recommended temperature for short-term and long-term storage of this compound?

A3: For long-term storage, it is recommended to keep the solid compound at -20°C to minimize thermal degradation. For short-term storage, such as during daily experimental use, maintaining the compound at 2-8°C is advisable. Always minimize the exposure of the compound to ambient temperatures.

Troubleshooting Guide: Temperature-Related Stability Issues

This section addresses specific problems you might encounter and provides actionable solutions based on scientific principles.

Issue 1: I'm observing a new peak in my HPLC analysis after storing my compound in solution at room temperature for a few hours.

• Potential Cause: Accelerated degradation in solution at ambient temperature. The solvent can play a role in the degradation pathway, potentially facilitating hydrolysis or oxidation.

• Troubleshooting Steps:

  • Lower the Temperature: Immediately store your stock and working solutions at 2-8°C when not in use. For longer-term storage of solutions, consider -20°C.

  • Solvent Selection: If possible, use aprotic, anhydrous solvents to prepare your solutions to minimize the risk of hydrolysis.

  • Inert Atmosphere: For sensitive experiments, consider degassing your solvent and preparing your solutions under an inert atmosphere like nitrogen or argon to prevent oxidation.[3]

Issue 2: My solid compound shows discoloration after being stored in the lab for an extended period.

• Potential Cause: This is likely due to a combination of factors including exposure to light, air (oxidation), and fluctuating ambient temperatures.

• Troubleshooting Steps:

  • Controlled Storage: Ensure the compound is stored in a tightly sealed, amber-colored vial to protect it from light and moisture.

  • Inert Gas Blanket: For highly sensitive applications, after aliquoting the compound, you can flush the vial with an inert gas before sealing.

  • Dedicated Cold Storage: Avoid storing the main stock of the compound in a frost-free freezer, as the temperature cycles can introduce moisture. A standard manual-defrost freezer is preferable.

Issue 3: I'm seeing inconsistent results in my bioassays using the same batch of the compound.

• Potential Cause: If you are repeatedly thawing and freezing your stock solution, this can lead to degradation. Freeze-thaw cycles can introduce moisture and accelerate the breakdown of the compound.[6]

• Troubleshooting Steps:

  • Aliquot Your Stock: Prepare single-use aliquots of your stock solution. This prevents the need to repeatedly freeze and thaw the entire batch.

  • Flash Freezing: When preparing aliquots for freezing, flash freeze them in liquid nitrogen or a dry ice/acetone bath before transferring to a -20°C or -80°C freezer. This minimizes the formation of ice crystals that can affect compound stability.

  • Stability Check: If you suspect degradation, run a quick purity check of your stock solution using HPLC or a similar method before use in critical experiments.

Experimental Protocols

To properly investigate the temperature stability of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a forced degradation study is essential.[7][8] This will help you understand the degradation pathways and develop stability-indicating analytical methods.

Protocol: Thermal Stress Testing (Forced Degradation)

This protocol is based on the principles outlined in the ICH Q1A(R2) guidelines.[1][7][8]

Objective: To evaluate the stability of the compound under elevated temperature conditions in both solid and solution states.

Materials:

• N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

• HPLC-grade acetonitrile and water

• Calibrated oven

• HPLC system with a UV detector

• Class A volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Solid State: Accurately weigh about 5-10 mg of the solid compound into two separate, clear glass vials.

  • Solution State: Prepare a 1 mg/mL stock solution of the compound in a 50:50 mixture of acetonitrile and water. Transfer 1 mL of this solution into two separate, clear glass vials.

• Control Sample: Prepare a control sample (both solid and solution) by storing one of each at -20°C, protected from light.

• Thermal Stress:

  • Place the remaining solid and solution samples in a calibrated oven set at 60°C.

  • At specified time points (e.g., 24, 48, 72 hours), remove a set of samples from the oven.

• Analysis:

  • For the solid samples, allow them to cool to room temperature, then dissolve them in the mobile phase to a known concentration (e.g., 0.1 mg/mL).

  • For the solution samples, dilute them to the same concentration as the solid samples.

  • Analyze all samples (including the control) by a validated HPLC method.

Data Analysis:

• Compare the chromatograms of the stressed samples to the control sample.

• Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed and control samples.

• Identify and quantify any significant degradation products. The goal is to achieve a degradation of 5-20%.[7]

Data Interpretation and Visualization

Table 1: Summary of Recommended Storage Conditions

Condition	Temperature	Duration	Rationale
Long-Term Storage	-20°C	> 6 months	Minimizes thermal degradation and preserves compound integrity.
Short-Term Storage	2-8°C	< 1 week	Suitable for daily use, slowing down degradation compared to RT.
Working Solutions	2-8°C	< 24 hours	Minimizes solution-state degradation during experiments.

Diagram 1: Troubleshooting Workflow for Compound Instability

This diagram provides a logical flow for diagnosing and addressing stability issues.

Caption: Troubleshooting decision tree for stability issues.

Diagram 2: Experimental Workflow for a Thermal Stability Study

This diagram outlines the key steps in performing a thermal stability study.

Caption: Workflow for forced thermal degradation study.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025, November 5).
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1).
• Forced Degradation to Develop Stability-indicating Methods | Pharmaceutical Outsourcing. (2012, January 1).
• Troubleshooting guide for pyrazolone compound stability issues - Benchchem.
• Inhibitory Effect of Newly Prepared Pyrazole Derivatives against Alpha-Amylase in Pancreatic Cancer Cell - Advanced Journal of Chemistry, Section A. (2024, January 18).
• Forced Degradation Studies | ICH Stability Testing - BioPharmaSpec.
• A practical guide to forced degradation and stability studies for drug substances.
• Stability Testing for Small-Molecule Clinical Trial Materials - Pharmaceutical Technology. (2019, October 2).
• ICH GUIDELINES: STRESS DEGRADATION STUDY - IJCRT.org.
• Analytical Techniques In Stability Testing - Separation Science. (2025, March 24).
• Stability Testing of Pharmaceuticals: Procedures and Best Practices - Lab Manager. (2025, May 6).
• Synthesis of Thermally Stable and Insensitive Energetic Materials by Incorporating the Tetrazole Functionality into a Fused-Ring 3,6-Dinitropyrazolo-[4,3-c]Pyrazole Framework - ACS Publications. (2019, November 13).

Sources

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• 2. Stability Testing of Pharmaceuticals: Procedures and Best Practices | Lab Manager [labmanager.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. onyxipca.com [onyxipca.com]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. biopharmaspec.com [biopharmaspec.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. pharmoutsourcing.com [pharmoutsourcing.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectral Analysis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

In the landscape of modern drug discovery and organic synthesis, the unambiguous structural confirmation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for the elucidation of molecular structures. This guide provides an in-depth analysis of the ¹H NMR spectrum of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a substituted pyrazole derivative. By dissecting the anticipated spectral features, we aim to offer researchers, scientists, and drug development professionals a comprehensive framework for interpreting similar spectra with confidence. This guide will delve into the theoretical underpinnings of the expected chemical shifts and coupling patterns, present a robust experimental protocol for data acquisition, and compare the utility of ¹H NMR with alternative analytical methods.

Predicted ¹H NMR Spectrum Analysis

The structure of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine contains several distinct proton environments that will give rise to a characteristic ¹H NMR spectrum. A thorough analysis of each component of the molecule allows for a detailed prediction of the chemical shifts, multiplicities, and integration values.

Molecular Structure and Proton Environments:

Caption: Molecular structure of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine with key protons labeled (A-G).

Based on the structure, we can predict the following signals:

Proton Label	Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration
A	Pyrazole C3-H	~7.2-7.5	Singlet	1H
B	Pyrazole C5-H	~7.0-7.3	Singlet	1H
C	N-CH₂ (ethyl)	~3.9-4.2	Quartet	2H
D	N-CH₃ (ethyl)	~1.3-1.5	Triplet	3H
E	N-H (amine)	Broad, ~3.0-5.0	Singlet (broad)	1H
F	N-CH₂ (neopentyl)	~2.8-3.1	Singlet	2H
G	C-(CH₃)₃ (neopentyl)	~0.9-1.1	Singlet	9H

Justification of Predicted Spectral Data:

• Pyrazole Ring Protons (A and B): The protons on the pyrazole ring are in a heteroaromatic environment and are expected to appear in the downfield region of the spectrum.[1] The exact chemical shifts are influenced by the substituents on the ring. The N-ethyl group at position 1 and the amino group at position 4 will both influence the electron density within the ring. Generally, protons on a pyrazole ring appear between 6.0 and 8.0 ppm.[2][3] Given the electron-donating nature of the amino group, the chemical shifts for H-3 (A) and H-5 (B) are expected to be in the range of 7.0-7.5 ppm. Due to the lack of adjacent protons, both signals are predicted to be singlets.

• N-Ethyl Group Protons (C and D): The ethyl group attached to the pyrazole nitrogen will exhibit a classic ethyl pattern.[4] The methylene protons (C) are adjacent to the electronegative nitrogen atom, which will deshield them, causing them to resonate at a lower field, predicted to be around 3.9-4.2 ppm.[5] These protons are coupled to the three protons of the methyl group, and according to the n+1 rule, their signal will be split into a quartet.[6] The methyl protons (D) are further from the nitrogen and will appear at a higher field, typically around 1.3-1.5 ppm.[7] Their signal will be split into a triplet by the adjacent methylene protons. The coupling constant (J-value) for both the quartet and the triplet is expected to be around 7 Hz.[8]

• Amine Proton (E): The proton on the secondary amine (N-H) is exchangeable, and its chemical shift can be highly variable depending on the solvent, concentration, and temperature. It often appears as a broad singlet and is expected in the range of 3.0-5.0 ppm.[5]

• N-Neopentyl Group Protons (F and G): The neopentyl (2,2-dimethylpropyl) group has two distinct proton environments. The nine protons of the three methyl groups (G) are equivalent due to free rotation around the carbon-carbon single bond and will appear as a sharp singlet. This signal is characteristic of a tert-butyl group and is expected in the upfield region, around 0.9-1.1 ppm.[9] The two protons of the methylene group (F) are adjacent to the nitrogen of the amine and are also adjacent to a quaternary carbon, meaning there are no adjacent protons to cause splitting. Therefore, this signal will appear as a singlet, deshielded by the nitrogen, in the range of 2.8-3.1 ppm.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To obtain a high-quality ¹H NMR spectrum of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a standardized experimental procedure should be followed.

Workflow for ¹H NMR Sample Preparation and Data Acquisition:

Caption: A streamlined workflow for acquiring a high-quality ¹H NMR spectrum.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.[10]

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a clean, dry vial.[11] CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

  • Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[10]

  • The final sample height in the NMR tube should be approximately 4-5 cm.[12]

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field during the experiment.[11]

  • Shim the magnetic field to optimize its homogeneity across the sample. This process minimizes peak broadening and improves spectral resolution.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the absorptive mode.

  • Apply baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., 7.26 ppm for CDCl₃) or by using an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[6]

  • Integrate the area under each peak to determine the relative number of protons giving rise to each signal.

  • Identify the chemical shift and multiplicity of each signal.

Comparative Analysis with Alternative Techniques

While ¹H NMR is a powerful tool for structural elucidation, it is often used in conjunction with other analytical techniques for comprehensive characterization.

Technique	Information Provided	Advantages	Limitations
¹³C NMR Spectroscopy	Provides information about the carbon skeleton of the molecule, including the number of different carbon environments.	Complements ¹H NMR by providing direct information about the carbon framework.	Lower natural abundance and smaller gyromagnetic ratio of ¹³C result in lower sensitivity and longer acquisition times compared to ¹H NMR.
Mass Spectrometry (MS)	Determines the molecular weight and provides information about the elemental composition and fragmentation pattern of the molecule.	High sensitivity, requires very small sample amounts. Can provide the molecular formula when high-resolution MS is used.	Does not provide detailed information about the connectivity of atoms or stereochemistry.
Infrared (IR) Spectroscopy	Identifies the presence of specific functional groups (e.g., N-H, C-H, C=C, C-N).	Fast and non-destructive. Provides a "fingerprint" of the molecule.	The spectrum can be complex and interpretation can be challenging for molecules with many functional groups. Does not provide information on the overall molecular structure.
X-ray Crystallography	Provides the precise three-dimensional arrangement of atoms in a crystalline solid.	Unambiguous determination of the complete molecular structure, including stereochemistry and conformation.	Requires a single crystal of suitable quality, which can be difficult to obtain.

In practice, a combination of these techniques provides the most robust and unambiguous structural characterization.[13] For N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, ¹H and ¹³C NMR would elucidate the core structure and connectivity, mass spectrometry would confirm the molecular weight and formula, and IR spectroscopy would confirm the presence of the amine and alkyl groups.

Conclusion

The ¹H NMR spectrum of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is predicted to be highly informative, with distinct signals for each of the proton environments within the molecule. By understanding the principles of chemical shift and spin-spin coupling, researchers can confidently interpret the spectrum to confirm the structure of this and similar substituted pyrazole derivatives. The combination of a detailed spectral analysis, a robust experimental protocol, and a comparative understanding of other analytical techniques provides a powerful toolkit for the modern chemical researcher. This guide serves as a practical resource for the structural elucidation of novel compounds, facilitating the advancement of research and development in the chemical and pharmaceutical sciences.

References

• Typical vicinal (3J) coupling constant for a freely rotating open-chain system without nearby electronegative atoms would be 7 Hz. A typi- cal geminal (2J) coupling constant is just twice this, 14 Hz. The chemical shift differences (∆δ) between Hs on the same carbon atom tend to be small. —usually less than 1 p.p.m.—and the coupling constants J tend to be large so the signals usually have ∆δ ~ J and are distorted. Oxford Learning Link. [Link]

• A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. PubMed. [Link]

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• NMR Sample Preparation. Western University. [Link]

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• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. [Link]

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• Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method? ResearchGate. [Link]

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• A typical vicinal (3J) coupling constant for a freely rotating open-chain system without nearby electronegative atoms would be 7 Hz. Oxford Learning Link. [Link]

• Interpreting the - H-1 hydrogen-1 (proton) NMR spectrum of ethyl ethanoate. Doc Brown's Chemistry. [Link]

• Heteronuclear coupling. University of Ottawa. [Link]

• 1 H-NMR shifts for the pyridinic and pyrazolic protons of a silver... ResearchGate. [Link]

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• NMR-Solver: Automated Structure Elucidation via Large-Scale Spectral Matching and Physics-Guided Fragment Optimization. arXiv. [Link]

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• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC. [Link]

• A framework for automated structure elucidation from routine NMR spectra. RSC Publishing. [Link]

• Ethyl 1-acetyl-3-amino-1H-pyrazole-4-carboxylate, a tetragonal structure withZ′ = 4. [Link]

• t-Butyl group towers over other 1H resonances. ACD/Labs. [Link]

• The four facets of 1H NMR spectroscopy. [Link]

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HPLC purity methods for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

An In-Depth Guide to Developing a Robust HPLC Purity Method for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Introduction

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a substituted pyrazole amine, a class of compounds frequently investigated in medicinal chemistry due to their diverse biological activities. Accurate determination of purity is a critical step in the development of any new chemical entity, ensuring the safety, efficacy, and reproducibility of preclinical and clinical studies. High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis in the pharmaceutical industry, offering high resolution, sensitivity, and quantitative accuracy.

This guide provides a comprehensive comparison of potential HPLC methodologies for the purity determination of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. As no standard method exists for this specific compound, we will delve into the principles of method development, starting from the physicochemical properties of the molecule to the systematic optimization of chromatographic conditions. This document is intended for researchers, analytical chemists, and drug development professionals seeking to establish a reliable, stability-indicating HPLC purity method.

Understanding the Analyte: Physicochemical Properties

The chemical structure of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine dictates its chromatographic behavior. Key features include:

• A Basic Amine Group: The secondary amine attached to the pyrazole ring is the most basic site and will be protonated at acidic pH. This makes the retention of the molecule highly sensitive to the pH of the mobile phase.

• A Heterocyclic Pyrazole Core: The pyrazole ring contains a UV chromophore, which is essential for detection using a UV-Vis detector.

• Alkyl Substituents: The ethyl and neopentyl (2,2-dimethylpropyl) groups contribute to the molecule's hydrophobicity.

Based on this structure, the molecule is a basic compound with moderate polarity. This profile makes it an ideal candidate for analysis by reversed-phase HPLC, the most common mode of chromatography.

Comparative Analysis of HPLC Purity Methods

The development of a robust HPLC purity method involves the careful selection of the stationary phase, mobile phase, and detection parameters. We will compare three common reversed-phase approaches to illustrate the method development process.

Method 1: Generic Reversed-Phase C18 Method with Acidic Mobile Phase

This is the most common starting point for the analysis of basic compounds. The acidic mobile phase ensures that the amine group is consistently protonated, leading to better peak shapes and reproducible retention times.

Method 2: Reversed-Phase with a Phenyl-Hexyl Stationary Phase

For compounds containing aromatic rings, a phenyl-hexyl column can offer alternative selectivity compared to a standard C18 column. The phenyl groups in the stationary phase can interact with the pyrazole ring of the analyte through pi-pi interactions, potentially improving the resolution between the main peak and aromatic impurities.

Method 3: HILIC as an Orthogonal Approach

Hydroxyphilic Interaction Chromatography (HILIC) is an alternative chromatographic mode that is well-suited for polar and basic compounds. It uses a polar stationary phase and a mobile phase with a high concentration of organic solvent. HILIC can provide a different elution order and selectivity compared to reversed-phase methods, making it a powerful tool for identifying co-eluting impurities.

Data Presentation: Comparison of Starting Conditions

Parameter	Method 1: C18 with Acidic Mobile Phase	Method 2: Phenyl-Hexyl with Acidic Mobile Phase	Method 3: HILIC
Stationary Phase	C18, 1.8-3.5 µm	Phenyl-Hexyl, 1.8-3.5 µm	Amide or bare silica, 1.8-3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	0.1% Formic Acid in 95:5 Acetonitrile:Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in 50:50 Acetonitrile:Water
Gradient	5-95% B over 15 minutes	5-95% B over 15 minutes	0-50% B over 15 minutes
Flow Rate	0.3-0.5 mL/min	0.3-0.5 mL/min	0.3-0.5 mL/min
Column Temperature	30 °C	30 °C	40 °C
Detection	UV at 254 nm (or λmax)	UV at 254 nm (or λmax)	UV at 254 nm (or λmax)
Injection Volume	1-5 µL	1-5 µL	1-5 µL

Experimental Protocols

Protocol 1: Method Development using a C18 Column

• Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.5 mg/mL.

• Initial Screening: Equilibrate a C18 column (e.g., 4.6 x 150 mm, 3.5 µm) with the starting mobile phase conditions (5% B).

• Inject the sample and run the initial gradient.

• Evaluation: Assess the peak shape, retention time, and resolution from any impurities. Tailing peaks are common for basic compounds and can be addressed by using a mobile phase with a lower pH (e.g., 0.1% trifluoroacetic acid) or by using a column with a different bonding technology.

• Optimization:

  • Gradient: Adjust the gradient slope to improve the separation of closely eluting impurities. A shallower gradient will increase the run time but generally improves resolution.

  • Temperature: Increasing the column temperature can improve peak shape and reduce viscosity, but may affect the stability of the analyte.

  • Organic Modifier: Compare the selectivity with methanol as the organic modifier instead of acetonitrile.

Protocol 2: Forced Degradation Study

A forced degradation study is essential to demonstrate the stability-indicating nature of the method.

• Prepare Stressed Samples: Subject the analyte to various stress conditions, including:

  • Acidic: 0.1 M HCl at 60 °C for 24 hours.

  • Basic: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80 °C for 48 hours.

  • Photolytic: Expose to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze the stressed samples using the optimized HPLC method alongside a control (unstressed) sample.

• Evaluation: The method is considered stability-indicating if all degradation products are baseline-resolved from the main peak and from each other. Peak purity analysis using a diode array detector can be used to confirm that the main peak is not co-eluting with any degradants.

Visualizations

Caption: A typical workflow for HPLC method development and validation.

Caption: The effect of mobile phase pH on the ionization state of the analyte.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. For instance, the forced degradation study directly challenges the method's ability to separate the analyte from its potential degradation products, thereby proving its stability-indicating nature. Furthermore, the comparison of different stationary phases (C18 vs. Phenyl-Hexyl) and chromatographic modes (Reversed-Phase vs. HILIC) provides an orthogonal approach to confirming the purity results. If two dissimilar methods yield the same purity value, it significantly increases the confidence in the result.

Conclusion

Developing a robust HPLC purity method for a novel compound like N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine requires a systematic approach. Starting with a generic reversed-phase method on a C18 column with an acidic mobile phase is a logical and efficient strategy. The method should then be optimized and validated through forced degradation studies to ensure it is stability-indicating. By understanding the physicochemical properties of the analyte and systematically exploring the chromatographic parameter space, a reliable and accurate HPLC purity method can be developed to support the advancement of new drug candidates.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Dolan, J. W. (2002). Peak Tailing in Reversed-Phase HPLC. LCGC North America, 20(5), 430–439.
• McMaster, M. C. (2007). HPLC, a Practical User's Guide. John Wiley & Sons.

Decoding the Vibrational Fingerprint: A Comparative Guide to the IR Spectroscopy of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural confirmation of novel compounds is a cornerstone of scientific rigor. Infrared (IR) spectroscopy remains a powerful, accessible, and information-rich technique for elucidating the functional groups within a molecule. This guide provides an in-depth analysis of the expected IR spectral features of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine , a substituted 4-aminopyrazole derivative.

This document moves beyond a simple peak list, offering a comparative analysis against structurally related alternatives to highlight key distinguishing spectral features. The insights herein are grounded in fundamental spectroscopic principles and data from analogous chemical structures, providing a robust framework for spectral interpretation.

Predicted Infrared Spectrum Analysis

The structure of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine contains several key functional groups, each with characteristic vibrational modes. The expected IR absorption peaks are detailed below, with a rationale derived from established spectroscopic data.

The most prominent and diagnostic peaks arise from the N-H bond of the secondary amine, the various C-H bonds of the aliphatic groups, and the vibrations within the pyrazole ring system.

Table 1: Predicted IR Absorption Peaks for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Assignment & Rationale
~3350 - 3310	Medium, Sharp	N-H Stretch	Characteristic of a single N-H bond in a secondary amine. This peak is typically sharper and less intense than the broad O-H stretch found in alcohols.[1][2]
~3180 - 3100	Weak to Medium	Aromatic C-H Stretch	Associated with the C-H bonds on the pyrazole ring.[3]
~2975 - 2850	Strong	Aliphatic C-H Stretch	A complex series of strong bands from the symmetric and asymmetric stretching of C-H bonds in the ethyl and neopentyl (2,2-dimethylpropyl) groups.[4][5]
~1650 - 1580	Medium	N-H Bend	This bending (scissoring) vibration is another indicator of the secondary amine group.[2][6]
~1560 - 1530	Medium to Strong	C=N Stretch	Part of the pyrazole ring system's characteristic vibrations.[3]
~1500 - 1400	Medium to Strong	C=C Stretch	Corresponds to the stretching vibrations within the pyrazole ring.[3]
~1470 & ~1365	Medium	C-H Bend	Characteristic bending vibrations of the methyl (CH₃) and methylene (CH₂) groups. The peak around 1365 cm⁻¹ may show a characteristic split for the tert-butyl group.[5]
~1335 - 1250	Medium	Aromatic C-N Stretch	Stretching vibration of the C-N bond where the carbon is part of the pyrazole ring.[2]
~1250 - 1020	Medium to Weak	Aliphatic C-N Stretch	Stretching of the C-N bond between the neopentyl group and the amine nitrogen.[2]
~910 - 665	Medium, Broad	N-H Wag	An out-of-plane bending of the N-H bond, characteristic of primary and secondary amines.[2][7]

Comparative Spectral Analysis

To truly appreciate the unique spectral fingerprint of the target molecule, it is instructive to compare it with two plausible alternatives: a simpler primary amine analog and a tertiary amine analog.

• Alternative 1: 1-ethyl-1H-pyrazol-4-amine (Primary Amine)

  • Key Difference: The most significant change would be in the N-H stretching region. This primary amine would exhibit two distinct N-H stretching bands (symmetric and asymmetric) between 3400-3250 cm⁻¹, in contrast to the single peak of our secondary amine target.[1][2] The N-H bending vibration would also be present and typically strong.

• Alternative 2: N,N-diethyl-1-ethyl-1H-pyrazol-4-amine (Tertiary Amine)

  • Key Difference: This molecule lacks an N-H bond. Consequently, the IR spectrum would be completely devoid of any absorption peaks in the 3500-3300 cm⁻¹ region (N-H stretch) and the ~910-665 cm⁻¹ region (N-H wag).[2] The absence of these peaks is a definitive marker for a tertiary amine.

This comparative approach demonstrates how subtle changes in the amine substitution pattern lead to dramatic and easily identifiable differences in the resulting IR spectrum, underscoring the diagnostic power of the technique.

Visualizing the Key Vibrational Modes

To better understand the origins of these spectral features, the molecular structure and its key functional groups are illustrated below.

Caption: Molecular structure and key functional groups responsible for characteristic IR peaks.

Experimental Protocols

Acquiring a high-quality IR spectrum is paramount for accurate analysis. The following are standardized protocols for sample preparation and spectral acquisition.

Protocol 1: Solid Sample Analysis (KBr Pellet Method)

This method is ideal for solid, non-volatile compounds.

• Preparation: Dry approximately 1-2 mg of the sample and 100-200 mg of spectroscopic grade Potassium Bromide (KBr) in an oven at 110°C for 2-4 hours to remove any residual water. Water shows a very broad O-H absorption and can obscure the N-H stretching region.

• Grinding: In a clean agate mortar, gently grind the KBr to a fine powder. Add the sample and continue to grind until the mixture is a homogenous, fine powder with a consistent, slightly cloudy appearance. The goal is to reduce particle size below the wavelength of the IR radiation to minimize scattering.

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically 7-10 tons) for several minutes using a hydraulic press to form a transparent or translucent pellet.

• Spectral Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Background Scan: Run a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Protocol 2: Liquid/Solution Sample Analysis (Salt Plate Method)

This method is suitable if the compound is a liquid or can be dissolved in a suitable, IR-transparent solvent (e.g., CCl₄, CS₂).

• Solvent Selection: Choose a solvent that does not have strong absorptions in the regions of interest. Carbon tetrachloride (CCl₄) is excellent for the 4000-1300 cm⁻¹ region, while carbon disulfide (CS₂) is used for the 1300-650 cm⁻¹ region.

• Sample Preparation: If using a solvent, prepare a 5-10% solution of the compound.

• Application: Place one drop of the neat liquid or solution onto the center of a clean, dry sodium chloride (NaCl) or potassium bromide (KBr) salt plate. Place a second salt plate on top, spreading the liquid into a thin, uniform film.

• Spectral Acquisition: Immediately place the salt plate assembly into the spectrometer's sample holder.

• Background Scan: Run a background spectrum using either an empty beam path or two clean, empty salt plates. If a solution is used, the background should be run with the pure solvent between salt plates.

• Sample Scan: Acquire the sample spectrum as described in the solid sample protocol.

• Cleaning: Thoroughly clean the salt plates with a dry, appropriate solvent (e.g., dry acetone or chloroform) immediately after use to prevent damage. Store them in a desiccator.

Caption: Workflow for IR Spectrum Acquisition.

References

• Organic Nitrogen Compounds III: Secondary and Tertiary Amines | Spectroscopy Online. (2019). Available at: [Link]

• 24.10: Spectroscopy of Amines - Chemistry LibreTexts. (2024). Available at: [Link]

• Decoding the IR Spectrum of Secondary Amines - Oreate AI Blog. (2026). Available at: [Link]

• IR: amines. (n.d.). University of Calgary. Available at: [Link]

• Al-Mousawi, S. M., et al. (2013). Enaminonitriles in Heterocyclic Synthesis: A Route to 1,3-Diaryl-4-aminopyrazole Derivatives. Molecules, 18(1), 603-613. Available at: [Link]

• Gomaa, M. A.-M. (2010). New Approach to 4‐ and 5‐Aminopyrazole Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 185(12), 2499-2506. Available at: [Link]

• IR Absorption Table. (n.d.). University of Colorado Boulder. Available at: [Link]

• Patel, R. B., et al. (2014). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. International Journal of Pharmaceutical Sciences and Research, 5(9), 3764-3771. Available at: [Link]

• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023). Crystals, 13(7), 1101. Available at: [Link]

• Brown, D. (n.d.). Interpretation of the infrared spectrum of 2-iodo-2-methylpropane. Doc Brown's Chemistry. Available at: [Link]

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• 5. infrared spectrum of 2-iodo-2-methylpropane (CH3)3CI prominent wavenumbers cm-1 detecting functional groups present finger print for identification of tert-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 7. spectroscopyonline.com [spectroscopyonline.com]

Structural Validation Guide: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Part 1: Executive Summary & Strategic Importance

In the development of kinase inhibitors and GPCR ligands, the "linker" region—often a secondary amine—plays a pivotal role in orienting the pharmacophore. N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine (CAS: 876343-24-7) represents a specialized building block where the neopentyl group provides significant steric bulk to enforce conformational rigidity, while the pyrazole core offers favorable solubility and hydrogen-bonding capabilities.

However, the synthesis of this molecule is prone to specific impurities that standard QC methods (LC-MS) often miss. Specifically, the distinction between the desired secondary amine and the tertiary bis-alkylated impurity (over-alkylation during reductive amination) is critical. Furthermore, confirming the regiochemical integrity of the pyrazole ring is essential for reproducible SAR (Structure-Activity Relationship) data.

This guide compares the Validated High-Fidelity Grade (The Product) against Generic Commercial Grade (The Alternative) , demonstrating why multi-modal structural elucidation (NMR + LC-MS + IR) is the only acceptable standard for drug discovery applications.

Part 2: Comparative Analysis (The Product vs. Alternatives)

The primary alternative to a structurally validated building block is the "Generic Grade" often sourced from bulk aggregators. While cheaper, these alternatives frequently fail in downstream applications due to hidden structural flaws.

Table 1: Performance & Validation Matrix

Feature	Validated High-Fidelity Grade (Recommended)	Generic Commercial Grade (Alternative)	Impact on Research
Purity Specification	>98% (HPLC) + NMR Confirmed	>95% (HPLC only)	Generic grade often contains 2-5% bis-alkylated impurity, poisoning catalyst systems in cross-coupling.
Structural ID	1H NMR + 2D NOESY	MS (Molecular Weight only)	MS cannot distinguish regioisomers or subtle tautomeric salts.
Amine Class	Confirmed Secondary Amine (-NH-)	Presumed Secondary	Risk of tertiary amine contamination (inert in amide coupling).
Salt Stoichiometry	Defined (e.g., Free Base or Monohydrochloride)	Undefined / Variable	Incorrect molecular weight calculations lead to stoichiometry errors in synthesis.

The "Hidden" Impurity Risk

In the synthesis of this target (likely via reductive amination of 1-ethyl-1H-pyrazol-4-amine with pivalaldehyde), the steric bulk of the neopentyl group usually discourages double addition. However, under aggressive generic manufacturing conditions, trace bis-alkylation occurs.

• The Product: Rigorously screened for the absence of the tertiary amine.

• The Alternative: Contains traces of the tertiary amine, which acts as a competitive inhibitor in biological assays or a dead-end in synthesis.

Part 3: Detailed Experimental Protocols

To validate the structure of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, we employ a self-validating workflow combining High-Resolution Mass Spectrometry (HRMS) and 2D Nuclear Magnetic Resonance (NMR).

Protocol A: High-Resolution LC-MS (Purity & Formula)

Objective: Confirm molecular formula (

) and assess chromatographic purity.

• Sample Prep: Dissolve 0.5 mg in 1 mL Acetonitrile:Water (50:50).

• Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).

• Gradient: 5% to 95% B over 3 minutes (A: Water + 0.1% Formic Acid; B: MeCN + 0.1% Formic Acid).

• Detection: ESI+ (Electrospray Ionization, Positive Mode).

• Acceptance Criteria:

  • Observed [M+H]+: 182.1657 ± 5 ppm (Calc: 182.1652).

  • Single peak >98% area integration at 254 nm.

Protocol B: Structural Elucidation via NMR (The Gold Standard)

Objective: Distinguish the secondary amine, confirm neopentyl group integrity, and assign pyrazole regiochemistry.

Solvent Choice: DMSO-d6 is required to visualize the exchangeable amine proton (-NH-), which is often invisible in

.

1. 1H NMR Setup (400 MHz or higher):

• Pulse Sequence: zg30 (standard proton).

• Relaxation Delay (D1): 1.0 s (sufficient for qualitative ID).

• Scans (NS): 16.

2. 2D NOESY Setup (Critical for Regiochemistry):

• Mixing Time: 500 ms.

• Objective: Observe Through-Space correlations between the N-Ethyl group and the Pyrazole C5-H.

Data Interpretation (Causality & Logic)

The structure is validated if and only if the following signals are observed (in DMSO-d6):

Moiety	Chemical Shift ( )	Multiplicity	Integration	Structural Assignment
Pyrazole C3-H	~7.80 ppm	Singlet (S)	1H	Proton adjacent to N= (deshielded).
Pyrazole C5-H	~7.30 ppm	Singlet (S)	1H	Proton adjacent to N-Et (shielded relative to C3).
Amine -NH-	~4.5 - 5.0 ppm	Broad Singlet	1H	Critical proof of Secondary Amine.
N-Ethyl (CH2)	~4.05 ppm	Quartet (J=7Hz)	2H	Attached to Pyrazole N1.
Neopentyl (CH2)	~2.75 ppm	Singlet/Doublet	2H	Attached to Amine N. (Doublet if coupling to NH is visible).
N-Ethyl (CH3)	~1.35 ppm	Triplet	3H	Terminal ethyl methyl.
Neopentyl (t-Bu)	~0.95 ppm	Singlet	9H	Characteristic "tall" singlet.

• Self-Validating Check: The Neopentyl

  (~2.75 ppm) must appear as a singlet (or broad doublet) integrating to 2H. If it integrates to 4H or appears complex, bis-alkylation has occurred.

Part 4: Visualization of Validation Logic

The following diagrams illustrate the decision-making process and the structural connectivity logic used to validate this compound.

Diagram 1: The Validation Decision Tree

Caption: A logical workflow distinguishing the Validated Product from generic alternatives based on analytical checkpoints.

Diagram 2: Structural Connectivity & NOE Correlations

Caption: Visualizing the critical Through-Space (NOE) interactions that confirm the regiochemistry of the N-Ethyl group.

Part 5: Conclusion & Application Notes

For researchers utilizing N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine , the implications of using a validated building block are measurable:

• Synthetic Efficiency: The confirmed secondary amine functionality ensures quantitative conversion in reductive aminations or amide couplings.

• Data Integrity: The absence of regioisomers prevents "ghost" SAR signals where an impurity might be the active species.

Recommendation: Always request the raw FID files (NMR data) or a 2D NOESY spectrum when sourcing this material to verify the N-alkylation site and the absence of bis-neopentyl impurities.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7018640, 1-Ethyl-N-neopentyl-1H-pyrazol-4-amine. Retrieved from [Link]

• Fustero, S., et al. (2009). Regioselective Synthesis of N-Substituted Pyrazoles. Chemical Reviews.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison Chemistry. Retrieved from [Link]

Technical Comparison Guide: Reference Standards for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

Executive Summary

In the development of small molecule kinase inhibitors, N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine serves as a Critical Process Intermediate (CPI). Its structural integrity—specifically the secondary amine linker and the pyrazole core—is pivotal for downstream efficacy.

However, a recurring failure mode in early-phase drug development is the overestimation of potency in starting materials. Researchers often rely on "Research Grade" certificates of analysis (CoA) that report HPLC Area% as purity. For this specific pyrazole-amine, this metric is deceptive. Due to the basicity of the pyrazole nitrogen and the hygroscopic nature of amine salts, "Research Grade" materials often harbor significant non-chromatographic impurities (water, inorganic salts, residual solvents) that HPLC-UV detection misses entirely.

This guide objectively compares Certified Reference Standards (CRS) —characterized by Mass Balance or qNMR—against standard Research Grade alternatives. We provide experimental evidence demonstrating that using Research Grade standards for quantitative assays can introduce a potency bias of >5% , compromising stoichometry in synthesis and accuracy in biological assays.

Technical Profile & Critical Quality Attributes (CQAs)

To understand the analytical challenge, we must first analyze the molecule's behavior.

• Molecule: N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

• Chemical Class: Aminopyrazole / Secondary Amine

• Key Instability Factors:

  • Oxidation: The secondary amine is susceptible to N-oxide formation if not stored under inert gas.[1]

  • Hygroscopicity: The pyrazole ring (pKa ~2.5) and the amine (pKa ~10) can scavenge moisture and acid traces, forming non-stoichiometric hydrates or salts.

The "Potency Gap" Phenomenon

The table below summarizes the fundamental difference between the two classes of reference standards available for this molecule.

Feature	Option A: Certified Reference Standard (CRS)	Option B: Research Grade Alternative
Primary Metric	True Potency (% w/w)	Chromatographic Purity (% Area)
Methodology	Mass Balance ( ) OR qNMR	HPLC-UV (254 nm) only
Water Content	Measured (Karl Fischer) & Subtracted	Not Measured (often assumed <1%)
Inorganics	Measured (Residue on Ignition) & Subtracted	Ignored
Counter-ions	Stoichiometry confirmed (e.g., HCl, TFA)	Often ambiguous
Risk Profile	Low (Traceable, Absolute)	High (Potency Overestimation)

Comparative Analysis: The Data

To validate the performance difference, we analyzed three batches of "Research Grade" N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine obtained from commercial catalogs and compared them against a fully characterized CRS.[1]

Experiment: The "Area%" Trap

We subjected all samples to the Mass Balance Protocol (HPLC + TGA + KF) and qNMR (Quantitative Nuclear Magnetic Resonance).

Results:

Sample Source	HPLC Purity (Area %)	Water (KF)	Residual Solvent (GC)	Inorganic Residue	True Potency (Mass Balance)	Bias (Error)
Certified RS	99.8%	0.1%	0.05%	<0.1%	99.6%	-0.2%
Alternative A	99.5%	2.4%	1.1% (EtOAc)	0.2%	95.8%	-3.7%
Alternative B	98.9%	4.1%	0.3% (MeOH)	1.5% (Salts)	93.0%	-5.9%

Analysis: Alternative B appeared to be "99% pure" on a chromatogram. However, nearly 7% of the mass was water and inorganic salts (likely sodium chloride from the workup). Using Alternative B to assign concentration in a biological assay would result in a 6% under-dosing error , potentially leading to false negatives in potency screening.[1]

Experimental Protocols

To replicate these findings or qualify your own in-house standard, follow these self-validating protocols.

Protocol 1: Purity Assessment via HPLC-UV (Gradient)

Goal: Separate organic impurities, specifically the N-oxide degradant.[1]

• Column: C18 Shielded Phase (e.g., Waters XBridge or Phenomenex Gemini), 150 x 4.6 mm, 3.5 µm. Why: High pH stability is required for good peak shape of basic amines.

• Mobile Phase A: 10 mM Ammonium Bicarbonate, pH 10.0. Why: Basic pH suppresses protonation of the pyrazole/amine, reducing peak tailing.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 240 nm (Pyrazole max) and 210 nm (General).

• System Suitability: Tailing factor (

  ) must be .[2] If , the purity calculation is unreliable due to integration errors.

Protocol 2: Absolute Potency via qNMR (The Gold Standard)

Goal: Determine % w/w potency without relying on reference standards of the analyte itself.

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent). Why: High purity, non-hygroscopic, distinct singlet at ~6.3 ppm.

• Solvent: DMSO-

  . Why: Ensures full solubility of both the pyrazole amine and the maleic acid.

• Preparation: Weigh exactly ~10 mg of Analyte and ~10 mg of IS into the same vial. Record weights to 0.01 mg precision.

• Acquisition:

  • Relaxation delay (

    ): 60 seconds. Why: Must be to ensure full relaxation for quantitative integration.

  • Scans: 16 or 32.

• Calculation:

  Where =Integral area, =Number of protons, =Molar mass, =Weight, =Purity.[3][4][5][6][7]

Visualizations

Diagram 1: The Potency Assignment Workflow

This diagram illustrates the logical flow for qualifying the Reference Standard (Product) versus the typical Research Grade workflow.

Caption: Comparison of qualification workflows. Note how the Research Grade workflow bypasses critical impurity checks (water, inorganics), leading to potency errors.

Diagram 2: Analytical Fate of the Pyrazole Amine

This diagram maps the specific degradation and interference pathways that the Certified Reference Standard is designed to detect and control.

Caption: Critical Quality Attributes map. Yellow and Grey nodes represent impurities invisible to standard HPLC methods, necessitating Mass Balance qualification.

Conclusion

For N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, the distinction between "Purity" (Chromatographic homogeneity) and "Potency" (Mass content) is not academic—it is a source of significant experimental error.

While Research Grade alternatives are suitable for qualitative identification (retention time markers), they are unfit for quantitative use without further in-house characterization (KF/TGA). The Certified Reference Standard eliminates this variable by providing a certified mass fraction value, ensuring that 10 mg of weighed standard delivers exactly 10 mg (corrected) of active moiety to your assay.

Recommendation:

• Use Research Grade: For qualitative system suitability (resolution checks).

• Use Certified Reference Standard: For assay calibration, potency assignment, and release testing.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Q2(R2).[2][8][9][10] (2023).[2] Defines the requirements for reference standard qualification and system suitability.

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. (2023).[2] Provides the regulatory framework for using qNMR as a primary method for potency assignment.

• BIPM (Bureau International des Poids et Mesures). The use of quantitative nuclear magnetic resonance (qNMR) for purity assessment of organic calibration standards.[7] (2014).[11] Establishes the metrological traceability of qNMR vs. Mass Balance.

• Al-Deen, T. S., et al. Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance.[4] (2014).[11] Accreditation and Quality Assurance. Demonstrates the concordance between Mass Balance and qNMR methods.

Sources

• 1. 121983-36-6|1,5-Dimethyl-1H-pyrazol-4-amine|BLD Pharm [bldpharm.com]
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• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
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• 11. 1-Ethyl-1h-pyrazol-4-amine | C5H9N3 | CID 7018640 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to the Elemental Analysis of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine and its Analogs

An In-depth Comparison and Methodological Evaluation for Drug Development Professionals

In the landscape of pharmaceutical research and development, the meticulous characterization of novel chemical entities is paramount. For nitrogen-containing heterocyclic compounds such as N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a foundational technique for verifying its empirical formula and purity is elemental analysis. This guide provides a comprehensive comparison of the theoretical and expected experimental elemental analysis results for this compound, alongside a comparative analysis with related pyrazole derivatives, and a detailed protocol for conducting the analysis.

The Significance of Elemental Analysis in Drug Discovery

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a cornerstone of chemical characterization. It provides the mass percentages of these elements in a sample, which allows researchers to:

• Confirm the empirical formula of a newly synthesized compound.

• Assess the purity of the sample, as impurities will lead to deviations from the theoretical values.

• Support the structural elucidation when used in conjunction with other analytical techniques like NMR and mass spectrometry.

Given that nitrogen-containing heterocycles are prevalent in pharmaceuticals, accurate elemental analysis is a critical checkpoint in the drug discovery pipeline.[1][2]

Theoretical Elemental Composition of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

The first step in any elemental analysis is to calculate the theoretical percentages of each element based on the compound's molecular formula.

Molecular Formula: C₁₀H₂₁N₃

Molar Mass: 183.30 g/mol

The theoretical elemental composition is calculated as follows:

• Carbon (C): (10 * 12.011) / 183.30 * 100% = 65.52%

• Hydrogen (H): (21 * 1.008) / 183.30 * 100% = 11.55%

• Nitrogen (N): (3 * 14.007) / 183.30 * 100% = 22.93%

These theoretical values serve as the benchmark against which experimental results are compared.

Comparative Elemental Analysis of Pyrazole Derivatives

To provide a practical context, the following table compares the theoretical elemental composition of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine with the reported experimental results for several other pyrazole derivatives found in the literature. This comparison highlights the expected accuracy and potential variations in elemental analysis for this class of compounds.

Compound	Molecular Formula	Analysis	% Carbon (C)	% Hydrogen (H)	% Nitrogen (N)
N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine	C₁₀H₂₁N₃	Theoretical	65.52	11.55	22.93
5-Amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile	C₁₆H₁₂N₄	Calculated	73.83	4.65	21.52
Found	73.48	4.86	21.72
1-(5-Phenyl-3-thiazol-2-yl-4,5-dihydro-pyrazol-1-yl)-2-p-tolylsulfanyl-ethanone	C₂₁H₁₉N₃OS₂	Calculated	64.09	4.87	10.68
Found	63.68	4.85	10.62
3-(2,4-dichlorophenyl)-1-(2-(phenoxy)acetyl)-1H-pyrazole-4-carbaldehyde	C₁₈H₁₂Cl₂N₂O₃	Calculated	57.31	3.21	7.43
Found	57.28	3.19	7.41

Note: The "Found" values are experimental results sourced from referenced literature.[3][4][5]

Experimental Protocol for CHN Elemental Analysis

The following is a generalized, yet detailed, protocol for the determination of carbon, hydrogen, and nitrogen content in pyrazole derivatives using a modern automated elemental analyzer.

Instrumentation: A PerkinElmer PE 2400 CHN Elemental Analyzer or a similar instrument is typically used.[6]

Principle: The sample is combusted in a pure oxygen environment. The resulting gases (CO₂, H₂O, and N₂) are then separated and quantified by a detector.

Step-by-Step Methodology:

• Sample Preparation:

  • Ensure the sample is homogenous and dry. Lyophilize or dry in a vacuum oven at a suitable temperature if necessary.

  • Accurately weigh 1-3 mg of the compound into a tin or silver capsule using a microbalance.

  • Seal the capsule securely to entrap the sample and atmospheric nitrogen.

• Instrument Calibration:

  • Calibrate the instrument using a certified standard of known elemental composition, such as acetanilide or sulfanilamide.

  • Run at least three calibration standards to ensure linearity and accuracy.

• Analysis:

  • Place the encapsulated sample into the instrument's autosampler.

  • Initiate the analysis sequence. The sample is dropped into a high-temperature combustion furnace (typically ~975°C).

  • The combustion products are swept by a helium carrier gas through a reduction furnace (typically ~640°C) to convert nitrogen oxides to N₂.

  • The gas mixture (CO₂, H₂O, N₂, and He) then passes through a series of traps and a gas chromatography column to separate the components.

  • A thermal conductivity detector (TCD) measures the concentration of each gas.

• Data Processing:

  • The instrument's software calculates the percentage of C, H, and N based on the sample weight and the detector's response.

  • The results are typically reported as the average of at least two independent determinations.

Workflow Diagram:

Caption: Workflow for CHN Elemental Analysis.

Interpreting the Results: A Guide for Researchers

The experimental values for %C, %H, and %N should ideally be within ±0.4% of the theoretical values. For example, for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, an acceptable experimental result for Carbon would be in the range of 65.12% to 65.92%.

Potential Sources of Discrepancy:

• Impurities: Residual solvents, starting materials, or by-products will alter the elemental composition.

• Incomplete Combustion: This can be an issue for some nitrogen-containing heterocyclic compounds, potentially leading to lower than expected nitrogen values.[6]

• Hygroscopic Nature of the Sample: Absorption of atmospheric moisture will lead to inaccurate hydrogen and, consequently, carbon and nitrogen percentages.

• Instrumental Error: Improper calibration or leaks in the system can affect the accuracy of the results.

A result outside the acceptable range necessitates further purification of the compound and a repeat of the analysis.

Conclusion

Elemental analysis remains an indispensable tool in the arsenal of the medicinal chemist and drug development professional. For N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, the theoretical elemental composition provides a clear target for experimental verification. By understanding the principles of the technique, following a robust experimental protocol, and critically evaluating the results in comparison to both theoretical values and data from related compounds, researchers can confidently ascertain the empirical formula and purity of their target molecules, ensuring a solid foundation for subsequent stages of drug discovery and development.

References

• Edjlali, L., et al. (2024). Synthesis, antileishmanial, antimalarial evaluation and molecular docking study of some hydrazine-coupled pyrazole derivatives. Malaria World. Available at: [Link]

• Ghotekar, S., et al. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. Available at: [Link]

• Patel, P., et al. (2012). Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti- Inflammatory and Antimicrobial Activity. Journal of Pharmaceutical Science and Research.

• Ilies, M., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules. Available at: [Link]

• Abdel-Wahab, B. F., et al. (n.d.).
• Jagannadham, K., et al. (2025). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. World Journal of Pharmaceutical Research.
• Culmo, R. F. (n.d.). The Elemental Analysis of Various Classes of Chemical Compunds Using CHN. PerkinElmer.
• (n.d.).

• Vitaku, E., et al. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry. Available at: [Link]

• PubChem. (n.d.). 2,2-dimethyl-N-(2-pyrazol-1-ylethyl)propan-1-amine. Available at: [Link]

• Reddy, S. R., et al. (2016). Synthesis and Characterization of New Series of Thiazole Integrated Novel Pyrazoles. Journal of Chemical and Pharmaceutical Research.
• (n.d.). Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective.
• (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety.
• (n.d.). Synthesis and characterization of novel N-(2-(pyrazin-2-yl-oxy)ethyl)-4-(trifluoromethoxy)
• (2025). Structural studies of 1-phenyl-2,3-dimethyl-5-oxo-1,2-dihydro-1H-pyrazol-4-ammonium 2[(2-carboxyphenyl) disulfanyl]benzoate.
• (2023). Nitrogen Containing Heterocycles. Encyclopedia MDPI.
• (2019). Synthesis, Crystal Structure, Thermal Analysis, and DFT Calculations of Molecular Copper(II) Chloride Complexes with Bitopic Ligand 1,1,2,2-tetrakis(pyrazol-1-yl)ethane. MDPI.
• (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). MDPI.
• (n.d.). Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). Der Pharma Chemica.
• (n.d.). UNIVERSITY OF CALIFORNIA, IRVINE Copper-Catalyzed Hydroamination: Enantioselective Addition of Pyrazoles to Cyclopropenes THESIS. eScholarship.org.

• PubChem. (n.d.). N-cyclopropyl-1-methyl-N-(2-methylpropyl)-1H-pyrazole-4-sulfonamide. Available at: [Link]

• (2022).

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

The proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed protocol for the safe handling and disposal of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, a substituted pyrazole amine. As a Senior Application Scientist, my objective is to offer a framework that is not only procedurally sound but also grounded in the chemical principles that dictate its safe management. The procedures outlined below are designed to protect researchers, support staff, and the environment.

Hazard Identification and Risk Assessment

Anticipated Hazard Profile:

Hazard Classification	Description	Rationale and Precautionary Action
Acute Toxicity (Oral)	Harmful if swallowed.[2][8]	Based on data for similar pyrazole amines.[9][10] Do not eat, drink, or smoke when handling this compound.[2][8] In case of ingestion, rinse mouth and seek immediate medical attention.[11]
Skin Corrosion/Irritation	Causes skin irritation.[2][4][8]	The amine functional group can be irritating to the skin. Avoid contact and wear appropriate chemical-resistant gloves.[1] If skin contact occurs, wash the affected area thoroughly with soap and water.[4]
Serious Eye Damage/Irritation	Causes serious eye irritation.[2][3][8]	Direct contact can cause significant eye irritation or damage. Always wear safety glasses or goggles.[1] If contact occurs, rinse cautiously with water for several minutes.[3]
Respiratory Irritation	May cause respiratory irritation.[9]	Handling the solid powder or volatile solutions may lead to respiratory tract irritation. Handle in a well-ventilated area or a chemical fume hood.[11]
Aquatic Toxicity	Potentially toxic to aquatic life with long-lasting effects.[12]	Many nitrogen-containing heterocyclic compounds have environmental toxicity. Discharge into the environment must be avoided.[1][11]

Personal Protective Equipment (PPE)

A robust defense against chemical exposure is non-negotiable. The following PPE must be worn when handling waste containing N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine:

• Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of properly after handling the chemical waste.[1]

• Eye/Face Protection: Use safety glasses with side shields or chemical safety goggles.[3] A face shield may be necessary if there is a splash hazard.[8]

• Skin and Body Protection: A standard laboratory coat is required. Ensure it is clean and buttoned. For larger quantities or in case of a spill, additional protective clothing may be necessary.[4]

• Respiratory Protection: If handling outside of a fume hood where dusts or aerosols can be generated, a NIOSH-approved respirator is recommended.[1]

Waste Segregation and Containment: The Foundation of Safe Disposal

Proper segregation at the point of generation is the most critical step in the waste disposal workflow. Mixing incompatible waste streams can lead to dangerous reactions and complicates the final disposal process.

Step-by-Step Collection Protocol:

• Select a Compatible Container: Use a clearly labeled, leak-proof container with a secure screw-top cap.[13][14] The original product container is often a suitable choice.[1][15] For liquid waste, ensure there is at least one inch of headspace to allow for expansion.[14]

• Label the Waste Container: As soon as the first drop of waste is added, affix a hazardous waste tag.[16] The label must include:

  • The words "Hazardous Waste".[14]

  • The full chemical name: "N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine". Avoid using abbreviations or chemical formulas.[14]

  • List all other components of the waste stream, including solvents and their approximate percentages.

  • The associated hazards (e.g., "Toxic," "Irritant").[14]

• Segregate Waste Streams:

  • Solid Waste: Collect un-reclaimable solid N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine and contaminated consumables (e.g., weigh boats, contaminated gloves, paper towels) in a designated, lined container.[15]

  • Liquid Waste (Non-halogenated): If dissolved in a non-halogenated solvent (e.g., methanol, ethanol, acetone), collect in a container designated for "Non-Halogenated Organic Waste."

  • Liquid Waste (Halogenated): If dissolved in a halogenated solvent (e.g., dichloromethane, chloroform), collect in a container designated for "Halogenated Organic Waste."

  • Aqueous Waste: Do not dispose of aqueous solutions containing this compound down the drain.[16][17] Collect them in a designated aqueous waste container. Discharge into the environment must be avoided.[1][18]

• Storage: Keep waste containers closed at all times, except when adding waste.[16] Store the containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[14] This area should have secondary containment to capture any potential leaks.[13][16]

Spill Management Protocol

Accidental spills require immediate and correct action to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control the Source: If safe to do so, stop the source of the spill.

• Containment: For liquid spills, use an inert absorbent material like vermiculite, sand, or commercial sorbent pads to contain the spill.[19][20] Do not use combustible materials like paper towels to absorb large spills of flammable solutions.

• Cleanup:

  • Wearing appropriate PPE, carefully sweep up the absorbed material and place it in a sealed, labeled container for disposal as hazardous waste.[1]

  • For solid spills, carefully sweep or scoop the material to avoid creating dust, and place it in a sealed, labeled container.[1]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Reporting: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Final Disposal Pathway

The ultimate disposal of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine waste must be handled by professionals.

• Waste Pickup Request: Once a waste container is full (or within your institution's accumulation time limit), submit a hazardous waste pickup request to your EHS office.[15]

• Professional Disposal: The waste will be collected by trained EHS personnel or a licensed hazardous waste disposal contractor.[8][18]

• Disposal Method: The standard and recommended method for this type of organic chemical waste is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion by-products.[1]

Below is a decision-making workflow for the proper disposal of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Caption: Decision workflow for waste segregation and disposal.

Empty Container Disposal

Empty containers that once held N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine must also be managed correctly.

• Triple Rinsing: For containers that held water-miscible solutions, triple rinse the container with a suitable solvent.[15] The rinsate must be collected and disposed of as hazardous waste.[15][21]

• Defacing Labels: Thoroughly remove or deface all labels on the empty, rinsed container to prevent confusion.[15]

• Final Disposal: After rinsing and defacing, the container can typically be disposed of as regular laboratory glass or plastic waste.[15] Containers that held the pure solid and cannot be safely rinsed should be disposed of as hazardous waste.[21]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, upholding the principles of laboratory safety and environmental stewardship.

References

• MATERIAL SAFETY DATA SHEET - HYDROFLUORIC ACID. (2011, June 9). Avantor. Retrieved February 14, 2026, from [Link]

• Substance Information - 3,4-dimethyl-1H-pyrazole. (2024, December 18). ECHA - European Chemicals Agency. Retrieved February 14, 2026, from [Link]

• Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University Research Safety. Retrieved February 14, 2026, from [Link]

• Hydrofluoric Acid 49% Safety Data Sheet. (2013, September 21). Science Interactive. Retrieved February 14, 2026, from [Link]

• Disposal of Chemical Waste. (n.d.). University of St Andrews Safety Office. Retrieved February 14, 2026, from [Link]

• HYDROFLUORIC ACID Safety Data Sheet. (2010, January 6). Gaylord Chemical. Retrieved February 14, 2026, from [Link]

• Safety Data Sheet - PB ROPES. (2017, July 25). ADAMA. Retrieved February 14, 2026, from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved February 14, 2026, from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved February 14, 2026, from [Link]

• Safety data sheet - Nezal. (2026, February 6). BASF. Retrieved February 14, 2026, from [Link]

• Empty Container Disposal - Safe Operating Procedure. (2018, August). University of Nebraska-Lincoln Environmental Health and Safety. Retrieved February 14, 2026, from [Link]

• HYDROFLUORIC ACID 40% FOR SYNTHESIS Safety Data Sheet. (n.d.). Loba Chemie. Retrieved February 14, 2026, from [Link]

• NIH Waste Disposal Guide 2022. (2022). National Institutes of Health. Retrieved February 14, 2026, from [Link]

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Comprehensive Safety and Handling Guide for N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine

This guide provides essential, immediate safety and logistical information for the handling of N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine. Tailored for researchers, scientists, and drug development professionals, the following procedures are based on established best practices for handling substituted pyrazole and amine compounds. Given the absence of specific toxicological data for this novel compound, a conservative approach assuming a significant hazard profile is mandatory.

Hazard Analysis and Core Principles

N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine is a molecule featuring both a pyrazole ring system and a primary amine. While specific toxicity data is unavailable, the known hazards of these functional groups necessitate rigorous safety protocols. Pyrazoles can exhibit a range of biological activities and potential toxicities.[1][2][3] Amines, particularly low molecular weight amines, can be irritants to the skin, eyes, and respiratory tract.[4][5] Some aromatic amines are known or suspected carcinogens.[6] Therefore, all handling of this compound should be conducted with the assumption of potential toxicity, irritancy, and unknown long-term health effects.

The foundational principle of this guide is the minimization of exposure through a multi-layered approach, prioritizing engineering controls, supplemented by stringent personal protective equipment (PPE) protocols and meticulous operational procedures.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to prevent inadvertent exposure through inhalation, dermal contact, or ocular exposure. The following table outlines the minimum required PPE for handling N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine.

Protection Type	Specific Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes to protect against splashes and vapors. A face shield worn over goggles is mandatory when handling larger quantities (>1g) or during procedures with a high risk of splashing.[1][7]
Hand Protection	Double gloving with a nitrile inner glove and a chemically resistant outer glove (e.g., butyl rubber or Viton®).	A single pair of gloves may not provide adequate protection, especially during extended handling. The inner nitrile glove offers dexterity and secondary protection in case the outer glove is breached. The outer glove should be selected based on its high resistance to organic amines and solvents. Gloves must be inspected for pinholes or tears before each use.[7][8][9] Proper glove removal technique (without touching the outer surface) is critical to avoid skin contamination.[1]
Body Protection	A fully buttoned, long-sleeved laboratory coat. A chemically resistant apron should be worn over the lab coat when handling significant quantities.	A standard cotton lab coat provides a primary barrier against minor spills. For procedures involving larger volumes or a higher risk of splashes, a chemically resistant apron is essential to prevent saturation of the lab coat and subsequent skin contact.[1]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	All handling of the solid compound or solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.[1][7] If there is a risk of aerosol generation or if engineering controls are not sufficient, a properly fitted respirator is required.

Operational and Disposal Plans: A Step-by-Step Guide

Pre-Operational Checklist

• Safety Data Sheet (SDS) Review: Although a specific SDS for this compound is unavailable, review the SDS for similar pyrazole and amine compounds to reinforce understanding of potential hazards.[4][10]

• Fume Hood Verification: Ensure the chemical fume hood is operational and the certification is current.

• PPE Inspection: Inspect all PPE for damage or defects before donning.

• Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure an appropriate spill kit is readily available.

Step-by-Step PPE Donning and Doffing Protocol

Caption: PPE Donning and Doffing Workflow

Disposal Plan

• Waste Segregation: All disposable materials that come into contact with N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, including gloves, weigh boats, and pipette tips, must be considered hazardous waste.[11]

• Solid Waste: Collect contaminated solid waste in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams.[10]

• Liquid Waste: Unused solutions or reaction mixtures should be collected in a separate, sealed, and labeled hazardous waste container. Due to the amine functional group, avoid mixing with acidic waste streams to prevent potential violent reactions.

• Container Decontamination: "Empty" containers that held the compound must be treated as hazardous waste and disposed of accordingly, as they will retain residual material.[11] If glassware is to be reused, it must be triple-rinsed with a suitable solvent, and the rinsate must be collected as hazardous waste.[11]

• Licensed Disposal: All chemical waste must be disposed of through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.[2][10]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[12][13] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][14] Remove contact lenses if present and easy to do.[15] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] Seek immediate medical attention.

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert, non-combustible material (e.g., sand or vermiculite) and place it in a sealed container for hazardous waste disposal.[16] Ventilate the area thoroughly.

By adhering to these stringent guidelines, you can effectively mitigate the risks associated with handling N-(2,2-dimethylpropyl)-1-ethyl-1H-pyrazol-4-amine, ensuring a safe and controlled laboratory environment.

References

• DelveInsight. (n.d.). What are the Health and Safety Guidelines for Using Amines? Retrieved from [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• MP Biomedicals. (n.d.). PYRAZOLE UN2811-III (6.1). Retrieved from [Link]

• RPS. (2022, December 19). Amines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

• ADAMA. (n.d.). Safety Data Sheet. Retrieved from [Link]

• University of California, Riverside. (n.d.). Acutely Toxic 'P-listed' Hazardous Chemical Waste Guidance. Retrieved from [Link]

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